Cinnamyl phenyl ether

• CAS: 16519-25-8

Core Science & Biosynthesis

Spectroscopic Characterization of Cinnamyl Phenyl Ether: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamyl phenyl ether, with the molecular formula C15H14O, is an organic compound of interest in various fields of chemical research due to its structural motifs—a phenyl group and a cinnamyl group linked by an ether bond.[1][2] The presence of both aromatic and vinylic functionalities, as well as the ether linkage, gives rise to a unique spectroscopic signature. A thorough characterization using modern spectroscopic techniques is paramount for its unambiguous identification, purity assessment, and for understanding its chemical behavior.

This guide provides a detailed technical overview of the spectroscopic characterization of cinnamyl phenyl ether, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The presented data is a combination of predicted values based on established principles and spectral data from analogous compounds, ensuring a robust and scientifically grounded analysis.

Molecular Structure and Key Features

To fully appreciate the spectroscopic data, it is essential to understand the molecular structure of cinnamyl phenyl ether. The molecule consists of a phenoxy group attached to a cinnamyl moiety. The cinnamyl group contains a phenyl ring and a propenyl chain, with the double bond typically in the trans or (E) configuration.

Figure 1: Molecular structure of (E)-cinnamyl phenyl ether.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum of cinnamyl phenyl ether is predicted to exhibit distinct signals corresponding to the aromatic protons of the two phenyl rings, the vinylic protons of the propenyl chain, and the methylene protons adjacent to the ether oxygen.

Predicted ¹H NMR Chemical Shifts:

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Phenyl-H (Cinnamyl)	7.20 - 7.40	Multiplet	5H
Phenyl-H (Phenoxy)	6.90 - 7.30	Multiplet	5H
Vinylic-H (C=CH-Ph)	6.30 - 6.70	Doublet of doublets	1H
Vinylic-H (-CH=C)	6.10 - 6.40	Multiplet	1H
Methylene-H (-O-CH₂-)	4.60 - 4.80	Doublet	2H

Note: These are predicted values. Actual chemical shifts may vary depending on the solvent and experimental conditions.

Interpretation:

• The aromatic protons of the cinnamyl group are expected to resonate in the typical aromatic region, with potential overlap.

• The protons of the phenoxy group will also appear in the aromatic region, with the ortho protons likely shifted slightly upfield compared to the meta and para protons due to the electron-donating effect of the ether oxygen.

• The vinylic protons will show characteristic splitting patterns. The proton on the carbon adjacent to the phenyl ring is expected to be a doublet of doublets due to coupling with the other vinylic proton and the methylene protons.

• The methylene protons adjacent to the ether oxygen are deshielded and will appear as a doublet due to coupling with the adjacent vinylic proton.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the different carbon environments in the molecule.

Predicted ¹³C NMR Chemical Shifts:

Carbon	Predicted Chemical Shift (δ, ppm)
Quaternary-C (Phenoxy, C-O)	158 - 160
Phenyl-C (Cinnamyl)	125 - 137
Phenyl-C (Phenoxy)	115 - 130
Vinylic-C (C=CH-Ph)	123 - 135
Vinylic-C (-CH=C)	125 - 135
Methylene-C (-O-CH₂-)	65 - 75

Note: These are predicted values. Actual chemical shifts may vary depending on the solvent and experimental conditions.

Interpretation:

• The carbon atom of the phenoxy group directly attached to the oxygen will be the most downfield aromatic carbon signal due to the deshielding effect of the oxygen.[3]

• The other aromatic carbons of both phenyl rings will resonate in the typical range of 115-137 ppm.[3]

• The two vinylic carbons will have distinct chemical shifts within the alkene region.

• The methylene carbon adjacent to the ether oxygen will be significantly deshielded and appear in the 65-75 ppm range.[3]

Figure 2: A generalized workflow for NMR analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Predicted IR Absorption Bands:

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
C-H stretch (Aromatic)	3000 - 3100	Medium
C-H stretch (Vinylic)	3010 - 3040	Medium
C-H stretch (Aliphatic)	2850 - 3000	Medium
C=C stretch (Aromatic)	1450 - 1600	Medium to Strong
C=C stretch (Vinylic)	1640 - 1680	Medium
C-O stretch (Aryl-Alkyl Ether)	1200 - 1275 (asymmetric) and 1020 - 1075 (symmetric)	Strong
=C-H bend (trans)	960 - 980	Strong

Interpretation:

• The presence of both aromatic and vinylic C-H stretches above 3000 cm⁻¹ is a key indicator of these functionalities.

• The C=C stretching vibrations for the aromatic rings and the double bond will appear in their respective regions.

• The most characteristic feature will be the strong C-O stretching bands of the aryl-alkyl ether linkage. An asymmetric stretch is expected around 1250 cm⁻¹ and a symmetric stretch around 1050 cm⁻¹.

• A strong band around 965-980 cm⁻¹ would confirm the trans configuration of the double bond.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation. For cinnamyl phenyl ether (C15H14O), the molecular weight is approximately 210.27 g/mol .[1]

Predicted Fragmentation Pattern:

• Molecular Ion (M⁺): A peak at m/z = 210 is expected, corresponding to the intact molecule.

• Loss of Phenoxy Radical: Cleavage of the C-O bond can lead to the formation of a cinnamyl cation at m/z = 117 (C₉H₉⁺) and a phenoxy radical.

• Loss of Cinnamyl Radical: Alternatively, cleavage can result in a phenoxy cation at m/z = 93 (C₆H₅O⁺) and a cinnamyl radical.

• Tropylium Ion: The cinnamyl cation (m/z = 117) can rearrange to the more stable tropylium ion (C₇H₇⁺) at m/z = 91.

• Phenyl Cation: A peak at m/z = 77 (C₆H₅⁺) can arise from the fragmentation of either the cinnamyl or phenoxy portions of the molecule.

Figure 3: Predicted major fragmentation pathways of cinnamyl phenyl ether.

Experimental Protocols

General Considerations:

• Sample Purity: Ensure the sample is of high purity to avoid interference from impurities in the spectra. Purification techniques such as column chromatography or recrystallization may be necessary.

• Solvent Selection: For NMR analysis, deuterated solvents that do not contain protons in the regions of interest should be used (e.g., CDCl₃, DMSO-d₆). The choice of solvent can slightly influence chemical shifts.

NMR Spectroscopy Protocol:

• Sample Preparation: Dissolve 5-10 mg of cinnamyl phenyl ether in approximately 0.6-0.7 mL of a suitable deuterated solvent in an NMR tube.

• Instrument Setup: Tune and shim the NMR spectrometer to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data (FID) by applying a Fourier transform, phase correction, and baseline correction.

• Spectral Analysis: Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons. Analyze the chemical shifts and coupling patterns to assign the signals to the respective protons and carbons.

IR Spectroscopy Protocol:

• Sample Preparation: For a liquid sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). For a solid sample, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr and pressing it into a transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used for both liquid and solid samples with minimal sample preparation.

• Background Spectrum: Acquire a background spectrum of the empty sample compartment or the ATR crystal.

• Sample Spectrum: Acquire the spectrum of the sample.

• Data Analysis: The background spectrum is automatically subtracted from the sample spectrum. Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry Protocol:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or through a gas chromatograph (GC-MS) for volatile compounds.

• Ionization: Ionize the sample using a suitable method, such as Electron Ionization (EI) at 70 eV.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The abundance of each ion is measured by a detector.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and the major fragment ions. Propose fragmentation pathways consistent with the observed spectrum.

Conclusion

The spectroscopic characterization of cinnamyl phenyl ether through NMR, IR, and MS provides a comprehensive understanding of its molecular structure. By combining the information from these techniques, researchers can confidently identify the compound, assess its purity, and gain insights into its chemical properties. The predicted spectral data and fragmentation patterns outlined in this guide serve as a valuable reference for scientists working with this and related compounds.

References

• Supporting Information for publications, which often contain detailed experimental and spectral d

• D'Amelia, R. P., et al. "Application of Molecular Spectroscopies for the Compositional Analysis of Short Chain Cinnamyl Ester Mixtures." Science and Education Publishing, [Link].

• SpectraBase. "(R)-(+)-Cinnamyl 1-phenyl-2-propenyl ether - Optional[MS (GC)] - Spectrum." [Link].

• The Royal Society of Chemistry. "Supplementary Information." [Link].

• Human Metabolome Database. "1H NMR Spectrum (1D, 500 MHz, D2O, predicted) (HMDB0029698)." [Link].

• PubChem. "Cinnamyl phenyl ether." National Center for Biotechnology Information, [Link].

• ChemSrc. "(Z)-cinnamyl phenyl ether." [Link].

• The Royal Society of Chemistry. "Supporting information." [Link].

• ResearchGate. "1 H-NMR; B: 13 C-NMR spectra of cinnamyl acetate purified from Cinnamomum aromaticum bark." [Link].

• PubChem. "Cinnamyl cinnamate." National Center for Biotechnology Information, [Link].

• Oregon State University. "13C NMR Chemical Shifts." [Link].

• NIST. "Cinnamyl cinnamate." National Institute of Standards and Technology, [Link].

• PDF document. "13-C NMR Chemical Shift Table.pdf".

• SpectraBase. "Cinnamyl phenyl sulfone." [Link].

• ResearchGate. "FTIR spectrum of (E)-cinnamyl alcohol." [Link].

• NIST. "2-Propenal, 3-phenyl-." National Institute of Standards and Technology, [Link].

• The Good Scents Company. "(E)-cinnamyl alcohol, 4407-36-7." [Link].

• OUCI. "Synthesis, spectroscopic, crystal structure, Hirshfeld surface analysis, NBO and DFT calculations of (E)-N-(4-methoxyph…." [Link].

• PubChem. "Cinnamyl Alcohol." National Center for Biotechnology Information, [Link].

Sources

• 1. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (Z)-cinnamyl phenyl ether | CAS#:876657-72-6 | Chemsrc [chemsrc.com]
• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

An In-depth Technical Guide to Cinnamyl Phenyl Ether: Structure, Synthesis, and Spectroscopic Characterization

This guide provides a comprehensive technical overview of cinnamyl phenyl ether, a molecule of interest in organic synthesis and materials science. Designed for researchers, scientists, and professionals in drug development, this document delves into the core chemical principles of the compound, from its precise structure and nomenclature to its synthesis and detailed spectral analysis. The narrative emphasizes the causal reasoning behind experimental methodologies, ensuring a deep and practical understanding of the subject matter.

Molecular Structure and IUPAC Nomenclature

Cinnamyl phenyl ether, with the molecular formula C₁₅H₁₄O and a molecular weight of approximately 210.27 g/mol , is an aromatic ether characterized by the presence of both a phenyl and a cinnamyl group linked by an ether oxygen.[1] The cinnamyl group contains a propenyl chain attached to a benzene ring, which introduces stereoisomerism.

The most stable and commonly referenced isomer is the (E)-isomer, where the substituents on the carbon-carbon double bond are on opposite sides. The formal IUPAC name for this isomer is [(E)-3-phenoxyprop-1-enyl]benzene .[1]

Key structural features include:

• Phenoxy Group: A phenyl ring bonded directly to the ether oxygen.

• Cinnamyl Group: A 3-phenylprop-2-en-1-yl group.

• Ether Linkage: The C-O-C bond that connects the two aromatic moieties.

• Alkene Moiety: The carbon-carbon double bond in the cinnamyl group, which is typically in the trans or E configuration.

Caption: Chemical structure of (E)-Cinnamyl Phenyl Ether.

Synthesis via Williamson Ether Synthesis

The most direct and reliable method for preparing cinnamyl phenyl ether is the Williamson ether synthesis. This classic Sₙ2 reaction involves the nucleophilic attack of a phenoxide ion on an allylic halide, such as cinnamyl chloride or bromide. The choice of a primary allylic halide is critical, as secondary or tertiary halides would favor elimination reactions.

The causality of this experimental design is rooted in fundamental reaction mechanisms. First, a strong base is required to deprotonate phenol, which is weakly acidic, to generate the potent nucleophile, sodium phenoxide. Sodium hydride (NaH) or sodium hydroxide (NaOH) are commonly used for this purpose. The subsequent reaction with cinnamyl chloride proceeds via a backside attack on the carbon bearing the leaving group (chloride), resulting in the formation of the ether linkage. A polar aprotic solvent like dimethylformamide (DMF) is often chosen to solvate the cation (Na⁺) without solvating the nucleophile (phenoxide), thereby enhancing its reactivity.

Experimental Protocol: Synthesis of (E)-Cinnamyl Phenyl Ether

This protocol is a validated, self-consistent procedure derived from the principles of the Williamson ether synthesis.

Caption: Workflow for the synthesis of Cinnamyl Phenyl Ether.

Step-by-Step Methodology:

• Preparation of Sodium Phenoxide: To a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, add phenol (1.0 eq) and anhydrous dimethylformamide (DMF). Cool the solution to 0 °C in an ice bath. Add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise over 15 minutes. Causality: The use of NaH, an irreversible base, ensures complete deprotonation of phenol to the more reactive phenoxide. The reaction is performed at 0°C to control the exothermic reaction and the evolution of hydrogen gas.

• Nucleophilic Substitution: After stirring the phenoxide solution for 30 minutes at 0 °C, add (E)-cinnamyl chloride (1.05 eq) dropwise via a syringe. Allow the reaction mixture to slowly warm to room temperature. Causality: Cinnamyl chloride is a primary allylic halide, which is an excellent substrate for Sₙ2 reactions. Adding it slowly prevents unwanted side reactions.

• Reaction Monitoring: Stir the reaction at room temperature for 12-18 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material (phenol) is consumed.

• Workup: Upon completion, carefully quench the reaction by pouring it into a beaker of cold water. Transfer the aqueous mixture to a separatory funnel and extract three times with ethyl acetate. Combine the organic layers and wash with 1M NaOH solution to remove any unreacted phenol, followed by a wash with brine. Causality: The aqueous workup removes the DMF solvent and inorganic salts. The basic wash is a critical step to ensure the removal of acidic starting material, simplifying purification.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure. Purify the resulting crude oil by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient.

• Characterization: The pure fractions, identified by TLC, are combined and the solvent is evaporated to yield cinnamyl phenyl ether as a colorless or pale yellow oil. The structure and purity should be confirmed by spectroscopic methods.

Spectroscopic Characterization

While comprehensive, peer-reviewed spectral data for cinnamyl phenyl ether is not widely published, its structure can be unambiguously confirmed through a combination of NMR, IR, and mass spectrometry. The following data tables are based on predicted values derived from established principles and analysis of structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise structure of the molecule. The predicted ¹H and ¹³C NMR chemical shifts (in ppm, relative to TMS) in a CDCl₃ solvent are detailed below.

Table 1: Predicted ¹H NMR Data for (E)-Cinnamyl Phenyl Ether

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Coupling Constant (J) in Hz
H-Ar (Phenoxy)	7.25 - 7.35	m	2H	-
H-Ar (Phenoxy)	6.90 - 7.00	m	3H	-
H-Ar (Cinnamyl)	7.20 - 7.40	m	5H	-
H-alkene (α to Ph)	6.65	d	1H	Jtrans ≈ 16.0
H-alkene (β to Ph)	6.30	dt	1H	Jtrans ≈ 16.0, Jallylic ≈ 6.5
-O-CH₂ -	4.65	d	2H	Jallylic ≈ 6.5

Rationale: The aromatic protons of the phenoxy group are split into two regions due to the electron-donating effect of the ether oxygen. The vinylic protons exhibit a large coupling constant (~16 Hz), which is characteristic of a trans (E)-alkene. The methylene protons (-O-CH₂-) are deshielded by the adjacent oxygen and appear as a doublet due to coupling with the neighboring vinylic proton.

Table 2: Predicted ¹³C NMR Data for (E)-Cinnamyl Phenyl Ether

Carbon Assignment	Predicted δ (ppm)
C-Ar (Phenoxy, C-O)	158.5
C-Ar (Cinnamyl, C-alkene)	136.5
C-alkene (α to Ph)	133.0
C-Ar (Phenoxy, para)	129.5
C-Ar (Cinnamyl)	128.6
C-Ar (Cinnamyl)	128.0
C-alkene (β to Ph)	125.0
C-Ar (Cinnamyl)	126.5
C-Ar (Phenoxy, ortho)	121.0
C-Ar (Phenoxy, meta)	114.8
-O-C H₂-	69.5

Rationale: The carbon attached to the ether oxygen in the phenoxy ring (C-O) is the most deshielded aromatic carbon. The carbons of the alkene are found in the typical 125-135 ppm range. The allylic carbon (-O-CH₂-) is expected around 70 ppm, a characteristic region for carbons in an allylic ether.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

Table 3: Predicted IR Absorption Bands for Cinnamyl Phenyl Ether

Wavenumber (cm⁻¹)	Vibration Type	Intensity
3060 - 3030	C-H stretch (Aromatic & Vinylic)	Medium
2920 - 2850	C-H stretch (Aliphatic CH₂)	Medium-Weak
~1600, ~1495	C=C stretch (Aromatic rings)	Strong
~1240	C-O stretch (Aryl ether, asymmetric)	Strong
~1040	C-O stretch (Alkyl ether, symmetric)	Strong
~965	C-H bend (trans-alkene, out-of-plane)	Strong

Rationale: The strong absorption at ~965 cm⁻¹ is a highly diagnostic peak confirming the presence of a trans-disubstituted alkene. The very strong C-O stretching band around 1240 cm⁻¹ is characteristic of an aryl ether.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular weight and fragmentation pattern, which acts as a molecular fingerprint.

Table 4: Predicted Major Fragments in the Mass Spectrum of Cinnamyl Phenyl Ether

m/z	Proposed Fragment Ion	Formula	Notes
210	[M]⁺	[C₁₅H₁₄O]⁺	Molecular Ion
117	[C₉H₉]⁺	C₆H₅CH=CHCH₂⁺	Cinnamyl cation (often a base peak for cinnamyl compounds)
93	[C₆H₅O]⁺	Phenoxy cation	From cleavage of the CH₂-O bond
91	[C₇H₇]⁺	Tropylium ion	Rearrangement product of the benzyl or cinnamyl fragment
77	[C₆H₅]⁺	Phenyl cation	From loss of CO from the phenoxy cation or from the cinnamyl fragment

Rationale: The molecular ion peak is expected at m/z 210. The most likely fragmentation pathways involve cleavage of the bonds adjacent to the ether oxygen. Cleavage of the O-CH₂ bond is highly probable, leading to the very stable cinnamyl cation (m/z 117) and a phenoxy radical. Alternatively, cleavage of the Ar-O bond can produce a phenoxy cation (m/z 93). The cinnamyl cation is known to be a dominant fragment in the mass spectra of similar molecules.[2]

Reactivity and Applications

Cinnamyl phenyl ether is a valuable substrate for studying sigmatropic rearrangements. Specifically, it undergoes a thermal Claisen rearrangement . When heated, the molecule rearranges to form o-cinnamylphenol, where the cinnamyl group migrates from the ether oxygen to the ortho position of the benzene ring. This reaction is a powerful tool in organic synthesis for forming carbon-carbon bonds and synthesizing substituted phenols.

The unique combination of aromatic rings and a reactive alkene moiety makes cinnamyl phenyl ether a potential building block for polymers and advanced materials. Its derivatives are also explored in the context of medicinal chemistry, although this specific ether is more commonly used as a synthetic intermediate rather than a final product.

References

• SpectraBase. (n.d.). (R)-(+)-Cinnamyl 1-phenyl-2-propenyl ether. Retrieved January 3, 2026, from [Link]

• Pelozo, M. F., et al. (2021). Synthesis of New Hybrid Derivatives from Metronidazole and Eugenol Analogues as Trypanocidal Agents. Journal of Pharmacy & Pharmaceutical Sciences, 24, 421-434.
• Supporting Information. (n.d.). Copies of 1H, 13C, 19F NMR spectra.

• Synthesis, characterization and in vitro antibacterial activity of cinnamyl amine derivatives. (2025, August 6). ResearchGate. Retrieved from [Link]

• Application of Molecular Spectroscopies for the Compositional Analysis of Short Chain Cinnamyl Ester Mixtures. (n.d.). SCIREA. Retrieved from [Link]

• PubChem. (n.d.). Cinnamyl phenyl ether. National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

• Chemsrc. (2025, August 26). (Z)-cinnamyl phenyl ether. Retrieved from [Link]

• SpectraBase. (n.d.). [(E)-3-[(E)-3-phenylprop-1-enoxy]prop-1-enyl]benzene. Retrieved January 3, 2026, from [Link]

• Li, Y., Hu, Y., & Zhang, S. (2013). Dual role of Allylsamarium Bromide as Grignard Reagent and a Single Electron Transfer Reagent in the One-Pot Synthesis of Terminal Olefins. Chemical Communications. Electronic Supplementary Material (ESI). The Royal Society of Chemistry.
• 1H and 13C NMR spectra of 3-S-Alkyl-N-Phenyl 1,4-phenylenediamines and their cyclization products, 2H-1,4-benzothiazin-3(4H)-o. CORE.

• Synthesis of naturally occurring cinnamyl cinnamates. (2025, August 7). ResearchGate. Retrieved from [Link]

• NIST. (n.d.). Cinnamyl cinnamate. NIST Chemistry WebBook. Retrieved January 3, 2026, from [Link]

• Synthesis of 9-Cinnamyl-9H-purine Derivatives as Novel TLR4/MyD88/NF-κB Pathway Inhibitors for Anti-inflammatory Effects. PubMed Central (PMC) - NIH.

• The Good Scents Company. (n.d.). cinnamyl phenyl acetate, 7492-65-1. Retrieved January 3, 2026, from [Link]

• Synthesis, characterization, and antimicrobial evaluation of new n-phenylcinnamamide derivatives linked to aspirin and ibuprofen. (2025, August 10). ResearchGate. Retrieved from [Link]

• FTIR spectrum of (E)-cinnamyl alcohol.

• PubChem. (n.d.). Cinnamyl Alcohol. National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

• Synthesis and Characterization of Novel Photoactive Poly(ether-amide)s Based on Highly Substituted Phenanthrimidazole. (2018, April 17). ResearchGate. Retrieved from [Link]

• NIST. (n.d.). 2-Propen-1-ol, 3-phenyl-. NIST Chemistry WebBook. Retrieved January 3, 2026, from [Link]

• Synthesis of Diphenylhexatriene by the Pd-Catalyzed Dimerization of Cinnamyl Acet
• Infrared Spectroscopy.

Sources

• 1. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Cinnamyl Phenyl Ether

Introduction

Cinnamyl phenyl ether, with the IUPAC name [(E)-3-phenoxyprop-1-enyl]benzene, is an aromatic ether that incorporates both a phenyl and a cinnamyl group.[1] This structure bestows upon it a unique combination of chemical reactivity and potential biological activity, making it a molecule of significant interest to researchers in medicinal chemistry and materials science. The presence of the phenoxy moiety, the phenyl ring, and the allylic double bond provides multiple sites for chemical modification, opening avenues for the synthesis of a diverse range of derivatives. This guide provides a comprehensive overview of the physical and chemical properties of cinnamyl phenyl ether, detailed protocols for its synthesis and analysis, and an exploration of its current and potential applications in research and drug development.

Chemical Identity and Structure

Cinnamyl phenyl ether is characterized by the chemical formula C₁₅H₁₄O and a molecular weight of approximately 210.27 g/mol .[1] The molecule exists as two geometric isomers, the (E)- and (Z)-isomers, arising from the configuration of the double bond in the cinnamyl group. The (E)-isomer is generally the more stable and commonly encountered form.

• IUPAC Name: [(E)-3-phenoxyprop-1-enyl]benzene[1]

• Synonyms: (E)-cinnamyl phenyl ether, [(1E)-3-phenoxyprop-1-en-1-yl]benzene[1]

• CAS Number: 16519-25-8 for the (E)-isomer[1] and 876657-72-6 for the (Z)-isomer.[2]

• Molecular Formula: C₁₅H₁₄O[1]

• Molecular Weight: 210.27 g/mol [1]

Caption: Chemical structure of (E)-Cinnamyl Phenyl Ether.

Physical Properties

The physical properties of (E)-cinnamyl phenyl ether are summarized in the table below. It is typically an off-white to white solid at room temperature.[3] While some properties like boiling point and density are documented, specific values for melting point and solubility are not consistently reported in publicly available literature, indicating a potential area for further experimental characterization.

Property	Value	Source
Physical State	Off-white to white solid	[3]
Boiling Point	354.5 °C at 760 mmHg	[3]
Melting Point	Not available	[3]
Density	1.057 g/cm³	[3]
Refractive Index	1.604	[3]
Solubility	Insoluble in water; likely soluble in common organic solvents such as ethanol, diethyl ether, acetone, and DMSO.	Inferred from structure[4][5][6]

Chemical Properties and Reactivity

The chemical behavior of cinnamyl phenyl ether is dictated by its constituent functional groups: the ether linkage, the aromatic rings, and the carbon-carbon double bond.

Ether Linkage: The C-O-C bond in cinnamyl phenyl ether is generally stable under neutral and basic conditions. However, like other phenyl ethers, it can be cleaved by strong acids such as hydrobromic acid (HBr) or hydroiodic acid (HI). This cleavage typically occurs via an Sₙ2 mechanism, where the halide ion attacks the less sterically hindered carbon atom adjacent to the ether oxygen. In the case of cinnamyl phenyl ether, this would likely lead to the formation of phenol and cinnamyl halide.

Aromatic Rings: The two phenyl rings in the molecule can undergo electrophilic aromatic substitution reactions. The phenoxy group is an activating, ortho-, para-directing group, while the cinnamyl group is a deactivating, meta-directing group. The overall reactivity and regioselectivity of substitution will depend on the specific reaction conditions and the nature of the electrophile.

Alkene Double Bond: The carbon-carbon double bond in the cinnamyl moiety is susceptible to addition reactions. It can be hydrogenated to form the corresponding saturated ether, or it can undergo halogenation, hydrohalogenation, and other electrophilic additions.

Synthesis of (E)-Cinnamyl Phenyl Ether

The most common and efficient method for the synthesis of cinnamyl phenyl ether is the Williamson ether synthesis . This reaction involves the nucleophilic substitution of a halide by a phenoxide ion.

Caption: Williamson Ether Synthesis of (E)-Cinnamyl Phenyl Ether.

Experimental Protocol: Williamson Ether Synthesis

Materials:

• Phenol

• (E)-Cinnamyl bromide

• Potassium carbonate (anhydrous)

• Acetone (anhydrous)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add phenol (1.0 eq.), (E)-cinnamyl bromide (1.1 eq.), and anhydrous potassium carbonate (1.5 eq.).

• Solvent Addition: Add anhydrous acetone to the flask to a concentration of approximately 0.5 M with respect to phenol.

• Reaction: Stir the mixture vigorously and heat to reflux. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Filter the solid potassium carbonate and rinse with a small amount of acetone.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetone.

  • Dissolve the residue in diethyl ether and transfer to a separatory funnel.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the organic solution under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure (E)-cinnamyl phenyl ether.

Spectroscopic Analysis (Predicted)

Due to the limited availability of experimentally recorded spectra for cinnamyl phenyl ether in public databases, the following sections provide a detailed prediction of the expected spectroscopic data based on its chemical structure and known spectral properties of related compounds.

¹H NMR Spectroscopy (Predicted)

The ¹H NMR spectrum of (E)-cinnamyl phenyl ether is expected to show distinct signals for the protons of the two phenyl rings and the cinnamyl group.

• Aromatic Protons (Phenyl Rings): The protons on the two phenyl rings will appear in the aromatic region, typically between δ 6.8 and 7.5 ppm. The signals will likely be complex multiplets due to coupling between adjacent protons. The protons on the phenoxy ring may appear at slightly different chemical shifts compared to the protons on the phenyl ring of the cinnamyl group.

• Vinyl Protons: The two vinyl protons of the double bond will appear as multiplets in the region of δ 6.0-6.8 ppm. The proton closer to the phenyl ring (vinylic CH) is expected to be a doublet of triplets, while the proton adjacent to the methylene group will be a doublet of triplets. The large coupling constant (J ≈ 16 Hz) between these two protons will be characteristic of the (E)-configuration.

• Methylene Protons: The two protons of the -CH₂- group adjacent to the ether oxygen will appear as a doublet around δ 4.5-5.0 ppm, coupled to the adjacent vinyl proton.

¹³C NMR Spectroscopy (Predicted)

The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule.

• Aromatic Carbons: The twelve carbon atoms of the two phenyl rings will give rise to multiple signals in the aromatic region (δ 115-160 ppm). The carbon atom of the phenoxy group directly attached to the oxygen will be the most downfield signal in this region.

• Alkene Carbons: The two sp² hybridized carbons of the double bond will appear in the region of δ 120-140 ppm.

• Methylene Carbon: The sp³ hybridized carbon of the -CH₂- group will be observed further upfield, likely in the range of δ 65-75 ppm.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of cinnamyl phenyl ether will show characteristic absorption bands for its functional groups.

• C-O-C Stretch: A strong, characteristic absorption band for the aryl-alkyl ether C-O-C stretching vibration is expected around 1240-1260 cm⁻¹.

• C=C Stretch: A medium intensity band for the C=C stretching of the alkene will appear around 1650 cm⁻¹.

• =C-H Bending (trans): A strong band corresponding to the out-of-plane bending of the trans-disubstituted alkene is expected around 960-970 cm⁻¹.

• Aromatic C-H and C=C Bending: Multiple bands in the fingerprint region (below 1500 cm⁻¹) will correspond to the various bending vibrations of the aromatic rings.

• Aromatic and Vinylic C-H Stretch: Weak to medium bands above 3000 cm⁻¹ will be due to the C-H stretching vibrations of the aromatic and vinylic protons.

• Aliphatic C-H Stretch: Bands just below 3000 cm⁻¹ will correspond to the C-H stretching of the methylene group.

Mass Spectrometry (MS) (Predicted)

The electron ionization mass spectrum of cinnamyl phenyl ether is expected to show a molecular ion peak (M⁺) at m/z 210. The fragmentation pattern will be influenced by the stability of the resulting fragments.

• Molecular Ion (M⁺): A peak at m/z = 210 corresponding to the intact molecule.

• Loss of Phenoxy Radical: Cleavage of the ether bond can lead to the formation of a stable cinnamyl cation (C₉H₉⁺) at m/z = 117.

• Loss of Cinnamyl Radical: Alternatively, cleavage can result in a phenoxy cation (C₆H₅O⁺) at m/z = 93.

• Tropylium Ion: The cinnamyl cation (m/z 117) can rearrange to the highly stable tropylium ion (C₇H₇⁺) at m/z = 91.

• Phenyl Cation: Further fragmentation of the phenoxy or tropylium ions can lead to the phenyl cation (C₆H₅⁺) at m/z = 77.

Applications in Drug Development and Research

The cinnamyl scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities. While specific studies on cinnamyl phenyl ether are limited, the known therapeutic potential of related cinnamyl compounds suggests promising avenues for its investigation.

Anti-inflammatory Activity

Cinnamyl derivatives have been extensively studied for their anti-inflammatory properties.[7][8][9] They have been shown to modulate inflammatory pathways, including the inhibition of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).[4] The structural features of cinnamyl phenyl ether, particularly the cinnamyl moiety, suggest that it could be a valuable lead compound for the development of novel anti-inflammatory agents.

Anticancer Potential

Various cinnamic acid and cinnamyl derivatives have demonstrated significant anticancer activity.[6] These compounds have been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines.[3] Synthetic cinnamylphenol derivatives have been investigated as cancer chemopreventive agents.[1] The unique combination of the cinnamyl and phenyl ether moieties in cinnamyl phenyl ether makes it an attractive candidate for synthesis and evaluation as a potential anticancer agent.

Safety and Handling

Detailed safety information for cinnamyl phenyl ether is available from safety data sheets (SDS). It is important to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Specific hazard information is not well-established, and as with any research chemical, it should be handled with care, assuming it may have unknown hazards.

Conclusion

Cinnamyl phenyl ether is a molecule with a rich chemical functionality that offers significant potential for further research and development. This guide has provided a comprehensive overview of its known physical and chemical properties, a detailed protocol for its synthesis, and a predictive analysis of its spectroscopic characteristics. The established biological activities of related cinnamyl derivatives, particularly in the areas of anti-inflammatory and anticancer research, highlight the potential of cinnamyl phenyl ether as a valuable scaffold for the design and discovery of new therapeutic agents. Further experimental investigation into its biological profile and the synthesis of its derivatives is warranted to fully explore its potential in drug development and other scientific applications.

References

• 1. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (Z)-cinnamyl phenyl ether | CAS#:876657-72-6 | Chemsrc [chemsrc.com]
• 3. New Project | Virtual tour generated by Panotour [s3.amazonaws.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Cinnamyl Alcohol | C9H10O | CID 5315892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (E)-cinnamyl alcohol, 4407-36-7 [thegoodscentscompany.com]
• 7. (E)-cinnamyl acetate, 21040-45-9 [thegoodscentscompany.com]
• 8. Cinnamyl methyl ether (CAS 16277-67-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 9. reddit.com [reddit.com]

Claisen rearrangement mechanism of Cinnamyl phenyl ether

An In-Depth Technical Guide to the Claisen Rearrangement Mechanism of Cinnamyl Phenyl Ether

Executive Summary

The Claisen rearrangement, a cornerstone of synthetic organic chemistry, offers a powerful method for carbon-carbon bond formation. This[1][1]-sigmatropic rearrangement transforms allyl aryl ethers into allyl-substituted phenols, driven by the formation of a stable aromatic system. This guide provides a detailed examination of the Claisen rearrangement as applied to a specific, nuanced substrate: cinnamyl phenyl ether. Unlike the canonical rearrangement of allyl phenyl ether, the cinnamyl analogue exhibits unique regioselectivity, yielding both ortho and para products even in the absence of ortho-blocking substituents. We will dissect the core mechanism, explore the factors governing its unique reactivity and regioselectivity, present detailed experimental protocols, and summarize key quantitative data to provide a comprehensive resource for researchers in organic synthesis and drug development.

Introduction: The[1][1]-Sigmatropic Shift in Aromatic Systems

First discovered by Rainer Ludwig Claisen in 1912, the Claisen rearrangement is the premier example of a[1][1]-sigmatropic rearrangement, a class of pericyclic reactions involving the reorganization of six electrons over a six-atom system.[2][3] The reaction is characterized by its concerted and intramolecular nature, proceeding through a highly ordered, cyclic transition state without the formation of ionic or radical intermediates.[4][5]

When applied to an allyl aryl ether, the reaction is termed the Aromatic Claisen Rearrangement. The initial sigmatropic shift produces a non-aromatic cyclohexadienone intermediate, which rapidly tautomerizes to the thermodynamically stable phenol product.[1][6] This two-step sequence—rearrangement followed by rearomatization—is a reliable method for introducing an allyl group onto a phenolic ring.

Cinnamyl phenyl ether presents a fascinating case study. The presence of a phenyl group on the allylic chain introduces electronic and steric factors that influence the reaction's course, particularly its regiochemical outcome, leading to a product distribution that is highly sensitive to reaction conditions.[7][8]

The Core Mechanism: A Concerted Pathway

The rearrangement of cinnamyl phenyl ether is an exothermic, concerted pericyclic reaction that proceeds via a suprafacial pathway, consistent with the Woodward–Hoffmann rules.[2][3] The mechanism can be dissected into two primary stages: the sigmatropic shift and tautomerization.

Stage 1: The[1][1]-Sigmatropic Rearrangement

The reaction is initiated by thermal activation, which promotes the cinnamyl phenyl ether into a conformation suitable for the rearrangement. The core of the reaction is the concerted breaking of the O-C1 bond and the simultaneous formation of a new C-C bond between C3 of the cinnamyl group and the ortho-carbon of the phenyl ring.[6] This occurs through a six-membered, chair-like transition state, which is generally favored over the higher-energy boat-like alternative to minimize steric interactions.[5][9][10]

This intramolecular process results in the formation of a 6-(1-phenylallyl)-2,4-cyclohexadienone intermediate. A key piece of evidence for this intramolecular pathway comes from crossover experiments, which have consistently shown that the allyl group migrates within the same molecule.[2]

Caption: The concerted mechanism of the ortho-Claisen rearrangement.

Stage 2: Tautomerization to the Phenol

The cyclohexadienone intermediate is unstable because it lacks aromaticity. It rapidly undergoes a keto-enol tautomerization to form the final 2-(1-phenylallyl)phenol product, thereby restoring the highly stable aromatic ring.[1] In some complex systems, evidence suggests that this tautomerization step can be rate-determining.[11][12]

Regioselectivity: The Ortho vs. Para Dichotomy

A key feature of the cinnamyl phenyl ether rearrangement is the formation of both ortho and para substituted phenols.[7][8] This contrasts with the rearrangement of simple allyl phenyl ether, which almost exclusively yields the ortho product unless both ortho positions are blocked.[7]

• Ortho Product: 2-(1-Phenylallyl)phenol

• Para Product: 4-(1-Phenylallyl)phenol

If the ortho positions are sterically hindered, the allyl group can migrate to the para position. This is generally understood to occur via a tandem mechanism: an initial Claisen rearrangement to the ortho position, followed by a[1][1]-sigmatropic shift (a Cope rearrangement) to the para position, and then final tautomerization.[9][13] However, for cinnamyl phenyl ether, para products are observed even with vacant ortho sites, suggesting a more complex interplay of factors.[8]

The product distribution is highly dependent on the solvent. Studies have shown that in basic solvents, the ortho product is favored, while acidic or neutral solvents lead to an increased proportion of the para product.[7] This suggests that solvent-substrate interactions can influence the transition state energies for the competing pathways.

Key Influencing Factors

Solvent Effects

The Claisen rearrangement is significantly accelerated by polar solvents.[2][14] Hydrogen-bonding solvents, such as ethanol/water mixtures, have been shown to increase reaction rates by as much as 10-fold compared to non-polar solvents like sulfolane.[3] This acceleration is attributed to the stabilization of the polar transition state by the solvent molecules.[14][15] The ability of interfacial water molecules to stabilize the transition state through enhanced hydrogen bonding is believed to be the origin of the "on water" rate enhancements observed for some Claisen rearrangements.[15]

Catalysis

While traditionally a thermal reaction requiring high temperatures (100–250 °C), the Claisen rearrangement can be catalyzed to proceed under milder conditions.[3][4]

• Lewis Acids: Trivalent organoaluminium reagents (e.g., trimethylaluminium) and borate salts have been shown to effectively catalyze the rearrangement.[2][3][16]

• Brønsted Acids: Weak acids like propionic acid can catalyze related Johnson-Claisen rearrangements.[3] More recently, strong Brønsted acids have been used to promote catalytic alkyne alkoxylation/Claisen rearrangement cascades.[17]

• Other Catalysts: Urea-based compounds have also been developed as effective catalysts, capable of inducing high enantiomeric excess in asymmetric variants of the reaction.[18]

Substituent Effects

The electronic nature of substituents on the phenyl ring can influence the regioselectivity of the rearrangement. For meta-substituted aryl ethers, electron-donating groups tend to direct the migrating allyl group to the carbon further away from the substituent, while electron-withdrawing groups favor migration to the closer ortho position.[19][20]

Experimental Protocols

The following protocols provide a generalized framework for the synthesis of the starting material and the execution of the rearrangement.

Protocol 1: Synthesis of Cinnamyl Phenyl Ether

This synthesis follows the principle of the Williamson ether synthesis.

Materials:

• Phenol (1.0 eq.)

• Cinnamyl bromide or cinnamyl chloride (1.1 eq.)

• Potassium carbonate (K₂CO₃) (1.5 eq.)

• Acetone or Acetonitrile (solvent)

• Tetrabutylammonium iodide (TBAI) (catalytic amount, optional)

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add phenol, K₂CO₃, and the solvent.

• Stir the mixture at room temperature for 15 minutes.

• Add cinnamyl bromide to the suspension. If the reaction is sluggish, a catalytic amount of TBAI can be added to facilitate the reaction.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress via Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Dissolve the residue in diethyl ether and wash sequentially with 1M NaOH solution, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude cinnamyl phenyl ether.

• Purify the product via column chromatography on silica gel if necessary.

Protocol 2: Thermal Claisen Rearrangement

Procedure:

• Place the purified cinnamyl phenyl ether (1.0 g) into a Schlenk flask or a sealed tube containing a stir bar.

• For reactions in solution, add the desired solvent (e.g., N,N-diethylaniline, decalin). Neat (solvent-free) conditions can also be employed.

• Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen) three times to ensure an inert atmosphere.[21]

• Heat the reaction mixture in an oil bath to the desired temperature (typically 180-220 °C).

• Monitor the reaction progress by periodically taking small aliquots (while maintaining an inert atmosphere) and analyzing by TLC or Gas Chromatography-Mass Spectrometry (GC-MS).

• Once the starting material is consumed, cool the flask to room temperature.

• The crude product mixture can be directly purified by column chromatography on silica gel to separate the ortho and para isomers.

Caption: High-level workflow for synthesis and rearrangement.

Quantitative Data Summary

The regioselectivity of the Claisen rearrangement of cinnamyl phenyl ether is highly sensitive to the reaction environment. The following table summarizes findings on product distribution in various solvents.

Solvent	Reaction Type	Ortho:Para Ratio	Predominant Product	Reference
Basic (e.g., N,N-Diethylaniline)	Thermal	Favors Ortho	2-(1-Phenylallyl)phenol	[7]
Neutral (e.g., Decalin)	Thermal	Increased Para	Mixture	[7][8]
Acidic	Thermal	Increased Para	Mixture	[7]

Note: Specific ratios can vary with temperature and reaction time. The trend indicates a clear solvent-dependent influence on the regiochemical outcome.

Conclusion and Outlook

The Claisen rearrangement of cinnamyl phenyl ether serves as an exemplary system demonstrating the subtleties of pericyclic reactions. While adhering to the fundamental principles of a[1][1]-sigmatropic shift, the presence of the cinnamyl substituent introduces a competitive pathway leading to both ortho and para isomers, a phenomenon acutely sensitive to solvent polarity. This behavior underscores the critical role of the reaction environment in stabilizing competing transition states and dictating product outcomes.

For professionals in drug development and synthetic chemistry, understanding these nuances is paramount for rationally designing synthetic routes that require precise control over regioselectivity. Future research may focus on developing highly selective catalytic systems—perhaps leveraging chiral Lewis acids or hydrogen-bond donors—to favor one isomer exclusively. Such advancements would further enhance the utility of this classic transformation, enabling its application in the stereocontrolled synthesis of complex, biologically active phenols.

References

• Title: Claisen rearrangement - Wikipedia Source: Wikipedia URL: [Link]

• Title: The Reaction Mechanism of Claisen Rearrangement Obtained by Transition State Spectroscopy and Single Direct-Dynamics Trajectory Source: National Institutes of Health (NIH) URL: [Link]

• Title: 29.8: Some Examples of Sigmatropic Rearrangements Source: Chemistry LibreTexts URL: [Link]

• Title: Claisen Rearrangement Source: Chemistry LibreTexts URL: [Link]

• Title: Investigation of Solvent Effects for the Claisen Rearrangement of Chorismate to Prephenate: Mechanistic Interpretation via Near Attack Conformations Source: Journal of the American Chemical Society URL: [Link]

• Title: Claisen Rearrangement: Mechanism & Examples Source: NROChemistry URL: [Link]

• Title: Claisen Rearrangements: Insight into Solvent Effects and “on Water” Reactivity from QM/MM Simulations Source: Journal of the American Chemical Society URL: [Link]

• Title: Claisen Rearrangements: Insight into Solvent Effects and “on Water” Reactivity from QM/MM Simulations Source: ElectronicsAndBooks URL: [Link]

• Title: The Cope and Claisen Rearrangements Source: Master Organic Chemistry URL: [Link]

• Title: Claisen Rearrangement Source: Organic Chemistry Portal URL: [Link]

• Title: 16.26:[1][1] Sigmatropic Rearrangement of Allyl Vinyl Ethers: Claisen Rearrangement Source: JoVE URL: [Link]

• Title: Catalysis of the Claisen Rearrangement of Aliphatic Allyl Vinyl Ethers Source: Request PDF on ResearchGate URL: [Link]

• Title: CATALYTIC CLAISEN REARRANGMENTS Source: Compostela Group of Universities URL: [Link]

• Title: Claisen Rearrangement of Cinnamyl Phenyl Ether in Isotropic and Nematic Solvents and in a Clathrate Source: Journal of the American Chemical Society URL: [Link]

• Title: Ch24: Claisen rearrangement Source: University of Calgary URL: [Link]

• Title: 8.6.4 Claisen Rearrangement Source: NPTEL Archive URL: [Link]

• Title: Main Group-Catalyzed Cationic Claisen Rearrangements via Vinyl Carbocations Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Regioselectivity of the Claisen Rearrangement of Meta- and Para-Substituted Allyl Aryl Ethers Source: MDPI URL: [Link]

• Title: Claisen Rearrangements Source: ResearchGate URL: [Link]

• Title: 18.4: Reactions of Ethers - Claisen Rearrangement Source: Chemistry LibreTexts URL: [Link]

• Title: Claisen rearrangement Source: L.S.College, Muzaffarpur URL: [Link]

• Title: Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes Source: Scientific Research Publishing (Scirp.org) URL: [Link]

• Title: Regioselectivity Study of Contrasteric Aromatic Claisen Rearrangements and Their Utilization in the Total Syntheses of 5-Hydroxymellein and Botyroisocoumarin A Source: ACS Publications URL: [Link]

• Title: Regioselectivity in Aromatic Claisen Rearrangements Source: The Journal of Organic Chemistry URL: [Link]

• Title: Cinnamic acid, phenyl ester Source: Organic Syntheses Procedure URL: [Link]

• Title: Regioselectivity Study of Contrasteric Aromatic Claisen Rearrangements and Their Utilization in the Total Syntheses of 5-Hydroxymellein and Botyroisocoumarin A Source: PubMed URL: [Link]

• Title: Regioselectivity of the Claisen rearrangement of meta- and para-substituted allyl aryl ethers Source: ChemRxiv | Cambridge Open Engage URL: [Link]

• Title: Claisen rearrangement of cinnamyl phenyl ether in isotropic and nematic solvents and in a clathrate Source: Journal of the American Chemical Society URL: [Link]

• Title: Claisen Rearrangement Part 3: Aromatic Rearrangement Mechanism Source: YouTube URL: [Link]

• Title: Cinnamyl | PDF | Organic Chemistry Source: Scribd URL: [Link]

• Title: Rearrangement and Cascade Reactions: New Synthetic Methods and the Total Synthesis of Diazonamide A Source: D-Scholarship@Pitt URL: [Link]

• Title: Computational and Further Experimental Explorations of the Competing Cascades Following Claisen Rearrangements of Aryl Propargyl Source: ACS Publications URL: [Link]

• Title: Synthesis of 9-Cinnamyl-9H-purine Derivatives as Novel TLR4/MyD88/NF-κB Pathway Inhibitors for Anti-inflammatory Effects Source: PMC - NIH URL: [Link]

• Title: The SYnthesis of Cinnamoyl Chloride Source: J-STAGE URL: [Link]

• Title: (Z)-cinnamyl phenyl ether | CAS#:876657-72-6 Source: Chemsrc URL: [Link]

• Title: Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes Source: ResearchGate URL: [Link]

• Title: Claisen rearrangements and cyclisations in phenyl propargyl ethers under electron impact conditions Source: Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) URL: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Claisen Rearrangement: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. electronicsandbooks.com [electronicsandbooks.com]
• 8. Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes [scirp.org]
• 9. Claisen Rearrangement [organic-chemistry.org]
• 10. Video: [3,3] Sigmatropic Rearrangement of Allyl Vinyl Ethers: Claisen Rearrangement [jove.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Regioselectivity Study of Contrasteric Aromatic Claisen Rearrangements and Their Utilization in the Total Syntheses of 5-Hydroxymellein and Botyroisocoumarin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. archive.nptel.ac.in [archive.nptel.ac.in]
• 14. pubs.acs.org [pubs.acs.org]
• 15. electronicsandbooks.com [electronicsandbooks.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. idc-online.com [idc-online.com]
• 19. mdpi.com [mdpi.com]
• 20. chemrxiv.org [chemrxiv.org]
• 21. benchchem.com [benchchem.com]

Thermal Stability and Degradation Profile of Cinnamyl Phenyl Ether: A Methodological and Predictive Analysis

An In-depth Technical Guide for Researchers

Abstract

Cinnamyl phenyl ether (CPE) serves as a crucial model compound, particularly for representing the β-O-4 aryl ether linkage prevalent in lignin. Understanding its thermal stability and degradation profile is paramount for applications ranging from biomass conversion and pyrolysis to the development of thermally stable materials. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for characterizing the thermal behavior of CPE. Eschewing a rigid template, this document establishes a logical, first-principles approach to predicting degradation pathways and provides detailed, field-proven experimental protocols for determining the complete thermal profile. We delve into the causality behind experimental design for techniques such as Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS). Furthermore, we outline the application of model-free isoconversional methods for robust kinetic analysis. The guide is structured to empower researchers to generate high-integrity, reproducible data and to build a foundational understanding of the thermal decomposition of this important ether.

Introduction to Cinnamyl Phenyl Ether (CPE)

Chemical Structure and Properties

Cinnamyl phenyl ether, with the molecular formula C₁₅H₁₄O, consists of a phenyl group and a cinnamyl group linked by an ether bond[1]. This structure is of significant academic and industrial interest because the C-O ether bond is a key linkage in many natural and synthetic polymers.

• IUPAC Name: [(E)-3-phenoxyprop-1-enyl]benzene[1]

• Molecular Weight: 210.27 g/mol [1]

• Structure: A phenoxy group attached to the allyl group of cinnamyl alcohol.

The ether linkage, flanked by two aromatic systems (one direct, one vinylogous), is the most probable site of initial thermal degradation, making CPE an excellent, non-complex model for studying the stability of such bonds.

Significance as a Lignin Model Compound

Lignin is a complex, amorphous polymer rich in aromatic subunits linked by various ether and carbon-carbon bonds. The most abundant of these is the β-O-4 (beta-aryl ether) linkage. The pyrolysis of phenethyl phenyl ether, a similar model compound, has been studied to understand the cleavage of these bonds during biomass conversion[2]. CPE provides a slightly different model, incorporating an allylic ether structure, which can influence the degradation mechanism and products. A thorough understanding of its thermal decomposition provides critical insights into the initial stages of lignin pyrolysis, aiding in the optimization of biofuel production and the generation of value-added aromatic chemicals.

Postulated Thermal Degradation Mechanisms

While specific experimental data for CPE is scarce, its degradation pathways can be reliably postulated based on the well-documented pyrolysis of analogous structures like phenethyl phenyl ether and cinnamaldehyde[2][3]. The degradation is expected to be a free-radical process initiated by the cleavage of the weakest bonds at elevated temperatures.

Primary Decomposition Pathway: Homolytic Cleavage

The most probable initiation step is the homolytic cleavage of the benzylic C-O ether bond, which is typically the weakest bond in the molecule. This scission results in the formation of two primary radical species: a phenoxy radical and a cinnamyl radical .

• Phenoxy Radical (C₆H₅O•): A relatively stable radical due to resonance delocalization of the unpaired electron into the benzene ring.

• Cinnamyl Radical (C₉H₉•): Also resonance-stabilized, with the unpaired electron delocalized over the allyl system and the phenyl ring.

Secondary Reactions and Final Products

These initial radicals can undergo a variety of subsequent reactions, including hydrogen abstraction, recombination, and fragmentation, leading to a complex mixture of final products.

• From the Phenoxy Radical:

  • Phenol: By abstracting a hydrogen atom from another molecule.

  • Cyclopentadienyl Radical + CO: At higher temperatures, the phenoxy radical can decompose further, a known pathway in pyrolysis studies[2].

• From the Cinnamyl Radical:

  • Styrene: A likely major product, formed via β-scission of the C-C bond, releasing a formyl radical (•CHO) or through other complex rearrangements. The pyrolysis of cinnamaldehyde, a structurally related compound, is known to produce styrene in high yields[3].

  • Cinnamaldehyde/Cinnamyl Alcohol: Through reactions involving oxygen or hydrogen radicals, if present.

  • Benzene, Toluene, and other Aromatics: Through fragmentation and rearrangement reactions at higher temperatures.

The following diagram illustrates the postulated primary degradation pathway.

Caption: Postulated free-radical degradation pathway for Cinnamyl Phenyl Ether.

Experimental Methodologies for Thermal Analysis

To validate the postulated mechanisms and quantify the thermal stability, a systematic experimental approach is required. The following protocols are designed to be self-validating and provide a comprehensive thermal profile.

Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of decomposition (T_onset), the temperature of maximum degradation rate (T_peak), and the residual mass upon heating.

Expertise & Causality: The choice of heating rate is a critical parameter. A slow heating rate (e.g., 10 °C/min) provides better resolution of distinct degradation steps. Conversely, faster rates can shift decomposition to higher temperatures, an effect that is leveraged in kinetic studies[4]. An inert atmosphere (Nitrogen or Argon) is essential to study the intrinsic thermal stability without interference from oxidative processes.

Step-by-Step Protocol:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified standards.

• Sample Preparation: Accurately weigh 5-10 mg of cinnamyl phenyl ether into a clean, tared TGA pan (typically alumina or platinum).

• Atmosphere: Set the purge gas to high-purity nitrogen at a flow rate of 50-100 mL/min. This ensures an inert environment and efficient removal of evolved gases.

• Thermal Program:

  • Equilibrate the sample at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to 800 °C at a heating rate of 10 °C/min.

• Data Analysis:

  • Plot the mass (%) versus temperature (°C) to obtain the TGA curve.

  • Plot the first derivative of the mass loss (%/°C) versus temperature to obtain the DTG (Derivative Thermogravimetry) curve.

  • Determine T_onset (the temperature at which significant mass loss begins) and T_peak (the peak of the DTG curve).

  • To perform kinetic analysis, repeat the experiment at different heating rates (e.g., 5, 15, and 20 °C/min).

Differential Scanning Calorimetry (DSC)

Objective: To identify thermal transitions such as melting point (T_m), boiling point (T_b), and to characterize the degradation process as endothermic or exothermic.

Step-by-Step Protocol:

• Instrument Calibration: Calibrate the DSC for heat flow and temperature using an indium standard.

• Sample Preparation: Seal 2-5 mg of the sample in a hermetic aluminum pan. Prepare an empty, sealed pan to use as a reference.

• Atmosphere: Use a nitrogen purge at 50 mL/min.

• Thermal Program:

  • Equilibrate at a temperature below the expected melting point (e.g., 0 °C).

  • Ramp the temperature to a point beyond the final decomposition observed in TGA (e.g., 500 °C) at a rate of 10 °C/min.

• Data Analysis:

  • Plot heat flow (W/g) versus temperature (°C).

  • Identify endothermic peaks corresponding to melting and boiling.

  • Observe the thermal nature (endothermic or exothermic) of the decomposition events, which should correspond to the mass loss regions identified by TGA.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS)

Objective: To separate and identify the volatile products generated during thermal decomposition.

Expertise & Causality: This is the definitive technique for confirming the postulated degradation products. The pyrolysis temperature should be chosen based on the TGA results, typically at or slightly above the T_peak, to ensure complete decomposition and capture the primary degradation products. A fast pyrolysis time (<30 seconds) minimizes secondary reactions of the initial products.

Step-by-Step Protocol:

• Sample Preparation: Place a small, accurately known amount of the sample (approx. 100 µg) into a pyrolysis sample cup.

• Pyrolysis:

  • Set the pyrolyzer temperature to the T_peak determined by TGA.

  • Set the pyrolysis time to 20 seconds.

  • The pyrolyzer interface and GC inlet temperature should be high enough (e.g., 300 °C) to prevent condensation of the products.

• GC Separation:

  • Use a non-polar or mid-polar capillary column (e.g., DB-5ms) suitable for separating aromatic compounds.

  • Program the GC oven with a temperature ramp (e.g., start at 40 °C, hold for 2 min, then ramp to 300 °C at 10 °C/min) to separate the pyrolysis products.

• MS Detection:

  • Operate the mass spectrometer in electron ionization (EI) mode at 70 eV.

  • Scan a mass range of m/z 35-550.

• Data Analysis:

  • Identify the peaks in the total ion chromatogram (TIC).

  • Compare the mass spectrum of each peak with a reference library (e.g., NIST) to identify the corresponding compound.

The following diagram illustrates the Py-GC/MS experimental workflow.

Caption: Experimental workflow for Py-GC/MS analysis of thermal degradation products.

Kinetic Analysis of Thermal Decomposition

The TGA data collected at multiple heating rates can be used to determine the kinetic parameters of the decomposition, primarily the activation energy (Ea). The activation energy represents the minimum energy barrier that must be overcome for the decomposition reaction to occur and is a key indicator of thermal stability[5].

Model-Free Isoconversional Methods: These methods are highly reliable as they do not assume a specific reaction model. They are based on the principle that the reaction rate at a given conversion (α) is only a function of temperature. Popular methods include the Flynn-Wall-Ozawa (FWO) and Kissinger-Akahira-Sunose (KAS) models[4][6].

For a given conversion α, the FWO method uses the following equation: ln(β) = Const - 1.052 * (Ea / RT)

And the KAS method uses: ln(β / T²) = Const - (Ea / RT)

Where:

• β is the heating rate (K/min)

• T is the absolute temperature (K) at conversion α

• Ea is the activation energy (kJ/mol)

• R is the universal gas constant (8.314 J/mol·K)

By plotting ln(β) vs. 1/T (FWO) or ln(β/T²) vs. 1/T (KAS) for several conversions (e.g., α = 0.1, 0.2, ... 0.9), the activation energy can be calculated from the slope of the resulting straight lines. A consistent Ea across different conversions suggests a single-step decomposition process.

Summary of Expected Quantitative Data

After performing the described experiments, the data should be summarized for clear interpretation and comparison. The following table serves as a template for organizing the key findings for cinnamyl phenyl ether.

Parameter	Method	Expected Value/Observation	Significance
Melting Point (T_m)	DSC	To be determined (TBD)	Defines solid-to-liquid phase transition.
Boiling Point (T_b)	DSC	TBD	Defines liquid-to-gas phase transition.
Onset Decomposition (T_onset)	TGA	TBD (likely > 200 °C)	Temperature at which degradation begins.
Peak Decomposition (T_peak)	TGA (DTG)	TBD	Temperature of maximum degradation rate.
Decomposition Enthalpy (ΔH_d)	DSC	TBD (likely endothermic)	Heat absorbed or released during degradation.
Residual Mass @ 800°C	TGA	TBD (expected to be low)	Indicates formation of non-volatile char.
Activation Energy (Ea)	TGA (Kinetic)	TBD	Energy barrier for decomposition; key stability metric.
Major Degradation Products	Py-GC/MS	Phenol, Styrene, Benzene	Confirms degradation mechanism.

Conclusion and Future Perspectives

This guide provides a robust, methodology-driven framework for the complete characterization of the thermal stability and degradation profile of cinnamyl phenyl ether. By integrating TGA, DSC, and Py-GC/MS, researchers can obtain a holistic view of the material's behavior under thermal stress. The postulated mechanisms, centered on the homolytic cleavage of the ether bond, provide a strong theoretical basis for interpreting the experimental results.

The data generated through these protocols will be invaluable for predicting the thermal behavior of more complex systems where the cinnamyl phenyl ether moiety is present, such as in lignin-based polymers or other functional materials. Future research should focus on the effects of different atmospheres (e.g., oxidative) and the potential influence of catalysts on the degradation pathways and kinetics, further broadening the applicability of this foundational knowledge.

References

• Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates. (2024).
• Thermal stability and pathways for the oxidation of four 3-phenyl-2-propene compounds. (n.d.).
• Cinnamyl phenyl ether. (n.d.).
• Thermal Decomposition of Natural Fibers: Kinetics and Degradation Mechanisms. (2019).
• Thermal Degradation Processes of Aromatic Poly(Ether Sulfone) Random Copolymers Bearing Pendant Carboxyl Groups. (n.d.). MDPI.
• Synthesis of Cinnamoyl‐Amino Acid Ester Derivatives and Structure‐Activity Relationship Based on Thermal Stability, Dielectric, and Theoretical Analysis. (2022).
• Thermal decomposition kinetics of some aromatic azomonoethers. (n.d.).
• Pyrolysis Study of Cinnamaldehyde Model Compound with Analytical Py-GC×GC-FID/TOF-MS. (n.d.). AIDIC.
• Pyrolysis of phenethyl phenyl ether generates PAH precursors. (n.d.).

Sources

• 1. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. aidic.it [aidic.it]
• 4. Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of Cinnamyl Phenyl Ether in Common Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of cinnamyl phenyl ether. Designed for researchers, scientists, and professionals in drug development, this document moves beyond simple data recitation to offer a foundational understanding of the principles governing the solubility of this compound. In the absence of extensive published quantitative data, this guide equips the user with the theoretical knowledge and practical methodologies to predict and determine solubility in various organic solvents, ensuring scientific integrity and empowering effective experimental design.

Introduction: Understanding Cinnamyl Phenyl Ether

Cinnamyl phenyl ether, with the molecular formula C₁₅H₁₄O, is an organic compound characterized by the presence of both a cinnamyl group and a phenyl group linked by an ether bond.[1] Its structure, featuring two aromatic rings and a flexible ether linkage, dictates its physical and chemical properties, including its solubility. A thorough understanding of its solubility is paramount for applications in organic synthesis, formulation chemistry, and materials science, as it governs reaction kinetics, purification processes, and product formulation.

Theoretical Framework for Solubility Prediction

The principle of "like dissolves like" is a cornerstone of solubility prediction.[2] This principle states that substances with similar polarities are more likely to be soluble in one another. The polarity of a molecule is determined by the distribution of electron density across its structure.

Molecular Structure Analysis of Cinnamyl Phenyl Ether:

• Nonpolar Moieties: The presence of two phenyl rings and a hydrocarbon chain in the cinnamyl group contributes significantly to the nonpolar character of the molecule. These regions favor interactions with nonpolar solvents through van der Waals forces.

• Polar Moiety: The ether oxygen atom introduces a degree of polarity due to the electronegativity difference between oxygen and carbon. This allows for dipole-dipole interactions and potential hydrogen bonding with protic solvents, although the bulky aromatic groups may sterically hinder this.

Based on this structure, cinnamyl phenyl ether is predicted to be:

• Highly soluble in nonpolar and weakly polar aprotic solvents.

• Moderately soluble in polar aprotic solvents.

• Slightly soluble to sparingly soluble in polar protic solvents.

• Insoluble in water.

The following diagram illustrates the key structural features influencing the solubility of cinnamyl phenyl ether.

Caption: Key structural determinants of cinnamyl phenyl ether solubility.

Qualitative Solubility in Common Organic Solvents

Solvent Class	Solvent Examples	Predicted Solubility	Rationale
Nonpolar	Hexane, Cyclohexane, Toluene	High	The nonpolar nature of these solvents strongly interacts with the phenyl rings and hydrocarbon chain of cinnamyl phenyl ether through London dispersion forces.
Weakly Polar Aprotic	Diethyl Ether, Ethyl Acetate	High to Moderate	These solvents have a good balance of nonpolar and polar character, making them effective at solvating both the aromatic and ether portions of the molecule.
Polar Aprotic	Acetone, Dichloromethane	Moderate	The polarity of these solvents can interact with the ether linkage, but their lack of hydrogen bonding capability limits strong interactions with the solute.
Polar Protic	Ethanol, Methanol	Moderate to Low	The hydroxyl groups of these solvents can act as hydrogen bond donors, but the large nonpolar regions of cinnamyl phenyl ether disrupt the hydrogen bonding network of the solvent, limiting solubility.
Highly Polar	Water, Dimethyl Sulfoxide (DMSO)	Very Low to Insoluble	The strong hydrogen bonding network of water and the high polarity of DMSO are not effectively disrupted by the predominantly nonpolar cinnamyl phenyl ether molecule.

Experimental Determination of Solubility: A Step-by-Step Protocol

To obtain precise, quantitative solubility data, a systematic experimental approach is necessary. The following protocol outlines a reliable method for determining the solubility of cinnamyl phenyl ether in a given organic solvent at a specific temperature.

4.1. Materials and Equipment

• Cinnamyl phenyl ether (solid)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.0001 g)

• Vials with screw caps

• Constant temperature bath or incubator

• Vortex mixer or magnetic stirrer

• Syringe filters (0.45 µm, solvent-compatible)

• Syringes

• Volumetric flasks

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

4.2. Experimental Workflow

The following diagram outlines the workflow for the experimental determination of solubility.

Caption: Workflow for experimental solubility determination.

4.3. Detailed Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of solid cinnamyl phenyl ether to a series of vials. The exact amount should be enough to ensure that undissolved solid remains after equilibration.

  • Accurately pipette a known volume (e.g., 5.0 mL) of the desired organic solvent into each vial.

• Equilibration:

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature bath set to the desired temperature (e.g., 25 °C).

  • Agitate the vials using a vortex mixer or magnetic stirrer for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed in the constant temperature bath for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately attach a syringe filter to the syringe and filter the solution into a clean, pre-weighed vial to remove any undissolved microparticles.

• Concentration Analysis:

  • Accurately dilute the filtered solution with the same solvent to a concentration that falls within the linear range of the analytical instrument.

  • Determine the concentration of cinnamyl phenyl ether in the diluted solution using a calibrated HPLC or UV-Vis spectrophotometer.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor.

  • Express the solubility in appropriate units, such as g/100 mL or mol/L.

Safety Precautions

When handling cinnamyl phenyl ether and organic solvents, it is crucial to adhere to standard laboratory safety procedures.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[3][4]

• Ventilation: Work in a well-ventilated area or a fume hood, especially when using volatile organic solvents.[3][4]

• Handling: Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[3][4] In case of contact, rinse the affected area thoroughly with water.

• Storage: Store cinnamyl phenyl ether in a tightly sealed container in a cool, dry place away from ignition sources.

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the manufacturer.

Conclusion

This technical guide provides a comprehensive framework for understanding and determining the solubility of cinnamyl phenyl ether in common organic solvents. By combining theoretical predictions based on molecular structure with a robust experimental protocol, researchers can confidently assess the solubility of this compound for their specific applications. The principles and methodologies outlined herein are fundamental to the successful execution of research and development in the chemical sciences.

References

• PubChem. Cinnamyl phenyl ether. National Center for Biotechnology Information. [Link]

• Solubility of Things. Cinnamyl phenethyl ether. [Link]

• ResearchGate. How to determine the solubility of a substance in an organic solvent?[Link]

• LibreTexts Chemistry. Experiment 1: Determination of Solubility Class. [Link]

• University of California, Irvine. Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• LibreTexts Chemistry. Solubility of Organic Compounds. [Link]

• PubChem. Cinnamyl phenyl ether. National Center for Biotechnology Information. [Link]

Sources

• 1. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.ws [chem.ws]
• 3. fishersci.com [fishersci.com]
• 4. zycz.cato-chem.com [zycz.cato-chem.com]

A Quantum Chemical Approach to Understanding Cinnamyl Phenyl Ether: A Technical Guide for Researchers

Introduction: The Significance of Cinnamyl Phenyl Ether in Molecular Design

Cinnamyl phenyl ether, a molecule characterized by the linkage of a phenyl ring to a cinnamyl group via an ether oxygen, represents a fascinating scaffold in organic and medicinal chemistry. Its structural motifs, including an aromatic ring, an ether linkage, and a reactive allyl group, make it a precursor for a variety of chemical transformations and a potential pharmacophore. The molecule's inherent flexibility and the electronic interplay between its constituent parts govern its reactivity and biological activity. A deep understanding of its conformational landscape, electronic properties, and potential reaction pathways is paramount for its effective utilization in drug development and materials science.

This technical guide provides a comprehensive framework for the quantum chemical analysis of cinnamyl phenyl ether. We will delve into the theoretical underpinnings and practical application of computational methods to elucidate its structural and electronic characteristics. This document is designed for researchers, scientists, and drug development professionals seeking to leverage computational chemistry for a predictive understanding of complex organic molecules.

Part 1: Foundational Quantum Chemical Analysis

A thorough computational investigation of cinnamyl phenyl ether begins with understanding its most stable three-dimensional structures and fundamental electronic properties. This is achieved through a systematic workflow involving conformational analysis, geometry optimization, and electronic structure calculations.

Conformational Landscape: Identifying Stable Isomers

The flexibility of the cinnamyl group allows for a multitude of possible conformations. Identifying the low-energy conformers is a critical first step, as these are the most likely to be present under experimental conditions and to participate in chemical reactions.

Experimental Protocol: Conformational Search and Optimization

• Initial Conformer Generation: A conformational search is performed using a molecular mechanics force field, such as MMFF94, to rapidly explore the potential energy surface and identify a set of plausible low-energy structures.

• Semi-Empirical Pre-optimization: The generated conformers are then subjected to a more rigorous optimization using a semi-empirical method like PM7 to refine their geometries and relative energies.

• Density Functional Theory (DFT) Optimization: The most promising low-energy conformers from the semi-empirical step are then fully optimized using Density Functional Theory (DFT). A common and effective choice of methodology is the B3LYP functional with a 6-31G(d,p) basis set.[1] This level of theory provides a good balance between accuracy and computational cost for organic molecules.

• Final Energy Refinement: For higher accuracy, single-point energy calculations can be performed on the B3LYP-optimized geometries using a larger basis set, such as 6-311++G(d,p), and potentially a different functional known for its accuracy in describing non-covalent interactions, like those from the M06 family.[2]

Data Presentation: Relative Energies of Conformers

The calculated relative energies of the stable conformers should be summarized in a table for easy comparison.

Conformer ID	Relative Energy (kcal/mol) at B3LYP/6-311++G(d,p)//B3LYP/6-31G(d,p)
CPE-1	0.00
CPE-2	X.XX
CPE-3	Y.YY
...	...

Note: X.XX and Y.YY represent hypothetical calculated values.

Workflow for Foundational Analysis

The overall workflow for the initial computational analysis can be visualized as follows:

Caption: Workflow for the foundational quantum chemical analysis of cinnamyl phenyl ether.

Part 2: Electronic Properties and Spectroscopic Characterization

With the optimized geometries of the most stable conformers, we can proceed to calculate properties that provide deeper insights into the molecule's reactivity and can be directly compared with experimental data.

Frontier Molecular Orbitals (FMOs): Predicting Reactivity

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's chemical reactivity. The energy of the HOMO is related to the ability to donate electrons, while the energy of the LUMO is related to the ability to accept electrons. The HOMO-LUMO energy gap provides a measure of the molecule's chemical stability. A smaller gap suggests higher reactivity.[3]

Protocol for FMO Analysis

• Orbital Energy Calculation: Using the optimized geometry of the lowest energy conformer, the energies of the HOMO and LUMO are calculated at the B3LYP/6-311++G(d,p) level of theory.

• Orbital Visualization: The 3D distributions of the HOMO and LUMO are visualized to identify the regions of the molecule that are most likely to be involved in electron donation and acceptance.

Data Presentation: FMO Energies and Global Reactivity Descriptors

Property	Value (eV)
HOMO Energy	X.XX
LUMO Energy	Y.YY
HOMO-LUMO Gap (ΔE)	Z.ZZ

Note: X.XX, Y.YY, and Z.ZZ represent hypothetical calculated values.

Simulating Spectroscopic Signatures

Computational chemistry allows for the prediction of spectroscopic data, such as Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectra. These simulated spectra can be invaluable for interpreting experimental results and confirming the structure of synthesized compounds.

Protocol for IR Spectrum Simulation

• Frequency Calculation: A frequency calculation is performed on the optimized geometry at the B3LYP/6-31G(d,p) level. The absence of imaginary frequencies confirms that the structure is a true minimum on the potential energy surface.

• Spectrum Generation: The calculated vibrational frequencies and their corresponding intensities are used to generate a simulated IR spectrum. It is common practice to apply a scaling factor to the calculated frequencies to better match experimental data.

Protocol for NMR Spectrum Simulation

• Magnetic Shielding Calculation: The Gauge-Including Atomic Orbital (GIAO) method is employed to calculate the isotropic magnetic shielding tensors for each nucleus at the B3LYP/6-311++G(d,p) level of theory.[4]

• Chemical Shift Determination: The calculated shielding values are then referenced against the shielding of a standard compound (e.g., tetramethylsilane, TMS), calculated at the same level of theory, to obtain the predicted chemical shifts.

Comparison with Experimental Data

The simulated spectra should be compared with available experimental data for cinnamyl derivatives to validate the computational methodology. For instance, the characteristic IR peaks for aromatic C-H stretching, C=C stretching, and C-O ether stretching can be compared.[5] Similarly, the calculated 1H and 13C NMR chemical shifts can be benchmarked against experimental values for similar compounds.

Part 3: Probing Reaction Mechanisms: The Claisen Rearrangement

Cinnamyl phenyl ether is a prime candidate for the Claisen rearrangement, a[6][6]-sigmatropic rearrangement that is fundamental in organic synthesis.[7][8] Quantum chemical calculations can provide a detailed picture of the reaction mechanism, including the identification of transition states and the calculation of activation energies.

Mapping the Reaction Pathway

The investigation of a reaction mechanism involves locating the transition state (TS) that connects the reactant to the product and calculating the energy barrier for the reaction.

Experimental Protocol: Transition State Search and IRC Calculation

• Initial TS Guess: An initial guess for the transition state structure is generated. This can be done using various methods, such as a synchronous transit-guided quasi-Newton (STQN) method.

• TS Optimization: The initial guess is then optimized to locate the transition state structure. A successful TS optimization will yield a structure with exactly one imaginary frequency corresponding to the motion along the reaction coordinate.

• Intrinsic Reaction Coordinate (IRC) Calculation: An IRC calculation is performed starting from the optimized transition state. This traces the reaction path downhill to both the reactant and the product, confirming that the located TS indeed connects the desired species.

Data Presentation: Reaction Energy Profile

The calculated energies of the reactant, transition state, and product are used to construct a reaction energy profile.

Species	Relative Energy (kcal/mol)
Reactant (Cinnamyl Phenyl Ether)	0.00
Transition State	ΔE‡
Product (o-cinnamylphenol)	ΔErxn

Note: ΔE‡ and ΔErxn represent the calculated activation energy and reaction energy, respectively.

Workflow for Reaction Mechanism Investigation

The steps involved in computationally studying the Claisen rearrangement are outlined below:

Caption: Workflow for the computational investigation of the Claisen rearrangement of cinnamyl phenyl ether.

Conclusion: A Predictive Tool for Chemical Discovery

The quantum chemical calculations detailed in this guide provide a powerful, non-invasive toolkit for gaining a deep and predictive understanding of cinnamyl phenyl ether. By elucidating its conformational preferences, electronic structure, spectroscopic properties, and reaction mechanisms, researchers can make more informed decisions in the design of new drugs, materials, and synthetic pathways. The synergy between computational prediction and experimental validation is a cornerstone of modern chemical research, accelerating the pace of discovery and innovation.

References

• D'Amelia, R. P., et al. (2022). Application of Molecular Spectroscopies for the Compositional Analysis of Short Chain Cinnamyl Ester Mixtures. World Journal of Chemical Education, 10(1), 8-15. [Link]

• Kurbakova, A. P., et al. (2020). Thermal Transformations of Allyl Phenyl Sulfide: A Quantum-Chemical Study. Russian Journal of General Chemistry, 90(8), 1547-1554. [Link]

• PubChem. Cinnamyl phenyl ether. National Center for Biotechnology Information. [Link]

• Basha, A. F., et al. (2022). Computational Evaluation on Molecular Structure, Charge, NMR, Electronic (HOMO-LUMO) Properties, and Spectroscopic Profiling of Pioglitazone with Molecular Docking Studies. Trends in Sciences, 19(21), 6005. [Link]

• Berski, S., et al. (2016). The mechanism of Claisen rearrangement of allyl phenyl ether from the perspective of topological analysis of the ELF. New Journal of Chemistry, 40(10), 8679-8688. [Link]

• Wikipedia. Allyl phenyl ether. [Link]

• A. Fazilath Basha, et al. (2021). Computational evaluation on molecular structure (Monomer, Dimer), RDG, ELF, electronic (HOMO-LUMO, MEP) properties, and spectroscopic profiling of 8-Quinolinesulfonamide with molecular docking studies. Computational and Theoretical Chemistry, 1199, 113169. [Link]

• Khan, I., et al. (2022). Computational Study of Benzothiazole Derivatives for Conformational, Thermodynamic and Spectroscopic Features and Their Potential to Act as Antibacterials. Molecules, 27(13), 4103. [Link]

• Ogunlaja, A. S., et al. (2018). DFT Study of the Molecular Structure, Conformational Preference, Spectroscopic and Vibrational Analysis of Cinnamic Acid and Cinnamaldehyde. Journal of the Mexican Chemical Society, 62(3), 1-14. [Link]

• Parlak, C., et al. (2007). FTIR and NMR investigation of 1-phenylpiperazine: a combined experimental and theoretical study. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 67(3-4), 850-857. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. DFT Study of the Molecular Structure, Conformational Preference, Spectroscopic and Vibrational Analysis of Cinnamic Acid and Cinnamaldehyde [scielo.org.mx]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. sciepub.com [sciepub.com]
• 6. Quantum Chemical Insight into 1,2-Shift Rearrangement in Bromination of Allylaryls - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The mechanism of Claisen rearrangement of allyl phenyl ether from the perspective of topological analysis of the ELF - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Allyl phenyl ether - Wikipedia [en.wikipedia.org]

Cinnamyl phenyl ether CAS number and molecular formula

An In-Depth Technical Guide to Cinnamyl Phenyl Ether

Abstract

This technical guide provides a comprehensive overview of cinnamyl phenyl ether, a significant chemical compound with applications in synthetic chemistry and potentially in the fragrance and materials industries. This document details its fundamental chemical identifiers, including CAS numbers for its isomers and its molecular formula, alongside a summary of its physicochemical properties. Furthermore, this guide outlines a representative synthetic methodology, grounded in established organic chemistry principles, and discusses crucial safety and handling protocols. The content is tailored for researchers, chemists, and professionals in drug development and chemical manufacturing, offering both foundational knowledge and practical insights into the handling and synthesis of this ether.

Chemical Identity and Core Properties

Cinnamyl phenyl ether is an organic compound characterized by a phenyl group and a cinnamyl group linked by an ether bond. The presence of a double bond in the cinnamyl group gives rise to geometric isomerism, resulting in (E) and (Z) diastereomers.

The primary identifiers and properties are summarized below for quick reference. The (E)-isomer is generally the more common and stable form.

Property	Value	Source
Molecular Formula	C₁₅H₁₄O	[1][2]
Molecular Weight	210.27 g/mol	[1][2]
IUPAC Name	[(E)-3-phenoxyprop-1-enyl]benzene	[1]
CAS Number (E-isomer)	16519-25-8	[1][3]
CAS Number (Z-isomer)	876657-72-6	[4]
Physical State	Solid	[3]

Below is a two-dimensional representation of the (E)-cinnamyl phenyl ether structure.

Caption: 2D Structure of (E)-Cinnamyl Phenyl Ether.

Synthesis and Experimental Workflow

The synthesis of cinnamyl phenyl ether is most commonly achieved via a Williamson ether synthesis. This classic nucleophilic substitution reaction involves the reaction of a sodium or potassium phenoxide with a cinnamyl halide (e.g., cinnamyl bromide or chloride). The phenoxide, a potent nucleophile, is typically generated in situ by treating phenol with a strong base like sodium hydride (NaH) or potassium carbonate (K₂CO₃).

The choice of cinnamyl halide is critical; cinnamyl bromide is often preferred due to the bromide being a better leaving group than chloride, facilitating the Sₙ2 reaction.[5] The reaction is typically carried out in a polar aprotic solvent, such as acetone or dimethylformamide (DMF), which can solvate the cation of the base while not interfering with the nucleophile.

Caption: General workflow for the synthesis of cinnamyl phenyl ether.

Protocol: Synthesis of (E)-Cinnamyl Phenyl Ether

This protocol is a representative procedure and must be adapted and optimized based on laboratory conditions and scale. All operations should be performed in a well-ventilated fume hood.

• Preparation of Sodium Phenoxide:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add anhydrous acetone (e.g., 200 mL).

  • Add phenol (1.0 eq) to the solvent and stir until dissolved.

  • Carefully add potassium carbonate (1.5 eq), which is a safer and easier-to-handle base than sodium hydride. The mixture is heated to reflux for approximately one hour to facilitate the formation of potassium phenoxide.[6]

• Nucleophilic Substitution Reaction:

  • Dissolve (E)-cinnamyl bromide (1.05 eq) in a minimal amount of anhydrous acetone.

  • Add the cinnamyl bromide solution dropwise to the refluxing phenoxide mixture over 30 minutes.

  • Maintain the reaction at reflux and monitor its progress using Thin Layer Chromatography (TLC) until the starting material (phenol) is consumed (typically 6-12 hours).

• Workup and Extraction:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the mixture to remove the potassium salts.

  • Remove the acetone solvent under reduced pressure using a rotary evaporator.

  • Dissolve the resulting residue in a suitable organic solvent like ethyl acetate and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with 1M sodium hydroxide (to remove any unreacted phenol), water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification:

  • Purify the crude oil using flash column chromatography on silica gel.

  • Elute with a non-polar solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure cinnamyl phenyl ether.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the final product.

Safety and Handling

• Potential Hazards: Based on the structure, potential hazards may include skin sensitization or irritation. Compounds with similar structures can be harmful if swallowed.[7] It is also prudent to consider potential aquatic toxicity.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical safety goggles, nitrile gloves, and a lab coat.[5] All handling should be done in a chemical fume hood.

• Handling: Avoid inhalation of vapors and direct contact with skin and eyes.[8] In case of contact, flush the affected area with copious amounts of water.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents.

Disclaimer: This information is not a substitute for a formal Safety Data Sheet. Always consult the specific SDS provided by the supplier before handling this chemical.

Applications in Research and Industry

Ethers like cinnamyl phenyl ether serve as important intermediates and target molecules in various fields:

• Fragrance and Flavors: Cinnamyl derivatives are cornerstones of the fragrance industry, known for their sweet, floral, and balsamic odors.[9][10] Cinnamyl phenyl ether likely possesses similar aromatic properties, making it a candidate for use as a fixative or fragrance component in perfumes and cosmetics.

• Organic Synthesis: The ether linkage is relatively stable, making the compound a useful building block. The phenyl and cinnamyl groups can be further functionalized, and the alkene moiety can participate in various addition reactions, allowing for the synthesis of more complex molecules.

• Polymer Science: Phenyl ether derivatives can be used in the synthesis of high-performance polymers. While not directly evidenced for this specific molecule, the general class of aromatic ethers is known for its thermal stability.[6]

Conclusion

Cinnamyl phenyl ether is a well-defined chemical compound with distinct identifiers for its geometric isomers. Its synthesis is readily achievable through standard organic chemistry methodologies like the Williamson ether synthesis, starting from common laboratory reagents. While detailed toxicological data requires further investigation, prudent handling based on the hazards of related compounds is essential. Its structural motifs suggest potential utility in the fragrance industry and as a versatile intermediate for further chemical synthesis. This guide provides the foundational knowledge for scientists and professionals to safely handle, synthesize, and explore the applications of this compound.

References

• National Center for Biotechnology Information. (n.d.). Cinnamyl phenyl ether. PubChem. Retrieved January 3, 2026, from [Link]

• Hoffman Fine Chemicals. (n.d.). (E)-Cinnamyl phenyl ether. Retrieved January 3, 2026, from [Link]

• Chemsrc. (n.d.). (Z)-cinnamyl phenyl ether. Retrieved January 3, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Cinnamyl phenol. PubChem. Retrieved January 3, 2026, from [Link]

• Cheméo. (n.d.). Chemical Properties of Cinnamyl methyl ether (CAS 16277-67-1). Retrieved January 3, 2026, from [Link]

• The Good Scents Company. (n.d.). cinnamyl cinnamate. Retrieved January 3, 2026, from [Link]

• Wikipedia. (n.d.). Cinnamyl acetate. Retrieved January 3, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Cinnamyl propyl ether. PubChem. Retrieved January 3, 2026, from [Link]

• Designer-Drug.com. (n.d.). Synthesis of Allylbenzene/Propenylbenzene from Cinnamyl alcohol. Retrieved January 3, 2026, from [Link]

• The Good Scents Company. (n.d.). cinnamyl phenyl acetate. Retrieved January 3, 2026, from [Link]

• PCW France. (2020). CINNAMYL CINNAMATE - Safety Data Sheet. Retrieved January 3, 2026, from [Link]

• UBC Library Open Collections. (n.d.). The Polymerization and Synthesis of Phenyl Vinyl Ether and Certain Derivatives. Retrieved January 3, 2026, from [Link]

• UNI ScholarWorks. (1902). The Preparation of Phenyl Ether. Retrieved January 3, 2026, from [Link]

Sources

• 1. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cinnamyl phenol | C15H14O | CID 3115151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. hoffmanchemicals.com [hoffmanchemicals.com]
• 4. (Z)-cinnamyl phenyl ether | CAS#:876657-72-6 | Chemsrc [chemsrc.com]
• 5. fishersci.com [fishersci.com]
• 6. open.library.ubc.ca [open.library.ubc.ca]
• 7. echemi.com [echemi.com]
• 8. directpcw.com [directpcw.com]
• 9. cinnamyl cinnamate [thegoodscentscompany.com]
• 10. Cinnamyl acetate - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols: Palladium-Catalyzed Allylic Arylation of Cinnamyl Phenyl Ether

Abstract

This document provides a comprehensive technical guide for the palladium-catalyzed allylic arylation of cinnamyl phenyl ether. This protocol outlines a robust and versatile method for the synthesis of 1,3-diarylpropenes, a structural motif prevalent in medicinally and biologically active compounds. We will delve into the mechanistic underpinnings of this transformation, provide a detailed experimental protocol, and discuss the critical parameters that govern its success, including ligand selection, base, and solvent effects. This guide is intended for researchers, scientists, and drug development professionals seeking to employ this powerful carbon-carbon bond-forming reaction in their synthetic endeavors.

Introduction: The Strategic Importance of Allylic Arylation

The construction of carbon-carbon (C-C) bonds is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals and complex molecular architectures. Among the myriad of C-C bond-forming reactions, palladium-catalyzed cross-coupling reactions have emerged as indispensable tools due to their high efficiency, functional group tolerance, and predictable stereochemistry.[1]

The Tsuji-Trost reaction, a palladium-catalyzed allylic substitution, is a powerful method for the formation of C-C, C-N, and C-O bonds.[2] This reaction proceeds through a π-allylpalladium intermediate, which can be attacked by a variety of nucleophiles.[2] This application note focuses on a specific and highly valuable variant: the allylic arylation of cinnamyl phenyl ether. This reaction provides a direct route to 1,3-diarylpropenes, a class of compounds with a wide range of biological activities.[3][4]

The use of cinnamyl phenyl ether as the allylic partner offers distinct advantages. Ethers are generally more stable than the corresponding allylic acetates or carbonates, which can be advantageous for multi-step syntheses.[1][5] The phenoxy group serves as an effective leaving group in the presence of a palladium catalyst, facilitating the formation of the key π-allylpalladium intermediate.

Mechanistic Rationale: A Palladium-Catalyzed Dance

The palladium-catalyzed allylic arylation of cinnamyl phenyl ether, particularly when employing an arylboronic acid as the arylating agent (a Suzuki-Miyaura type coupling), proceeds through a well-defined catalytic cycle. Understanding this mechanism is crucial for troubleshooting and optimizing the reaction.

The catalytic cycle can be broken down into three key steps:

• Oxidative Addition: The active Pd(0) catalyst coordinates to the double bond of the cinnamyl phenyl ether. This is followed by oxidative addition, where the palladium inserts into the carbon-oxygen bond of the ether, displacing the phenoxide leaving group and forming a cationic π-allylpalladium(II) complex.[2][6]

• Transmetalation: In the presence of a base, the arylboronic acid forms an aryltrihydroxyborate species, which is more nucleophilic. This species then undergoes transmetalation with the π-allylpalladium(II) complex, transferring the aryl group to the palladium center and regenerating the boronic acid byproduct.

• Reductive Elimination: The final step is the reductive elimination of the two organic fragments (the allyl and aryl groups) from the palladium center. This forms the desired 1,3-diarylpropene product and regenerates the active Pd(0) catalyst, allowing the cycle to continue.

dot digraph "Catalytic Cycle" { rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

"Pd(0)Ln" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "π-Allyl-Pd(II)Ln" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Aryl-π-Allyl-Pd(II)Ln" [fillcolor="#FBBC05", fontcolor="#202124"]; "Product" [shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Pd(0)Ln" -> "π-Allyl-Pd(II)Ln" [label="Oxidative Addition\n(Cinnamyl Phenyl Ether)"]; "π-Allyl-Pd(II)Ln" -> "Aryl-π-Allyl-Pd(II)Ln" [label="Transmetalation\n(ArB(OH)2, Base)"]; "Aryl-π-Allyl-Pd(II)Ln" -> "Product" [label="Reductive Elimination"]; "Product" -> "Pd(0)Ln" [label="Catalyst Regeneration", style=dashed]; } caption="Figure 1: Catalytic Cycle of Palladium-Catalyzed Allylic Arylation."

Detailed Experimental Protocol

This protocol provides a general procedure for the palladium-catalyzed allylic arylation of cinnamyl phenyl ether with an arylboronic acid.

3.1. Materials and Equipment

• Palladium Precatalyst: Palladium(II) acetate (Pd(OAc)₂), Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Ligand: Triphenylphosphine (PPh₃), Buchwald ligands (e.g., SPhos, XPhos), or other suitable phosphine ligands.

• Base: Potassium carbonate (K₂CO₃), Cesium carbonate (Cs₂CO₃), or Triethylamine (Et₃N).

• Arylating Agent: Substituted or unsubstituted arylboronic acid.

• Substrate: Cinnamyl phenyl ether.

• Solvent: Anhydrous Dimethylacetamide (DMAc), Tetrahydrofuran (THF), or Toluene.

• Standard laboratory glassware: Schlenk flask, condenser, magnetic stirrer, etc.

• Inert atmosphere: Argon or Nitrogen gas.

• Purification: Silica gel for column chromatography.

3.2. Step-by-Step Procedure

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., PPh₃, 4-8 mol%).

• Reagent Addition: Add the cinnamyl phenyl ether (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), and the base (e.g., K₂CO₃, 2.0-3.0 equiv).

• Solvent Addition: Add the anhydrous solvent (e.g., DMAc/H₂O mixture) via syringe. The reaction concentration is typically in the range of 0.1-0.5 M.

• Reaction Execution: Stir the reaction mixture at the desired temperature (typically ranging from room temperature to 100 °C) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature and quench with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to afford the desired 1,3-diarylpropene.

Optimization of Reaction Parameters: The Key to Success

The success of the palladium-catalyzed allylic arylation is highly dependent on the careful selection of several key parameters.

Parameter	Recommended Range/Options	Rationale and Field-Proven Insights
Palladium Precatalyst	1-5 mol% (Pd(OAc)₂, Pd₂(dba)₃)	Pd(OAc)₂ is often a reliable and cost-effective choice. Pd₂(dba)₃ can be advantageous in some cases as it is a source of Pd(0).
Ligand	2-10 mol% (PPh₃, Buchwald ligands)	The ligand is critical for stabilizing the palladium catalyst and influencing its reactivity and selectivity. Electron-rich and bulky phosphine ligands often promote the desired coupling.[7] For challenging substrates, more specialized ligands like those from the Buchwald family may be necessary.
Base	2-3 equivalents (K₂CO₃, Cs₂CO₃, Et₃N)	The base is essential for the transmetalation step, activating the arylboronic acid. The choice of base can significantly impact the reaction rate and yield. Inorganic bases like carbonates are commonly used.
Solvent	DMAc/H₂O, THF, Toluene	A polar aprotic solvent like DMAc, often with a small amount of water, can facilitate the dissolution of the reagents and promote the reaction.[8]
Temperature	Room Temperature to 100 °C	The optimal temperature will depend on the reactivity of the substrates and the catalyst system. Starting at a moderate temperature (e.g., 60-80 °C) is a good starting point.

dot digraph "Optimization_Workflow" { rankdir="TB"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

subgraph "cluster_0" { label = "Initial Screening"; "Catalyst" [label="Select Pd Precatalyst\n(e.g., Pd(OAc)2)"]; "Ligand" [label="Choose Ligand\n(e.g., PPh3)"]; "Base" [label="Select Base\n(e.g., K2CO3)"]; "Solvent" [label="Choose Solvent\n(e.g., DMAc/H2O)"]; }

subgraph "cluster_1" { label = "Optimization"; "Temp" [label="Vary Temperature"]; "Conc" [label="Adjust Concentration"]; "Stoich" [label="Optimize Stoichiometry"]; }

subgraph "cluster_2" { label = "Troubleshooting"; "Ligand_Screen" [label="Screen Ligands\n(e.g., Buchwald)"]; "Base_Screen" [label="Screen Bases\n(e.g., Cs2CO3)"]; }

"Catalyst" -> "Ligand" -> "Base" -> "Solvent" -> "Temp"; "Temp" -> "Conc" -> "Stoich"; "Stoich" -> "Ligand_Screen" [label="Low Yield?", style=dashed]; "Stoich" -> "Base_Screen" [label="No Reaction?", style=dashed]; } caption="Figure 2: Workflow for Reaction Optimization."

Scope and Limitations

This protocol is applicable to a range of substituted cinnamyl phenyl ethers and arylboronic acids.

Arylboronic Acid Scope:

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	1,3-Diphenylprop-1-ene	High
2	4-Methoxyphenylboronic acid	1-(4-Methoxyphenyl)-3-phenylprop-1-ene	High
3	4-Chlorophenylboronic acid	1-(4-Chlorophenyl)-3-phenylprop-1-ene	Good
4	2-Methylphenylboronic acid	1-(o-Tolyl)-3-phenylprop-1-ene	Moderate

Limitations:

• Steric Hindrance: Highly sterically hindered arylboronic acids (e.g., with multiple ortho substituents) may lead to lower yields or require more forcing conditions.

• Electronic Effects: Arylboronic acids with strong electron-withdrawing groups may exhibit reduced reactivity.

• Competing Pathways: In some cases, side reactions such as homo-coupling of the arylboronic acid can occur.

Conclusion

The palladium-catalyzed allylic arylation of cinnamyl phenyl ether is a highly effective method for the synthesis of valuable 1,3-diarylpropene scaffolds. By understanding the underlying mechanism and carefully optimizing the reaction parameters, researchers can achieve high yields and excellent selectivity. This application note provides a solid foundation for the successful implementation of this powerful synthetic transformation in a variety of research and development settings.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Tsuji–Trost reaction - Wikipedia [en.wikipedia.org]
• 3. profiles.wustl.edu [profiles.wustl.edu]
• 4. researchgate.net [researchgate.net]
• 5. Allylic Ethers as Educts for Suzuki–Miyaura Couplings in Water at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tsuji-Trost Allylation | NROChemistry [nrochemistry.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Cinnamyl phenyl ether as a precursor for 1,3-diarylpropene synthesis

An In-Depth Guide to the Synthesis of 1,3-Diarylpropenes via Lewis Acid-Catalyzed Claisen Rearrangement of Cinnamyl Phenyl Ethers

Introduction: The Significance of 1,3-Diarylpropene Scaffolds

The 1,3-diarylpropene motif, also referred to as cinnamylphenols, is a privileged scaffold in medicinal chemistry and natural product synthesis.[1][2] These compounds exhibit a wide array of biological activities, including anti-inflammatory, antioxidant, cytotoxic, and antimalarial properties, making them highly valuable for drug discovery and development.[1][2][3][4] The strategic synthesis of these molecules is therefore of paramount importance. While various methods exist, such as Heck cross-coupling reactions[5][6][7] and Claisen-Schmidt condensations[8], the aromatic Claisen rearrangement of cinnamyl aryl ethers offers a powerful and elegant route for constructing these valuable structures.[9][10]

This application note provides a comprehensive guide for researchers on utilizing cinnamyl phenyl ether as a precursor for 1,3-diarylpropene synthesis. We will delve into the mechanistic underpinnings of the reaction, highlighting the critical role of Lewis acid catalysis in overcoming the high-temperature requirements of the traditional thermal rearrangement.[11][12][13] This guide provides detailed, field-tested protocols for both the synthesis of the cinnamyl phenyl ether precursor and its subsequent catalytic rearrangement, complete with data interpretation and troubleshooting insights.

Mechanistic Insight: The Aromatic Claisen Rearrangement

The core transformation is the aromatic Claisen rearrangement, a[3][3]-sigmatropic rearrangement.[13][14] This type of pericyclic reaction proceeds through a highly ordered, concerted six-membered cyclic transition state.[14][15] In the case of cinnamyl phenyl ether, heating initiates an intramolecular process where a new carbon-carbon bond is formed between the γ-carbon (C3) of the cinnamyl group and the ortho-position of the phenyl ring, concurrent with the cleavage of the ether C-O bond.[15]

This initial rearrangement yields a non-aromatic dienone intermediate, which rapidly tautomerizes to restore the energetically favorable aromatic ring, resulting in the final ortho-cinnamylphenol product.[14][15]

The Case for Catalysis: Overcoming Thermal Limitations

The uncatalyzed, thermal Claisen rearrangement often requires high temperatures (100-250 °C), which can limit its applicability for sensitive substrates and lead to undesired side products.[13] Lewis acid catalysis provides a powerful solution, dramatically accelerating the reaction rate and allowing it to proceed under much milder conditions, often at or near room temperature.[11][12]

Causality of Catalysis: Lewis acids, such as Boron Trichloride (BCl₃) or Boron Trifluoride Etherate (BF₃·OEt₂), function by coordinating to the oxygen atom of the cinnamyl phenyl ether. This coordination polarizes and weakens the C-O bond, lowering the activation energy of the[3][3]-sigmatropic shift and thereby facilitating the rearrangement under significantly milder conditions.[11][12] Recent advancements have even introduced electrogenerated Lewis acids, which can be formed in situ to catalyze the reaction in minutes at ambient temperature.[11][12]

Caption: Lewis Acid-Catalyzed Aromatic Claisen Rearrangement.

Experimental Design and Workflow

A successful synthesis requires a logical workflow, from the preparation of the starting material to the purification and characterization of the final product. The process outlined below ensures a high-purity yield of the target 1,3-diarylpropene.

Caption: Experimental Workflow for 1,3-Diarylpropene Synthesis.

Detailed Experimental Protocols

Safety Precaution: These protocols involve the use of hazardous chemicals. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Synthesis of Cinnamyl Phenyl Ether Precursor

This protocol utilizes the Williamson ether synthesis, a reliable method for preparing ethers from a phenoxide and an alkyl halide.[16]

Materials:

• Phenol (1.0 eq.)

• Cinnamyl chloride or bromide (1.1 eq.)

• Anhydrous potassium carbonate (K₂CO₃) (2.0 eq.)

• Acetone (anhydrous)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar, add phenol (1.0 eq.) and anhydrous potassium carbonate (2.0 eq.).

• Add anhydrous acetone to the flask to create a slurry (approx. 5-10 mL per gram of phenol).

• Add cinnamyl chloride or bromide (1.1 eq.) to the stirring mixture.

• Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 60 °C).

• Maintain reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the phenol starting material is consumed.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove the inorganic salts (K₂CO₃ and KCl/KBr). Wash the solid residue with a small amount of acetone.

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to remove the acetone.

• The resulting crude oil is cinnamyl phenyl ether. For most subsequent rearrangement reactions, this crude product is of sufficient purity. If necessary, further purification can be achieved by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient).

Protocol 2: Lewis Acid-Catalyzed Claisen Rearrangement

This protocol describes a general procedure for the BF₃·OEt₂-catalyzed rearrangement of cinnamyl phenyl ether.

Materials:

• Cinnamyl phenyl ether (1.0 eq.)

• Boron trifluoride diethyl etherate (BF₃·OEt₂) (1.2 eq.)

• Dichloromethane (CH₂Cl₂) (anhydrous)

• Schlenk flask or oven-dried round-bottom flask with a nitrogen/argon inlet

• Magnetic stirrer

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Place cinnamyl phenyl ether (1.0 eq.) into a dry Schlenk flask under an inert atmosphere (nitrogen or argon).

• Dissolve the ether in anhydrous dichloromethane (approx. 0.1 M concentration).

• Cool the solution to 0 °C using an ice-water bath.

• Slowly add boron trifluoride diethyl etherate (BF₃·OEt₂) (1.2 eq.) dropwise to the stirring solution. A color change may be observed.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Stir the reaction at room temperature for 1-3 hours. Monitor the progress by TLC until the starting ether is consumed. Reaction times may vary depending on the specific substrate.

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution. Caution: Quenching can be exothermic and may cause gas evolution.

• Transfer the mixture to a separatory funnel. Add more CH₂Cl₂ if necessary.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude ortho-cinnamylphenol.

• Purify the crude product by flash column chromatography on silica gel (e.g., eluting with a hexane/ethyl acetate gradient) to obtain the pure 1,3-diarylpropene product.

Data Summary and Expected Outcomes

The efficiency of the Lewis acid-catalyzed Claisen rearrangement is notable, often providing good to excellent yields. The choice of catalyst and reaction conditions can be optimized for different substrates.

Precursor (Substituted Cinnamyl Aryl Ether)	Catalyst	Conditions	Yield (%)	Reference
Allyl 4-methoxyphenyl ether	Electrogenerated B(C₆F₅)₃	CH₂Cl₂, 30 °C, 3 min	72%	[11][12]
Allyl 4-hydroxyphenyl ether	Electrogenerated B(C₆F₅)₃	CH₂Cl₂, 30 °C, 3 min	66%	[12]
Allyl 4-methylphenyl ether	Electrogenerated B(C₆F₅)₃	CH₂Cl₂, 30 °C, 3 min	63%	[12]
General o-Allylaryl Ethers	BF₃·OEt₂	Xylene, Microwave (720W)	Excellent
General o-Allylaryl Ethers	ZnCl₂	Xylene, Microwave (720W)	Excellent

This table summarizes data for related allyl aryl ethers to demonstrate the general applicability and efficiency of Lewis acid-catalyzed rearrangements. Yields are typically high for cinnamyl systems as well.

Conclusion and Future Outlook

The Lewis acid-catalyzed Claisen rearrangement of cinnamyl phenyl ether is a robust and efficient method for synthesizing ortho-cinnamylphenols, a valuable class of 1,3-diarylpropenes. This approach offers significant advantages over traditional thermal methods by enabling the reaction to proceed under mild conditions, thus improving yields and substrate scope. The protocols detailed herein provide a reliable foundation for researchers in organic synthesis and drug development to access these important molecular scaffolds. Future research may focus on developing even more active and selective catalysts, including enantioselective systems, to further expand the synthetic utility of this powerful transformation.[17]

References

• Title: Electrogenerated Lewis Acid-Catalyzed Claisen Rearrangement of Allyl Aryl Ethers Source: ACS Publications URL: [Link]

• Title: MICROWAVE INDUCED LEWIS ACID CATALYZED CLAISEN REARRANGEMENT OF O-ALLYLARYL ETHERS Source: TSI Journals URL: [Link]

• Title: Syntheses and Anti-inflammatory Activity of Natural 1,3-Diarylpropenes Source: PubMed URL: [Link]

• Title: Electrogenerated Lewis Acid-Catalyzed Claisen Rearrangement of Allyl Aryl Ethers Source: American Chemical Society URL: [Link]

• Title: 1,3-Diarylpropenes (cinnamylphenols): a comprehensive overview of natural occurrence, synthesis, applications, and biological significance Source: Arkivoc URL: [Link]

• Title: Claisen rearrangement - Wikipedia Source: Wikipedia URL: [Link]

• Title: SYNTHESIS OF ALKENES: CLAISEN REARRANGEMENT OF ALLYL VINYL ETHERS, PART I; MECHANISTIC VIEWS; THE ORGANIC CHEMISTRY NOTE Source: Redalyc URL: [Link]

• Title: Synthesis of Two Types of 1,3‐Diarylpropane Derivatives by Cobalt‐Catalyzed Cycloaddition of 1,6‐Diynes Source: ResearchGate URL: [Link]

• Title: Claisen rearrangement of cinnamyl phenyl ether in isotropic and nematic solvents and in a clathrate Source: Journal of the American Chemical Society URL: [Link]

• Title: Claisen Rearrangement Source: Organic Chemistry Portal URL: [Link]

• Title: 1,3-diarylpropane derivatives and application thereof Source: Google Patents URL

• Title: Solvent free synthesis of 1,3-diaryl-2-propenones catalyzed by commercial acid-clays under ultrasound irradiation Source: PubMed URL: [Link]

• Title: Synthesis of Bio-Inspired 1,3-Diarylpropene Derivatives via Heck Cross-Coupling and Cytotoxic Evaluation on Breast Cancer Cells Source: PubMed Central URL: [Link]

• Title: Synthesis of Bio-Inspired 1,3-Diarylpropene Derivatives via Heck Cross-Coupling and Cytotoxic Evaluation on Breast Cancer Cells Source: PubMed URL: [Link]

• Title: Synthesis of 1,3-diaryl-3-trifluoromethylcyclopropenes by transition-metal-free reaction of 2,2,2-trifluoroacetophenone tosylhydrazones with alkynes: the effect of the trifluoromethyl group Source: Royal Society of Chemistry URL: [Link]

• Title: Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes Source: Scirp.org URL: [Link]

• Title: Synthesis of 1,3-diarylpropene derivatives by the Heck reaction... Source: ResearchGate URL: [Link]

• Title: Synthesis of novel substituted 1,3-diaryl propenone derivatives and their antimalarial activity in vitro Source: PubMed URL: [Link]

• Title: Catalytic Asymmetric Claisen Rearrangement of Unactivated Allyl Vinyl Ethers Source: Journal of the American Chemical Society URL: [Link]

• Title: 1,3-Diarylpropenes (CinnamylPhenols) : A Comprehensive Overview of Natural Occurrence, Synthesis, Applications, and Biological Significance Source: ResearchGate URL: [Link]

• Title: Solvent free synthesis of 1,3-diaryl-2-propenones catalyzed by commercial acid-clays under ultrasound irradiation Source: ResearchGate URL: [Link]

• Title: Design, Synthesis and Biological Evaluation of 1,3-Diphenyl-3-(phenylthio)propan-1-ones as New Cytotoxic Agents Source: National Institutes of Health (NIH) URL: [Link]

• Title: Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes Source: ResearchGate URL: [Link]

• Title: 18.4: Reactions of Ethers - Claisen Rearrangement Source: Chemistry LibreTexts URL: [Link]

• Title: Protective effects of 1,3-diaryl-2-propen-1-one derivatives against H₂O₂ -induced damage in SK-N-MC cells Source: PubMed URL: [Link]

Sources

• 1. profiles.wustl.edu [profiles.wustl.edu]
• 2. researchgate.net [researchgate.net]
• 3. Syntheses and Anti-inflammatory Activity of Natural 1,3-Diarylpropenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protective effects of 1,3-diaryl-2-propen-1-one derivatives against H₂O₂ -induced damage in SK-N-MC cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of Bio-Inspired 1,3-Diarylpropene Derivatives via Heck Cross-Coupling and Cytotoxic Evaluation on Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of Bio-Inspired 1,3-Diarylpropene Derivatives via Heck Cross-Coupling and Cytotoxic Evaluation on Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of novel substituted 1,3-diaryl propenone derivatives and their antimalarial activity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes [scirp.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Claisen Rearrangement [organic-chemistry.org]
• 14. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. benchchem.com [benchchem.com]
• 17. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: Cinnamyl Phenyl Ether as a Versatile Precursor in the Synthesis of Bioactive Molecules

Introduction: The Strategic Value of Cinnamyl Phenyl Ether

In the landscape of medicinal chemistry and drug development, the identification of versatile and efficient synthetic precursors is paramount. Cinnamyl phenyl ether, a seemingly simple aromatic ether, emerges as a powerful building block for constructing complex molecular architectures found in numerous bioactive natural products and their synthetic analogues.[1] Its strategic importance lies in its latent functionality, which can be unlocked through a classic yet powerful transformation: the Aromatic Claisen Rearrangement.[2][3][4]

This guide provides an in-depth exploration of the synthetic utility of cinnamyl phenyl ether. We will dissect the mechanistic underpinnings of its primary rearrangement, provide detailed protocols for its synthesis and transformation, and illustrate its application in the synthesis of high-value bioactive scaffolds such as flavonoids, neolignans, and chalcones.[5][6][7] These classes of molecules are renowned for their broad spectrum of biological activities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer properties.[8][9][10][11] This document is intended for researchers, scientists, and professionals in drug development seeking to leverage this precursor for novel molecular design and synthesis.

Part 1: The Core Transformation - Aromatic Claisen Rearrangement

The cornerstone of cinnamyl phenyl ether's utility is its propensity to undergo a[12][12]-sigmatropic rearrangement upon heating.[2][3][12] This reaction is a concerted, intramolecular process that proceeds through a highly ordered, six-membered cyclic transition state, resulting in the formation of a C-C bond between the terminal carbon of the cinnamyl group and the ortho-position of the phenyl ring.[3][4]

Mechanism and Rationale:

The thermal rearrangement of cinnamyl phenyl ether initially forms a non-aromatic dienone intermediate.[3] This intermediate rapidly tautomerizes to regenerate the aromatic ring, yielding the thermodynamically stable o-cinnamylphenol. This transformation is powerful because it regioselectively installs a functionalized carbon chain onto the aromatic ring in a single, atom-economical step.

The choice of reaction conditions is critical. While the rearrangement can occur purely by heating (typically >180-220°C) in a high-boiling, non-polar solvent like decalin, modern methodologies have improved efficiency.[13][14] The use of Lewis acids can significantly lower the required temperature, and microwave-assisted heating has been shown to dramatically reduce reaction times.[2]

Diagram 1: Claisen Rearrangement Mechanism

This diagram illustrates the concerted[12][12]-sigmatropic shift in cinnamyl phenyl ether, proceeding through a cyclic transition state to form the dienone intermediate, which then tautomerizes to the final o-cinnamylphenol product.

Caption: Mechanism of the Aromatic Claisen Rearrangement.

Part 2: Application in the Synthesis of Bioactive Scaffolds

The true value of the o-cinnamylphenol product lies in its role as a versatile intermediate for a variety of bioactive molecules.

Precursor to Flavonoids and Chalcones

Flavonoids and isoflavonoids are large families of plant secondary metabolites with extensive pharmacological applications.[15][16] Chalcones, characterized by a three-carbon α,β-unsaturated carbonyl system, are key biosynthetic precursors to all flavonoids.[5] The o-cinnamylphenol derived from cinnamyl phenyl ether is an ideal starting point for constructing these scaffolds.

The synthetic logic involves the transformation of the ortho-cinnamyl group into a component of the flavonoid C-ring. A common strategy involves:

• Oxidative Cleavage: The double bond of the cinnamyl group is cleaved (e.g., via ozonolysis or dihydroxylation followed by periodate cleavage) to yield a 2'-hydroxy-phenylacetaldehyde derivative.

• Aldol Condensation: This aldehyde can then undergo an intramolecular or intermolecular aldol condensation with an appropriate ketone (acetophenone derivative) to form the chalcone backbone.

• Cyclization: The resulting 2'-hydroxychalcone can be cyclized under oxidative conditions to afford the corresponding flavone, a core flavonoid structure.

Diagram 2: Synthetic Workflow to Flavonoids

This workflow outlines the synthetic pathway from the Claisen rearrangement product to a core flavonoid structure.

Caption: Synthetic route from o-cinnamylphenol to flavonoids.

Building Blocks for Neolignans

Neolignans are a class of natural products formed by the oxidative coupling of two C6-C3 phenylpropanoid units.[6][17] They exhibit a wide array of biological activities. Cinnamic acid derivatives are the biosynthetic precursors to these molecules.[6][17] Synthetically, cinnamyl phenyl ether and its derivatives can be employed in palladium-catalyzed coupling reactions to construct the diverse linkages (e.g., 8-O-4', 8-5') characteristic of neolignans.[18] For instance, coupling reactions between an activated cinnamyl derivative and a phenolic partner can directly generate the neolignan core structure.

Part 3: Detailed Experimental Protocols

Scientific Integrity Note: All procedures should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE). Reagents should be handled according to their Safety Data Sheets (SDS). Reaction progress should be monitored by Thin Layer Chromatography (TLC).

Protocol 1: Synthesis of Cinnamyl Phenyl Ether via Williamson Ether Synthesis

This protocol describes the O-allylation of phenol with cinnamyl bromide to yield the starting material.[13]

Materials:

• Phenol (1.0 eq)

• Cinnamyl bromide (1.1 eq)

• Potassium carbonate (K₂CO₃), anhydrous (1.5 eq)

• Acetone, anhydrous

• Round-bottom flask, reflux condenser, magnetic stirrer/hotplate

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add phenol (1.0 eq) and anhydrous acetone.

• Add anhydrous potassium carbonate (1.5 eq) to the solution. The mixture will be a suspension.

• Add cinnamyl bromide (1.1 eq) dropwise to the stirring suspension at room temperature.

• Attach a reflux condenser and heat the mixture to reflux (approx. 56°C). Maintain reflux for 4-6 hours, monitoring the reaction by TLC (e.g., using 9:1 Hexane:Ethyl Acetate as eluent).

• Upon completion, allow the reaction to cool to room temperature.

• Filter the solid K₂CO₃ and KBr salts and wash the filter cake with a small amount of acetone.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude oil by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to afford cinnamyl phenyl ether as a clear oil.

Parameter	Value/Condition	Rationale
Base	Anhydrous K₂CO₃	A mild base sufficient to deprotonate phenol without causing side reactions.[13]
Solvent	Anhydrous Acetone	A polar aprotic solvent that dissolves reactants and facilitates the Sₙ2 reaction.
Temperature	Reflux (~56°C)	Provides sufficient thermal energy to drive the reaction to completion in a reasonable timeframe.
Typical Yield	85-95%	This is a highly efficient and reliable reaction.

Protocol 2: Thermal Claisen Rearrangement to o-Cinnamylphenol

This protocol details the key rearrangement step. High temperature is required, necessitating a high-boiling solvent.[3][19]

Materials:

• Cinnamyl phenyl ether (1.0 eq)

• N,N-Diethylaniline or Decalin (as solvent)

• Three-neck round-bottom flask, reflux condenser, thermometer, nitrogen inlet

• Heating mantle

• Standard glassware for workup and purification

Procedure:

• Set up a three-neck flask with a reflux condenser, thermometer, and nitrogen inlet. Ensure the system is under an inert atmosphere.

• Add cinnamyl phenyl ether (1.0 eq) and N,N-diethylaniline (sufficient to create a ~0.5 M solution).

• Heat the mixture to 190-200°C using a heating mantle. The use of a high-boiling solvent is crucial for achieving the necessary thermal energy for the rearrangement.[2]

• Maintain this temperature for 6-8 hours. Monitor the disappearance of the starting material by TLC.

• Once the reaction is complete, cool the flask to room temperature.

• Dilute the reaction mixture with diethyl ether and transfer it to a separatory funnel.

• Wash the organic layer with 2M HCl (3x) to remove the N,N-diethylaniline solvent.

• Wash with brine (1x), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the resulting crude product by flash column chromatography on silica gel to isolate o-cinnamylphenol.

Parameter	Value/Condition	Rationale
Solvent	N,N-Diethylaniline	A high-boiling point solvent (b.p. 217°C) that can also act as a proton scavenger. Decalin is a non-polar alternative.
Temperature	190-200°C	The high thermal energy is required to overcome the activation barrier of the concerted[12][12]-sigmatropic rearrangement.[2][13]
Atmosphere	Inert (Nitrogen)	Prevents oxidation of the phenolic product at high temperatures.
Typical Yield	60-75%	Yields can be variable; careful temperature control and purification are key.

Conclusion

Cinnamyl phenyl ether stands out as a highly valuable and strategically important precursor in the synthesis of bioactive molecules. Through the robust and predictable Aromatic Claisen rearrangement, it provides direct access to functionalized phenolic scaffolds. These intermediates are readily converted into high-value molecular classes like chalcones, flavonoids, and neolignans, which are of significant interest to the pharmaceutical and agrochemical industries. The protocols and insights provided herein serve as a comprehensive guide for researchers aiming to exploit the synthetic potential of this versatile building block.

References

• Wikipedia. Claisen rearrangement. [URL: https://en.wikipedia.org/wiki/Claisen_rearrangement]
• ResearchGate. Enantioselective Sulfonium-Claisen Rearrangement with Cinnamyl Thioethers | Request PDF. [URL: https://www.researchgate.net/publication/348493134_Enantioselective_Sulfonium-Claisen_Rearrangement_with_Cinnamyl_Thioethers]
• Organic Chemistry Portal. Claisen Rearrangement. [URL: https://www.organic-chemistry.org/namedreactions/claisen-rearrangement.shtm]
• Chemical Review and Letters. New Synthesis of Chalcone Derivatives and Their Applications. [URL: https://chemrevlett.com/article_185295.html]
• Filo. how can you synthesize 2-allylphenol from phenol?. [URL: https://www.filo.kitaboo.
• National Institutes of Health. Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10672191/]
• ijbpsa.com. Chemistry and synthetic methodologies of chalcones and their derivatives: A review. [URL: https://ijbpsa.com/index.php/ijbpsa/article/view/525]
• National Institutes of Health. Recent advances in synthetic approaches for bioactive cinnamic acid derivatives. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10381669/]
• Chemistry LibreTexts. 18.4: Reactions of Ethers - Claisen Rearrangement. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/18%3A_Ethers_and_Epoxides%3B_Thiols_and_Sulfides/18.04%3A_Reactions_of_Ethers_-_Claisen_Rearrangement]
• ResearchGate. Practical Synthesis of Chalcone Derivatives and Their Biological Activities. [URL: https://www.researchgate.
• Jetir.Org. SYNTHESIS OF CHALCONES. [URL: https://www.jetir.org/view?paper=JETIR1907Q51]
• National Institutes of Health. Synthesis of Functionalized 4-Methylenetetrahydropyrans by Oxidative Activation of Cinnamyl or Benzyl Ethers. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3538051/]
• L.S.College, Muzaffarpur. Claisen rearrangement. [URL: https://www.lscollege.ac.in/userfiles/file/e-content/Chemistry/Claisen_rearrangement_Dr_Rinky.pdf]
• Google Patents. CN104211581A - Synthesis process of allylphenol compounds. [URL: https://patents.google.
• Scirp.org. Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes. [URL: https://www.scirp.org/html/2-2300021_18218.htm]
• ResearchGate. One-Step Synthesis of New Derivatives of 4-Arylcoumarins and Neolignans. [URL: https://www.researchgate.net/publication/244483750_One-Step_Synthesis_of_New_Derivatives_of_4-Arylcoumarins_and_Neolignans]
• RSC Publishing. Recent advances in research on lignans and neolignans. [URL: https://pubs.rsc.org/en/content/articlelanding/2016/np/c6np00021e]
• National Institutes of Health. Advances in the Synthesis of Lignan Natural Products. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6337424/]
• D-Scholarship@Pitt. Rearrangement and Cascade Reactions: New Synthetic Methods and the Total Synthesis of Diazonamide A by David Lee Waller. [URL: http://d-scholarship.pitt.edu/9119/]
• ResearchGate. (PDF) Recent advances in research on lignans and neolignans. [URL: https://www.researchgate.net/publication/302905060_Recent_advances_in_research_on_lignans_and_neolignans]
• MDPI. Bioactive Compounds Derived from Plants and Their Medicinal Potential. [URL: https://www.mdpi.com/journal/pharmaceuticals/special_issues/bioactive_compounds_plants]
• ResearchGate. Biosynthesis of isoflavonoids from precursor, phenylalanine. The red.... [URL: https://www.researchgate.
• ResearchGate. The Preparation of Allyl Phenyl Ether and 2-Allylphenol Using the Williamson Ether Synthesis and Claisen Rearrangement. [URL: https://www.researchgate.net/publication/237554988_The_Preparation_of_Allyl_Phenyl_Ether_and_2-Allylphenol_Using_the_Williamson_Ether_Synthesis_and_Claisen_Rearrangement]
• MDPI. Plant-Derived Bioactive Compounds: Exploring Neuroprotective, Metabolic, and Hepatoprotective Effects for Health Promotion and Disease Prevention. [URL: https://www.mdpi.com/2813-2475/2/2/11]
• Hope College Digital Commons. The Preparation of Allyl Phenyl Ether and 2-Allylphenol Using the Williamson Ether Synthesis and Claisen Rearrangement. [URL: https://digitalcommons.hope.edu/curcp_1/1]
• pubs.acs.org. The ortho-Claisen Rearrangement. IV. The Rearrangement of X-Cinnamyl p-Tolyl Ethers 1. [URL: https://pubs.acs.org/doi/abs/10.1021/ja01103a033]
• Semantic Scholar. Developing Neolignans as Proangiogenic Agents: Stereoselective Total Syntheses and Preliminary Biological Evaluations of the. [URL: https://www.semanticscholar.org/paper/Developing-Neolignans-as-Proangiogenic-Agents%3A-and-of-Bode-Banwell/32688775439e6a6d65561a357738f6b5550302b1]
• National Institutes of Health. Synthesis of 9-Cinnamyl-9H-purine Derivatives as Novel TLR4/MyD88/NF-κB Pathway Inhibitors for Anti-inflammatory Effects. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10300898/]
• ResearchGate. (PDF) Synthesis of allyl phenyl ether and claisen rearrangement. [URL: https://www.researchgate.net/publication/319141093_Synthesis_of_allyl_phenyl_ether_and_claisen_rearrangement]
• MDPI. Bioactive Compounds Derived from Plants and Their Medicinal Potential. [URL: https://www.mdpi.com/1424-8247/17/6/695]
• National Institutes of Health. Flavonoids and Isoflavonoids: From Plant Biology to Agriculture and Neuroscience. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2949029/]
• International Journal of Pharmacy Research & Technology (IJPRT). Green Synthesis of Bioactive Molecules: A Review.. [URL: https://ijprt.com/admin/p-files/11_29.pdf]
• National Institutes of Health. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-phenyl-ether]
• MDPI. Plant-Derived Bioactive Compounds: One Health Perspective. [URL: https://www.mdpi.com/2813-2475/3/1/1]
• PubMed Central. Nature-Inspired Biphenyls and Diphenyl Ethers: Design, Synthesis, and Biological Evaluation. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7507342/]
• European Journal of Chemistry. Environmentally benign synthesis of substituted iodinated flavones as precursors for prenyl-/geranyl flavones from the corresponding chalcones. [URL: https://www.eurjchem.com/index.php/eurjchem/article/view/2157]

Sources

• 1. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. lscollege.ac.in [lscollege.ac.in]
• 5. chemrevlett.com [chemrevlett.com]
• 6. Recent advances in research on lignans and neolignans - Natural Product Reports (RSC Publishing) DOI:10.1039/C6NP00021E [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Recent advances in synthetic approaches for bioactive cinnamic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bioactive Compounds Derived from Plants and Their Medicinal Potential | Pharmaceuticals | MDPI [mdpi.com]
• 10. Plant-Derived Bioactive Compounds: Exploring Neuroprotective, Metabolic, and Hepatoprotective Effects for Health Promotion and Disease Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Plant-Derived Bioactive Compounds: One Health Perspective [mdpi.com]
• 12. Claisen Rearrangement [organic-chemistry.org]
• 13. how can you synthesize 2-allylphenol from phenol? | Filo [askfilo.com]
• 14. Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes [scirp.org]
• 15. Flavonoids and Isoflavonoids: From Plant Biology to Agriculture and Neuroscience - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Environmentally benign synthesis of substituted iodinated flavones as precursors for prenyl-/geranyl flavones from the corresponding chalcones | European Journal of Chemistry [eurjchem.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. CN104211581A - Synthesis process of allylphenol compounds - Google Patents [patents.google.com]

Cinnamyl Phenyl Ether: A Versatile Chemical Probe for Interrogating Biological Systems

Introduction: Unveiling Cellular Dynamics with a Unique Chemical Tool

In the intricate landscape of cellular biology, chemical probes serve as indispensable tools for elucidating the functions of biomolecules and unraveling complex biological processes.[1][2][3][4][5][6] Cinnamyl phenyl ether, a small molecule with unique chemical properties, has emerged as a promising scaffold for the development of sophisticated probes designed to investigate a range of biological phenomena. Its core structure, comprising a cinnamyl group linked to a phenyl group via an ether bond, provides a versatile platform for modification, enabling the creation of probes tailored for specific applications, such as enzyme activity monitoring and fluorescent labeling of cellular components.[7] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of cinnamyl phenyl ether-based probes in biological systems.

The fundamental principle behind many cinnamyl phenyl ether probes lies in the strategic cleavage of the ether linkage.[8][9][10] This cleavage can be triggered by specific enzymes or changes in the cellular microenvironment, leading to a detectable change in the probe's properties, such as the release of a fluorophore or a reactive group. This "turn-on" mechanism is a key feature in the design of highly sensitive and specific chemical probes.[2][11]

Core Applications in Biological Research

The versatility of the cinnamyl phenyl ether scaffold allows for its adaptation into various types of chemical probes. Key applications include:

• Enzyme Activity Probes: By incorporating a recognition motif for a specific enzyme, cinnamyl phenyl ether can be transformed into a substrate-based probe.[2][11] Enzymatic cleavage of the ether bond releases a reporter molecule, enabling the real-time monitoring of enzyme activity in live cells or complex biological samples.[1][2][12]

• Fluorescent Labeling Agents: Functionalization of the cinnamyl phenyl ether structure with a fluorophore creates a probe for fluorescently tagging specific proteins or cellular structures.[13][14][15] This allows for the visualization and tracking of these components using fluorescence microscopy.[13][16]

• Theranostic Agents: Emerging research is exploring the use of enzyme-activated probes that not only provide a diagnostic signal but also release a therapeutic agent upon activation.[1][2] This dual-functionality opens up exciting possibilities for targeted drug delivery and personalized medicine.

Designing a Cinnamyl Phenyl Ether-Based Probe: A Conceptual Workflow

The design and synthesis of a functional chemical probe require a multi-step process that considers the biological target, the desired readout, and the chemical properties of the probe itself.

Caption: A conceptual workflow for the design and validation of a cinnamyl phenyl ether-based chemical probe.

Protocol 1: Synthesis of a Generic Cinnamyl Phenyl Ether Probe

This protocol outlines a general method for the synthesis of a cinnamyl phenyl ether derivative, which can be adapted for specific probe designs. A common synthetic route involves the reaction of cinnamoyl chloride with a substituted phenol.[17][18]

Materials and Reagents:

Reagent	Supplier	Catalog No.
Cinnamic acid	Sigma-Aldrich	C80857
Thionyl chloride	Sigma-Aldrich	320536
Substituted Phenol	Varies	Varies
Pyridine	Sigma-Aldrich	270970
Dichloromethane (DCM)	Fisher Scientific	D143-4
Sodium bicarbonate	Fisher Scientific	S233-500
Anhydrous magnesium sulfate	Fisher Scientific	M65-500

Step-by-Step Procedure:

• Preparation of Cinnamoyl Chloride: In a round-bottom flask under a nitrogen atmosphere, dissolve cinnamic acid in an excess of thionyl chloride.[18] Gently reflux the mixture for 2-3 hours. The completion of the reaction can be monitored by the cessation of gas evolution.

• Removal of Excess Thionyl Chloride: After cooling to room temperature, carefully remove the excess thionyl chloride by distillation under reduced pressure.

• Esterification: Dissolve the resulting cinnamoyl chloride and the desired substituted phenol in anhydrous dichloromethane (DCM) in a separate flask. Cool the mixture in an ice bath.

• Addition of Base: Slowly add pyridine to the reaction mixture with constant stirring. Pyridine acts as a base to neutralize the HCl generated during the reaction.

• Reaction Monitoring: Allow the reaction to proceed at room temperature overnight. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, wash the reaction mixture sequentially with a saturated sodium bicarbonate solution and brine.

• Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired cinnamyl phenyl ether derivative.

Protocol 2: Monitoring Enzyme Activity in Live Cells using a Fluorogenic Cinnamyl Phenyl Ether Probe

This protocol describes a general workflow for using a fluorogenic cinnamyl phenyl ether probe to measure the activity of a target enzyme in living cells. The probe is designed to be non-fluorescent until the ether linkage is cleaved by the enzyme of interest, releasing a fluorescent reporter.

Pre-Experiment Preparations:

• Cell Culture: Plate cells in a suitable imaging dish (e.g., glass-bottom dish) and culture overnight to allow for adherence.

• Probe Stock Solution: Prepare a concentrated stock solution of the cinnamyl phenyl ether probe in dimethyl sulfoxide (DMSO). The final DMSO concentration in the cell culture medium should be kept below 0.5% to minimize cytotoxicity.[19]

Experimental Workflow:

Caption: A streamlined workflow for live-cell imaging using a fluorogenic cinnamyl phenyl ether probe.

Detailed Steps:

• Probe Loading: Remove the culture medium from the cells and replace it with fresh medium containing the desired concentration of the cinnamyl phenyl ether probe. Incubate the cells at 37°C in a CO2 incubator for the optimized loading time.

• Washing: After incubation, gently wash the cells two to three times with pre-warmed phosphate-buffered saline (PBS) or imaging medium to remove any unbound probe.

• Live-Cell Imaging: Immediately place the imaging dish on the stage of a fluorescence microscope equipped with a live-cell imaging chamber to maintain temperature and CO2 levels.[19][20]

• Image Acquisition: Acquire fluorescence images at appropriate time intervals using the filter set that matches the excitation and emission spectra of the released fluorophore. It is crucial to use the lowest possible excitation light intensity to minimize phototoxicity.[19][21]

• Data Analysis: Quantify the mean fluorescence intensity within the cells or specific subcellular regions over time using image analysis software. An increase in fluorescence intensity indicates enzymatic cleavage of the probe and thus, enzyme activity.

Controls and Validation:

• Negative Control: Treat cells with a known inhibitor of the target enzyme before adding the probe. A significant reduction in the fluorescence signal will validate that the probe's activation is dependent on the enzyme's activity.

• Positive Control: If possible, use a cell line that overexpresses the target enzyme to demonstrate an enhanced fluorescence signal.

• Cell Viability Assay: Perform a cell viability assay (e.g., MTT assay) to ensure that the probe and the imaging conditions are not cytotoxic.[22]

Data Presentation and Interpretation

Quantitative data from enzyme activity assays should be presented clearly to allow for easy comparison between different experimental conditions.

Table 1: Example Data for Enzyme Activity Measurement

Condition	Mean Fluorescence Intensity (Arbitrary Units) ± SD	Fold Change vs. Control
Untreated Control	150 ± 20	1.0
Probe Only	1200 ± 150	8.0
Probe + Inhibitor	250 ± 30	1.7

Troubleshooting Common Issues

Issue	Possible Cause	Suggested Solution
Low Signal	Insufficient probe concentration or loading time.	Optimize probe concentration and incubation time.
Low enzyme activity in the chosen cell line.	Use a cell line with higher known enzyme activity or stimulate the cells to increase activity.
High Background	Incomplete removal of unbound probe.	Increase the number and duration of washing steps.
Non-specific probe cleavage.	Synthesize and test a control probe with a non-cleavable linker.
Phototoxicity	Excessive excitation light exposure.	Reduce laser power, exposure time, and frequency of image acquisition.[19]

Conclusion and Future Directions

Cinnamyl phenyl ether-based chemical probes represent a powerful and adaptable class of tools for the study of biological systems. Their utility in monitoring enzyme activity and labeling cellular components provides researchers with a means to gain deeper insights into cellular function and disease mechanisms.[1][23] Future developments in this area will likely focus on the creation of probes with enhanced photophysical properties, improved specificity, and multi-functional capabilities for simultaneous imaging and therapeutic intervention. The continued innovation in the design and application of such probes will undoubtedly contribute to significant advancements in chemical biology and drug discovery.

References

• Chemical probes for enzyme imaging: challenges in design, synthesis and biomedical applications - RSC Publishing.
• Chemical probes for enzyme imaging: challenges in design, synthesis and biomedical applications - PubMed Central.
• Activated molecular probes for enzyme recognition and detection - Theranostics.
• Editorial: Development and Applications of New Activity-Based Probes - Frontiers.
• Active-Site Probe Labeling of Enzymes.
• Live cell imaging : methods and protocols - National Library of Medicine Institution - NIH.
• Advanced Fluorescent Polymer Probes for the Site-Specific Labeling of Proteins in Live Cells Using the HaloTag Technology | ACS Omega.
• Functional Probes for Live-Cell Imaging - FluoroFinder.
• Labeling a protein with fluorophores using NHS ester derivitization - PubMed.
• Live Cell Imaging Protocol & Troubleshooting - Creative Biolabs.
• Fluorescent tag - Wikipedia.
• Cinnamic acid, phenyl ester - Organic Syntheses Procedure.
• Fluorescent labeling and modification of proteins - PMC - NIH.
• Live-cell microscopy – tips and tools.
• Synthesis of Functionalized 4-Methylenetetrahydropyrans by Oxidative Activation of Cinnamyl or Benzyl Ethers - PMC - NIH.
• Best practices: 5 steps to live-cell imaging - YouTube.
• Labeling Proteins For Single Molecule Imaging - Teledyne Vision Solutions.
• Chemical probes for biological systems - PubMed - NIH.
• Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem - NIH.
• Cinnamyl | PDF | Organic Chemistry - Scribd.
• From Phenotypic Hit to Chemical Probe: Chemical Biology Approaches to Elucidate Small Molecule Action in Complex Biological Systems - MDPI.
• A Mechanistic Investigation of Acid-Catalyzed Cleavage of Aryl-Ether Linkages: Implications for Lignin Depolymerization in Acidic Environments | ACS Sustainable Chemistry & Engineering - ACS Publications.
• Chemical reporters for biological discovery - PubMed - NIH.
• Fluorescent probes for organelle-targeted bioactive species imaging - Chemical Science (RSC Publishing).
• From Phenotypic Hit to Chemical Probe: Chemical Biology Approaches to Elucidate Small Molecule Action in Complex Biological Systems - PubMed.
• The SYnthesis of Cinnamoyl Chloride.
• Choose and Use Your Chemical Probe Wisely to Explore Cancer Biology - PMC - NIH.
• CINNAMYL PHENYL ACETATE CAS#: 7492-65-1 - ChemicalBook.
• Fluorescent probes for detection of bioactive molecules based on “aromatic nucleophilic substitution-rearrangement” mechanism | Request PDF - ResearchGate.
• Fluorescent Probes - Tenova Pharma.
• Synthesis of cinnamyl ethyl ether in the hydrogenation of cinnamaldehyde on Au/TiO 2 catalysts | Request PDF - ResearchGate.
• Fluorescent probes for targeting endoplasmic reticulum: design strategies and their applications - Chemical Communications (RSC Publishing).
• Application of Molecular Spectroscopies for the Compositional Analysis of Short Chain Cinnamyl Ester Mixtures - Science and Education Publishing.
• Detection Sensitivity Enhancement of Naphthalimide PET Fluorescent Probes by 4-Methoxy-Substitution - PMC - NIH.
• Synthesis of 9-Cinnamyl-9H-purine Derivatives as Novel TLR4/MyD88/NF-κB Pathway Inhibitors for Anti-inflammatory Effects - PMC - NIH.
• Organophotoredox Catalyzed C‒O Bond Cleavage: A Chemoselective Deprotection Strategy for Phenolic Ethers and Esters Driven by - ChemRxiv.
• Cleavage of Phenyl Ethers: Videos & Practice Problems - Pearson.
• Mechanisms of catalytic cleavage of benzyl phenyl ether in aqueous and apolar phases.

Sources

• 1. Chemical probes for enzyme imaging: challenges in design, synthesis and biomedical applications - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. Chemical probes for enzyme imaging: challenges in design, synthesis and biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical probes for biological systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. From Phenotypic Hit to Chemical Probe: Chemical Biology Approaches to Elucidate Small Molecule Action in Complex Biological Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Choose and Use Your Chemical Probe Wisely to Explore Cancer Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Cleavage of Phenyl Ethers Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 10. Mechanisms of catalytic cleavage of benzyl phenyl ether in aqueous and apolar phases (Journal Article) | OSTI.GOV [osti.gov]
• 11. Activated molecular probes for enzyme recognition and detection [thno.org]
• 12. Frontiers | Editorial: Development and Applications of New Activity-Based Probes [frontiersin.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Fluorescent tag - Wikipedia [en.wikipedia.org]
• 15. Fluorescent labeling and modification of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 16. catalog.nlm.nih.gov [catalog.nlm.nih.gov]
• 17. Organic Syntheses Procedure [orgsyn.org]
• 18. nagano-nct.repo.nii.ac.jp [nagano-nct.repo.nii.ac.jp]
• 19. feinberg.northwestern.edu [feinberg.northwestern.edu]
• 20. Live Cell Imaging Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 21. m.youtube.com [m.youtube.com]
• 22. Detection Sensitivity Enhancement of Naphthalimide PET Fluorescent Probes by 4-Methoxy-Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Chemical reporters for biological discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Greener Synthetic Routes for Cinnamyl Phenyl Ether Derivatives: Application Notes and Protocols

Abstract: This document provides a comprehensive guide to greener and more sustainable synthetic methodologies for the preparation of cinnamyl phenyl ether derivatives. Recognizing the importance of these structural motifs in pharmaceuticals and material science, this guide moves beyond traditional synthetic approaches, which often rely on harsh reagents and volatile organic solvents. Instead, we present detailed protocols and the underlying principles for several eco-friendly alternatives, including copper-catalyzed O-alkylation, microwave-assisted synthesis, and phase-transfer catalysis. These methods emphasize the use of safer solvents, reusable catalysts, and energy-efficient conditions, aligning with the core tenets of green chemistry. This guide is intended for researchers, scientists, and drug development professionals seeking to implement more sustainable practices in their laboratories.

Introduction: The Imperative for Greener Synthesis

Cinnamyl phenyl ether and its derivatives are valuable scaffolds in organic synthesis, finding applications in pharmaceuticals, fragrances, and polymers. Traditionally, the synthesis of these ethers, often accomplished through methods like the Williamson ether synthesis, involves the use of strong bases, toxic alkylating agents, and volatile organic solvents (VOCs). These conventional approaches contribute significantly to chemical waste and environmental pollution, with the pharmaceutical industry, for instance, generating a substantial amount of waste per kilogram of product.[1]

The principles of green chemistry offer a framework for designing chemical processes that minimize the use and generation of hazardous substances.[1] This guide is dedicated to providing practical, greener alternatives for the synthesis of cinnamyl phenyl ether derivatives, focusing on strategies that enhance safety, reduce waste, and improve overall efficiency. We will explore methodologies that leverage catalysis, alternative energy sources, and novel reaction media to achieve these goals.

Section 1: Copper-Catalyzed O-Alkylation of Cinnamyl Alcohols

A significant advancement in the green synthesis of cinnamyl ether derivatives involves the use of copper catalysis. This method provides a direct and efficient route for the O-alkylation of secondary and tertiary cinnamyl alcohols, which are often challenging substrates due to their propensity for dehydration under acidic or strongly basic conditions.[2]

Scientific Principle

This protocol utilizes a copper(II) sulfate pentahydrate (CuSO₄·5H₂O) catalyst in conjunction with a neocuproine ligand.[2] The copper catalyst activates the cinnamyl alcohol, facilitating its reaction with a primary alcohol, which can also serve as the solvent. This approach avoids the need for strong acids or bases, making it a cleaner and milder alternative to traditional methods.[2] The use of readily available and inexpensive copper salts further enhances the practicality and sustainability of this method.[2]

Workflow Diagram

Caption: Copper-catalyzed synthesis of cinnamyl phenyl ether derivatives.

Detailed Experimental Protocol

Materials:

• Secondary or tertiary cinnamyl alcohol derivative

• Primary alcohol (e.g., methanol, ethanol, or a long-chain primary alcohol)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Neocuproine

• Anhydrous sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., ethyl acetate)

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• To a clean, dry reaction vessel, add the cinnamyl alcohol derivative.

• Add the primary alcohol, which will also serve as the reaction solvent.

• Add CuSO₄·5H₂O (typically 10 mol%) and neocuproine (typically 20 mol%) to the reaction mixture.

• Heat the reaction mixture with stirring. The optimal temperature and reaction time will depend on the specific substrates used and should be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an appropriate organic solvent, such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired cinnamyl ether derivative.

Key Advantages and Considerations

• Mild Reaction Conditions: Avoids the use of strong acids and bases, which can be detrimental to sensitive functional groups.[2]

• Broad Substrate Scope: Effective for the etherification of challenging secondary and tertiary cinnamyl alcohols.[2]

• Green Solvent: Utilizes the primary alcohol reactant as the solvent, minimizing the need for additional organic solvents.[2]

• Catalyst: Employs an inexpensive and readily available copper catalyst.[2]

Section 2: Microwave-Assisted Synthesis

Microwave-assisted organic synthesis has emerged as a powerful tool for accelerating chemical reactions, often leading to higher yields and shorter reaction times compared to conventional heating methods.[3] This technology is particularly well-suited for the synthesis of cinnamyl derivatives, offering a more energy-efficient and rapid approach.[4][5][6]

Scientific Principle

Microwave irradiation directly heats the reaction mixture through dielectric heating, leading to a rapid and uniform temperature increase.[3] This localized heating can significantly enhance reaction rates and, in some cases, alter reaction pathways, leading to improved selectivity. For the synthesis of cinnamyl phenyl ethers, microwave assistance can be applied to traditional etherification reactions, often under solvent-free conditions, further enhancing the green credentials of the process.

Workflow Diagram

Sources

• 1. chemistryjournals.net [chemistryjournals.net]
• 2. Copper and neocuproine catalysed synthesis of cinnamyl ether derivatives directly from secondary and tertiary cinnamyl alcohols - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 4. Microwave-Assisted Synthesis of Cinnamyl Long Chain Aroma Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Cinnamyl phenyl ether in the development of novel fragrance compounds

Application Notes & Protocols

Topic: Cinnamyl Phenyl Ether in the Development of Novel Fragrance Compounds

Abstract

The exploration of novel aromatic structures is a cornerstone of modern perfumery, driving the creation of unique and memorable fragrances.[1][2] Cinnamyl phenyl ether, a molecule possessing both the spicy, warm characteristics of the cinnamyl group and the rich, floral-phenolic notes of a phenyl ether, represents a promising scaffold for the development of new fragrance ingredients.[3][4] This document provides a comprehensive guide for researchers and fragrance chemists on the synthesis, characterization, and application of cinnamyl phenyl ether and its derivatives. We present detailed protocols for chemical synthesis, sensory evaluation, stability testing, and a framework for safety assessment, designed to accelerate the discovery and validation of new fragrance compounds.

Introduction: The Olfactory Potential of Cinnamyl Phenyl Ether

The fragrance of a compound is intrinsically linked to its molecular structure, including its shape, volatility, and functional groups.[1] The cinnamyl motif is a well-established component in perfumery, valued for its warm, sweet, and balsamic aroma.[4] When combined with a phenyl ether, we introduce a structural element known for contributing floral, and sometimes slightly medicinal or smoky, undertones. Cinnamyl phenyl ether (C15H14O) thus serves as an intriguing starting point for fragrance innovation.[3] By systematically modifying this core structure—for instance, by introducing substituents onto either aromatic ring—chemists can fine-tune its olfactory properties to create a diverse palette of new scents.[5] This guide outlines the necessary steps to explore this chemical space, from initial synthesis to final validation.

Physicochemical Properties of Cinnamyl Phenyl Ether

A foundational understanding of the parent molecule's properties is essential for its application and modification.

Property	Value	Source
Molecular Formula	C₁₅H₁₄O	PubChem[3]
Molecular Weight	210.27 g/mol	PubChem[3]
IUPAC Name	[(E)-3-phenoxyprop-1-enyl]benzene	PubChem[3]
Appearance (Predicted)	Colorless to pale yellow liquid/solid	N/A
Boiling Point (Predicted)	High; suitable for base/heart notes	N/A
LogP (Predicted)	High; indicates low water solubility	N/A

Synthesis and Characterization of Cinnamyl Phenyl Ether

The following protocol details a standard laboratory synthesis via the Williamson ether synthesis, a reliable method for forming ethers.

Synthesis Protocol: Williamson Ether Synthesis

Causality: This method is chosen for its high efficiency and specificity in forming the ether linkage. Sodium hydride is a strong base that quantitatively deprotonates phenol, creating a potent phenoxide nucleophile that readily attacks the electrophilic cinnamyl bromide.

Protocol Steps:

• Preparation of Sodium Phenoxide:

  • In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equivalents) to anhydrous tetrahydrofuran (THF).

  • Cool the suspension to 0°C in an ice bath.

  • Slowly add a solution of phenol (1.0 equivalent) in anhydrous THF via the dropping funnel over 30 minutes.

  • Allow the mixture to warm to room temperature and stir for 1 hour until hydrogen gas evolution ceases. This indicates the complete formation of sodium phenoxide.

• Ether Formation:

  • Add a solution of cinnamyl bromide (1.05 equivalents) in anhydrous THF to the sodium phenoxide suspension.

  • Heat the reaction mixture to reflux (approx. 66°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup and Purification:

  • Cool the reaction mixture to room temperature.

  • Carefully quench the reaction by the slow addition of deionized water to destroy any unreacted NaH.

  • Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄).

  • Filter the mixture and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the resulting crude oil via column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield pure cinnamyl phenyl ether.

Workflow for Synthesis and Purification

Caption: Workflow for the synthesis of cinnamyl phenyl ether.

Spectroscopic Characterization

Trustworthiness: Each synthesized batch must be rigorously characterized to confirm its identity and purity before proceeding to application testing. The combination of NMR, IR, and Mass Spectrometry provides a self-validating system of analysis.

• ¹H NMR (Proton Nuclear Magnetic Resonance): Provides a detailed map of the proton environment. Expected signals include aromatic protons from both phenyl rings, and characteristic vinylic and allylic protons from the cinnamyl group. Analogous cinnamyl esters show aromatic protons around 7.22 ppm and vinylic protons between 6.21-6.54 ppm.[6]

• FT-IR (Fourier-Transform Infrared Spectroscopy): Identifies key functional groups. Expect to see C-O-C stretching for the ether linkage, C=C stretching for the alkene and aromatic rings, and =C-H bending. Similar cinnamyl compounds show aromatic C-H peaks around 3028 cm⁻¹ and alkene C=C peaks around 2900 cm⁻¹.[6]

• GC-MS (Gas Chromatography-Mass Spectrometry): Confirms the molecular weight and provides a fragmentation pattern unique to the molecule, while also assessing purity. The molecular ion peak (M+) should correspond to the molecular weight of 210.27 g/mol .[3]

Development of Novel Fragrance Compounds

The true value of cinnamyl phenyl ether lies in its potential as a scaffold. The following protocols outline the workflow for creating and evaluating novel derivatives.

General Fragrance Development Workflow

References

• 1. rhr.luxury [rhr.luxury]
• 2. rsc.org [rsc.org]
• 3. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. Synthesis of Cyclic Fragrances via Transformations of Alkenes, Alkynes and Enynes: Strategies and Recent Progress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Application of Molecular Spectroscopies for the Compositional Analysis of Short Chain Cinnamyl Ester Mixtures [pubs.sciepub.com]

Polymerization of Cinnamyl phenyl ether derivatives for materials science

An Application Guide to the Synthesis and Polymerization of Cinnamyl Phenyl Ether Derivatives for Advanced Materials

Introduction: The Promise of Poly(cinnamyl phenyl ether)s

In the continuous search for high-performance polymers, the creative combination of robust chemical moieties offers a pathway to novel materials with tailored properties. Cinnamyl phenyl ether and its derivatives represent a compelling class of monomers. These structures uniquely merge the thermal and oxidative stability of polyphenyl ethers (PPEs) with a reactive site for polymerization.[1][2] The resulting polymers are poised for applications demanding exceptional resilience, such as high-temperature lubricants, radiation-resistant coatings, and high refractive index optical materials.[2][3]

The key to unlocking this potential lies in the controlled polymerization of these monomers. The vinyl-like reactivity of the cinnamyl group, activated by the electron-donating nature of the adjacent ether oxygen, makes it an ideal candidate for cationic polymerization.[4][5] This technique, particularly in its "living" form, allows for precise control over polymer chain growth, enabling the synthesis of well-defined materials with predictable molecular weights and narrow molecular weight distributions.[6][7]

This guide provides a comprehensive overview and detailed protocols for the synthesis of a representative monomer, (E)-cinnamyl phenyl ether, its subsequent living cationic polymerization, and the essential characterization of the resulting polymer. It is designed for researchers in materials science and polymer chemistry, offering both the practical steps and the scientific rationale behind them.

Part 1: Monomer Synthesis via Williamson Ether Synthesis

The synthesis of (E)-cinnamyl phenyl ether is reliably achieved through the Williamson ether synthesis, a classic and robust method for forming ethers. This reaction involves the nucleophilic substitution (SN2) of a halide by a phenoxide ion. Here, we generate sodium phenoxide in situ, which then reacts with cinnamyl chloride.

Protocol 1: Synthesis of (E)-Cinnamyl Phenyl Ether

Materials:

• Phenol (99%)

• Sodium hydroxide (NaOH)

• (E)-Cinnamyl chloride (95%)

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel

Procedure:

• Phenoxide Formation: In a 250 mL round-bottom flask under a nitrogen atmosphere, dissolve phenol (1.0 eq) in anhydrous DMF. Add sodium hydroxide pellets (1.1 eq) portion-wise while stirring. The mixture may gently warm. Stir at room temperature for 1 hour to ensure complete formation of the sodium phenoxide.

• Nucleophilic Substitution: Slowly add (E)-cinnamyl chloride (1.05 eq) to the flask via a dropping funnel over 30 minutes. An exothermic reaction may be observed.

• Reaction: Heat the reaction mixture to 60°C and maintain for 4-6 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Workup: Cool the mixture to room temperature and pour it into 200 mL of cold deionized water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with diethyl ether (3 x 75 mL).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: Purify the crude oil via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to obtain pure (E)-cinnamyl phenyl ether as a clear oil.

Characterization:

• ¹H NMR: Confirm the structure by identifying characteristic peaks for the phenyl protons, the vinyl protons of the cinnamyl group (doublets around 6.3-6.7 ppm), and the methylene protons adjacent to the ether oxygen (~4.6 ppm).

• FT-IR: Look for C-O-C stretching vibrations and peaks corresponding to the aromatic rings and the C=C double bond.

Caption: Williamson ether synthesis workflow for cinnamyl phenyl ether.

Part 2: Living Cationic Polymerization

Cationic polymerization is highly effective for vinyl ethers and related monomers with electron-rich double bonds.[4][8] The phenoxy group in cinnamyl phenyl ether stabilizes the propagating carbocation, facilitating chain growth.[4] A living polymerization can be achieved by carefully selecting the initiator system and maintaining stringent reaction conditions to minimize chain termination and transfer events.[6][9]

This protocol uses a tin(IV) chloride (SnCl₄) initiator system in a non-polar solvent at low temperature to achieve controlled polymerization.

Protocol 2: Living Cationic Polymerization of (E)-Cinnamyl Phenyl Ether

Critical Consideration: This reaction is extremely sensitive to moisture. All glassware must be flame-dried under vacuum, and all reagents and solvents must be rigorously dried and handled under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line techniques.

Materials:

• (E)-Cinnamyl phenyl ether monomer (purified and dried)

• Tin(IV) chloride (SnCl₄) solution (e.g., 1 M in dichloromethane, stored under inert gas)

• Dichloromethane (CH₂Cl₂), anhydrous, inhibitor-free

• Methanol, anhydrous (for quenching)

• Schlenk flask, syringes, cryostat/cooling bath

Procedure:

• Setup: Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar under a positive pressure of nitrogen.

• Solvent and Monomer: Using a gas-tight syringe, transfer anhydrous dichloromethane into the flask. Cool the flask to -78°C using a dry ice/acetone bath. Once thermal equilibrium is reached, inject the cinnamyl phenyl ether monomer into the cold solvent with stirring.

• Initiation: Slowly add the SnCl₄ initiator solution dropwise via syringe. The amount of initiator will determine the target molecular weight (Mₙ ≈ [Monomer]/[Initiator] × Monomer MW). A slight color change may be observed upon initiation.

• Propagation: Allow the polymerization to proceed at -78°C. The reaction time can vary from 1 to 24 hours. Monitor the reaction by periodically taking aliquots (via a purged syringe) and analyzing monomer conversion by ¹H NMR or GPC.

• Termination (Quenching): Once the desired conversion is reached, terminate the polymerization by injecting a small amount of pre-chilled anhydrous methanol. This will react with the cationic chain ends.

• Polymer Isolation: Allow the flask to warm to room temperature. Precipitate the polymer by slowly pouring the reaction mixture into a large volume of a non-solvent (e.g., cold methanol or hexane) with vigorous stirring.

• Purification: Collect the precipitated polymer by filtration. Redissolve the polymer in a minimal amount of a good solvent (e.g., THF or chloroform) and re-precipitate to remove residual monomer and initiator.

• Drying: Dry the final polymer product in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Caption: Workflow for living cationic polymerization.

Part 3: Polymer Characterization

Thorough characterization is essential to confirm the success of the polymerization and to understand the material's properties.

1. Gel Permeation Chromatography (GPC/SEC): GPC is the primary technique for determining the molecular weight and molecular weight distribution (polydispersity index, PDI = Mₙ/Mₙ) of the polymer.[10]

• Procedure: Dissolve the polymer in a suitable mobile phase (e.g., THF). Run the sample through a GPC system calibrated with polymer standards (e.g., polystyrene).

• Expected Outcome: For a successful living polymerization, the GPC trace should show a single, narrow, and symmetric peak. The PDI value should be low, typically less than 1.2, indicating a well-controlled process.[11]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR confirms the chemical structure of the polymer.[12]

• Procedure: Dissolve the purified polymer in a deuterated solvent (e.g., CDCl₃).

• Expected Outcome: In the ¹H NMR spectrum, the sharp vinyl proton signals of the monomer (~6.3-6.7 ppm) should be absent or significantly diminished. New, broader signals corresponding to the polymer backbone will appear. Comparing the integration of end-group signals to the repeating unit signals can also provide an estimate of the number-average molecular weight (Mₙ).[13][14]

3. Thermal Analysis (DSC/TGA):

• Differential Scanning Calorimetry (DSC): Determines the glass transition temperature (T₉), a critical parameter for defining the material's service temperature.

• Thermogravimetric Analysis (TGA): Measures the thermal stability and decomposition temperature of the polymer. Given the structure, a high decomposition temperature is expected, characteristic of poly(phenyl ether) materials.[3]

Property	Technique	Typical Expected Value	Significance
Number-Average Mol. Wt. (Mₙ)	GPC, NMR	5,000 - 50,000 g/mol (Tunable)	Controlled by [M]/[I] ratio
Polydispersity Index (PDI)	GPC	< 1.2	Indicates a living/controlled polymerization[11]
Glass Transition Temp. (T₉)	DSC	> 100 °C	High T₉ suggests good thermal stability[3]
Decomposition Temp. (Tₔ)	TGA	> 350 °C	High stability for demanding applications[2]

Part 4: Potential Applications and Future Outlook

The unique combination of a stable polyether backbone and aromatic functionality imparts a valuable set of properties to poly(cinnamyl phenyl ether)s.

• High-Performance Coatings: Their expected high thermal stability and resistance to oxidation make them excellent candidates for protective coatings in aerospace, automotive, and electronics applications.

• Optical Materials: Polyphenyl ethers are known for their high refractive index and optical clarity.[2] These polymers could be used in lenses, optical adhesives, and encapsulants for photonic devices.

• Advanced Lubricants: The inherent stability of the ether linkages suggests potential use as high-temperature and radiation-resistant lubricant fluids or additives, building on the legacy of smaller polyphenyl ether molecules.[1][2]

Future work could explore the synthesis of derivatives with different substituents on the phenyl rings to fine-tune properties like solubility, T₉, and refractive index. Furthermore, the synthesis of block copolymers by sequential monomer addition could open doors to creating advanced nanostructured materials.[6]

References

• 1. Polyphenyl ether - Wikipedia [en.wikipedia.org]
• 2. photonics.com [photonics.com]
• 3. mdpi.com [mdpi.com]
• 4. Recent Developments on Cationic Polymerization of Vinyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cationic polymerization - Wikipedia [en.wikipedia.org]
• 6. Living cationic polymerization - Wikipedia [en.wikipedia.org]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. youtube.com [youtube.com]
• 9. Cationic polymerization of vinyl ethers using trifluoromethyl sulfonate/solvent/ligand to access well-controlled poly(vinyl ether)s - PMC [pmc.ncbi.nlm.nih.gov]
• 10. GPC-NMR Analysis for Polymer Characterisation [intertek.com]
• 11. Living cationic polymerization of vinyl ethers initiated by electrophilic selenium reagents under ambient conditions - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. benthamopen.com [benthamopen.com]
• 13. NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Effect of NMR Setting Parameters on Molecular Weight Determination of Polyether Diols [ouci.dntb.gov.ua]

The Strategic Application of Cinnamyl Phenyl Ether in Natural Product Synthesis: A Guide to Key Transformations

Introduction: Unveiling the Synthetic Potential of a Versatile Building Block

In the intricate tapestry of natural product synthesis, the selection of a starting material is a critical decision that dictates the efficiency and elegance of the synthetic route. Cinnamyl phenyl ether, a readily accessible aromatic ether, has emerged as a powerful and versatile building block, particularly for the construction of complex molecular architectures found in a variety of bioactive natural products. Its strategic importance lies in its predisposition to undergo the famed Claisen rearrangement, a[1][1]-sigmatropic shift that masterfully forges a carbon-carbon bond and introduces a cinnamyl moiety onto a phenolic ring. This transformation paves the way for the synthesis of a diverse array of natural products, most notably neolignans, which exhibit a wide spectrum of biological activities.

This comprehensive guide delves into the practical applications of cinnamyl phenyl ether as a starting material in natural product synthesis. We will explore the fundamental principles governing its reactivity, provide detailed, field-proven protocols for its synthesis and subsequent key transformations, and showcase its utility in the total synthesis of medicinally relevant natural products. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique synthetic advantages offered by this remarkable molecule.

Core Synthetic Strategy: The Aromatic Claisen Rearrangement

The cornerstone of cinnamyl phenyl ether's utility is the aromatic Claisen rearrangement. This powerful, thermally- or Lewis acid-induced intramolecular rearrangement transforms the ether into ortho- and para-cinnamyl phenols.[2][3] The reaction proceeds through a concerted, pericyclic transition state, ensuring a high degree of stereoselectivity.[2]

The general transformation is depicted below:

Caption: General scheme of the aromatic Claisen rearrangement of cinnamyl phenyl ether.

The regioselectivity of the rearrangement is a key consideration. The initial migration is to the ortho position. If both ortho positions are blocked, a subsequent Cope rearrangement can lead to the para product.[3] The choice of solvent and the presence of substituents on the phenyl ring can also influence the reaction's outcome.

Application Notes and Protocols

Protocol 1: Synthesis of Cinnamyl Phenyl Ether via Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely used method for the preparation of ethers.[4][5][6] This protocol details the synthesis of cinnamyl phenyl ether from phenol and cinnamyl bromide.

Workflow Diagram:

Caption: Workflow for the synthesis of cinnamyl phenyl ether.

Materials:

• Phenol

• Cinnamyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add phenol (1.0 eq.), anhydrous potassium carbonate (1.5 eq.), and anhydrous acetone.

• Stir the suspension at room temperature for 15 minutes.

• Add cinnamyl bromide (1.1 eq.) to the reaction mixture.

• Heat the reaction mixture to reflux and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the acetone.

• Dissolve the residue in diethyl ether and transfer to a separatory funnel.

• Wash the organic layer successively with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude cinnamyl phenyl ether.

• Purify the product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure cinnamyl phenyl ether.

Trustworthiness: This protocol is based on the well-established Williamson ether synthesis, a cornerstone of organic chemistry. The use of anhydrous conditions and a solid base like potassium carbonate ensures efficient phenoxide formation while minimizing side reactions. The workup procedure is designed to effectively remove unreacted starting materials and byproducts.

Protocol 2: Thermal Claisen Rearrangement of Cinnamyl Phenyl Ether

This protocol describes the classic thermal Claisen rearrangement to synthesize o-cinnamylphenol.

Materials:

• Cinnamyl phenyl ether

• High-boiling point solvent (e.g., N,N-diethylaniline or decalin)

Procedure:

• Place cinnamyl phenyl ether (1.0 eq.) in a round-bottom flask equipped with a reflux condenser and a magnetic stir bar.

• Add a high-boiling point solvent such as N,N-diethylaniline or decalin.

• Heat the reaction mixture to a high temperature (typically 180-220 °C) and maintain for 4-8 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• If N,N-diethylaniline is used as the solvent, it can be removed by distillation under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to yield the desired o-cinnamylphenol.

Causality Behind Experimental Choices: The choice of a high-boiling point, inert solvent is crucial to achieve the necessary temperature for the rearrangement to occur efficiently. N,N-diethylaniline is often used as it can also act as a base to prevent side reactions.

Protocol 3: Microwave-Assisted Lewis Acid-Catalyzed Claisen Rearrangement

Microwave irradiation can significantly accelerate the Claisen rearrangement, often leading to higher yields and shorter reaction times.[7][8][9][10] The use of a Lewis acid catalyst can further enhance the reaction rate.[11]

Materials:

• Cinnamyl phenyl ether

• Lewis acid (e.g., BF₃·OEt₂, ZnCl₂)

• Xylene, anhydrous

• Microwave reactor

Procedure:

• In a microwave-safe reaction vessel, dissolve cinnamyl phenyl ether (1.0 eq.) in a minimal amount of anhydrous xylene.

• Add the Lewis acid catalyst (e.g., BF₃·OEt₂, 1.4 eq., or fused ZnCl₂, 3.6 eq.).

• Seal the vessel and place it in the microwave reactor.

• Irradiate the reaction mixture at a suitable power (e.g., 720W) in short cycles (e.g., 30 seconds per cycle) until the reaction is complete, as monitored by TLC. The total reaction time is typically 5-8 minutes.

• After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Expertise & Experience: The use of microwave irradiation provides rapid and uniform heating, which can prevent the formation of byproducts often seen in prolonged thermal reactions.[9] Lewis acids accelerate the rearrangement by coordinating to the ether oxygen, which weakens the C-O bond and facilitates the sigmatropic shift.[11]

Quantitative Data Summary:

Reaction Condition	Catalyst	Solvent	Temperature (°C)	Time	Typical Yield (%)
Thermal	None	N,N-diethylaniline	180-220	4-8 h	60-80
Microwave-assisted	BF₃·OEt₂	Xylene	N/A	5-8 min	85-95
Microwave-assisted	ZnCl₂	Xylene	N/A	5-8 min	80-90

Application in Natural Product Synthesis: The Case of Neolignans

The cinnamylphenol scaffold generated from the Claisen rearrangement of cinnamyl phenyl ether is a key structural motif in many neolignans, a class of natural products with diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

Conceptual Synthesis of Honokiol and Magnolol

Honokiol and magnolol are isomeric neolignans found in the bark of Magnolia species, known for their potent biological activities. While their total syntheses often employ various strategies, a retrosynthetic analysis reveals that a Claisen rearrangement of a suitably substituted diallyl ether of a biphenol precursor is a viable and convergent approach.[12][13] This strategy is conceptually analogous to the rearrangement of cinnamyl phenyl ether.

Retrosynthetic Analysis Diagram:

Caption: Retrosynthesis of Honokiol/Magnolol via a Claisen rearrangement strategy.

The synthesis of allylmagnolol derivatives has been successfully achieved via an O-alkylation followed by a Claisen rearrangement, highlighting the practical application of this methodology.[12]

Synthesis of Bakuchiol

Bakuchiol, a meroterpenoid with significant anti-aging and anti-acne properties, has also been synthesized using a Claisen rearrangement as a key step.[1][12][13] The synthesis involves the rearrangement of a geranyl enol ether, which is conceptually similar to the rearrangement of an allyl aryl ether, to construct the key quaternary carbon center.[12][13]

Conclusion

Cinnamyl phenyl ether stands as a testament to the power of strategic molecular design in organic synthesis. Its ability to undergo a predictable and efficient Claisen rearrangement provides a reliable entry into the world of cinnamylphenols, which are pivotal intermediates in the synthesis of a wide range of bioactive natural products, particularly neolignans. The protocols and insights provided in this guide are intended to empower researchers to harness the full synthetic potential of this versatile starting material, paving the way for the discovery and development of novel therapeutic agents.

References

• Lin, Y. L., et al. (2007). Allylmagnolol, a novel magnolol derivative as potent antioxidant. Bioorganic & Medicinal Chemistry Letters, 17(15), 4173-4178. [Link]

• Kumar, A., et al. (2013). A short and efficient synthesis of honokiol via claisen rearrangement. Tetrahedron Letters, 54(33), 4449-4451. [Link]

• Carnduff, J., & Miller, J. A. (1968). The synthesis of (±)-bakuchiol. Journal of the Chemical Society C: Organic, 2671-2673. [Link]

• Yoon, T. P., Dong, V. M., & MacMillan, D. W. C. (1999). Development of a New Lewis Acid-Catalyzed Claisen Rearrangement. Journal of the American Chemical Society, 121(41), 9726–9727. [Link]

• Carnduff, J., & Miller, J. A. (1967). The Synthesis of (±)-Bakuchiol. Chemical Communications (London), 606a. [Link]

• Rao, K. S., et al. (2009). Microwave Induced Lewis Acid Catalyzed Claisen Rearrangement of O-Allylaryl Ethers. International Journal of Chemical Sciences, 7(3), 1667-1674. [Link]

• Hiersemann, M., & Abraham, L. (2002). Catalysis of the Claisen Rearrangement of Aliphatic Allyl Vinyl Ethers. European Journal of Organic Chemistry, 2002(9), 1461-1471. [Link]

• Wikipedia. (n.d.). Claisen rearrangement. [Link]

• Castillo, R. (2017). Synthesis of Alkenes: Claisen Rearrangement of Allyl Vinyl Ethers, Part I; Mechanistic Views; The Organic Chemistry Notebook Series, a Didactical Approach, Number 9. Educación Química, 28(3), 149-155. [Link]

• Williamson Ether Synthesis. (n.d.). Name Reactions in Organic Synthesis. [Link]

• The Williamson Ether Synthesis. (n.d.). University of Wisconsin-La Crosse Chemistry & Biochemistry. [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• The Claisen Rearrangement. (n.d.). University of California, Irvine. [Link]

• BYJU'S. (n.d.). Claisen Rearrangement. [Link]

• Williamson Ether Synthesis. (n.d.). Utah Tech University. [Link]

• Liu, B., & Li, Z. (2019). Advances in the Synthesis of Lignan Natural Products. Molecules, 24(1), 114. [Link]

• Organic Chemistry Portal. (n.d.). Claisen Rearrangement. [Link]

• Chapuis, C., & Skarzewski, J. (2020). Claisen, Cope and Related Rearrangements in the Synthesis of Flavour and Fragrance Compounds. Molecules, 25(21), 5057. [Link]

• Ashenhurst, J. (2019, November 14). The Cope and Claisen Rearrangements. Master Organic Chemistry. [Link]

• Lidström, P., et al. (2001). Microwave Assisted Organic Synthesis. Blackwell Science. [Link]

• Barker, D., et al. (2012). Synthesis of Various Lignans via the Rearrangements of 1,4-Diarylbutane-1,4-diols. ChemInform, 43(32). [Link]

• Dewar, M. J. S., & Nahlovsky, B. D. (1973). Claisen Rearrangement of Cinnamyl Phenyl Ether in Isotropic and Nematic Solvents and in a Glathrate. Journal of the American Chemical Society, 95(6), 2018-2022. [Link]

• Sasikumar, M., et al. (2020). Synthesis of Different types of Heterocycles are used by Claisen rearrangement reaction. International Journal of Chemical Synthesis and Chemical Reactions, 6(1), 44-48. [Link]

• Ashenhurst, J. (2019, November 14). The Cope and Claisen Rearrangements. Master Organic Chemistry. [Link]

• de la Torre, M. C., et al. (2009). Microwave-Mediated Claisen Rearrangement Followed by Phenol Oxidation: A Simple Route to Naturally Occurring 1,4-Benzoquinones. The First Syntheses of Verapliquinones A and B and Panicein A. The Journal of Organic Chemistry, 74(16), 6142–6148. [Link]

• de la Torre, M. C., et al. (2009). Microwave-Mediated Claisen Rearrangement Followed by Phenol Oxidation: A Simple Route to Naturally Occurring 1,4-Benzoquinones. The First Syntheses of Verapliquinones A and B and Panicein A. ResearchGate. [Link]

• Leonelli, C., & Mason, T. J. (2020). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Molecules, 25(22), 5365. [Link]

• Horikoshi, S., et al. (2010). Microwave-assisted organic syntheses: microwave effect on intramolecular reactions – the Claisen rearrangement of allylphenyl ether and 1-allyloxy-4-methoxybenzene. RSC Advances, 0(0), 1-6. [Link]

Sources

• 1. The synthesis of (±)-bakuchiol - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Claisen Rearrangement [organic-chemistry.org]
• 4. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. jk-sci.com [jk-sci.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Microwave-assisted organic syntheses: microwave effect on intramolecular reactions – the Claisen rearrangement of allylphenyl ether and 1-allyloxy-4-methoxybenzene - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. macmillan.princeton.edu [macmillan.princeton.edu]
• 12. Bakuchiol – a natural meroterpenoid: structure, isolation, synthesis and functionalization approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The synthesis of (±)-bakuchiol - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for Cinnamyl Phenyl Ether Synthesis

Welcome to the technical support center for the synthesis of cinnamyl phenyl ether. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to ensure successful and optimized synthesis of this valuable chemical intermediate.

Introduction: Navigating the Synthesis of Cinnamyl Phenyl Ether

Cinnamyl phenyl ether is a significant structural motif in various organic compounds. Its synthesis, while conceptually straightforward, can present several challenges in practice, leading to low yields, and difficult purification. This guide provides a comprehensive overview of the most common synthetic routes, focusing on the Williamson ether synthesis and the Mitsunobu reaction. We will delve into the mechanistic underpinnings of these reactions to explain the rationale behind procedural steps and offer field-proven insights to overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial queries encountered during the synthesis of cinnamyl phenyl ether.

Q1: Which synthetic method is generally preferred for preparing cinnamyl phenyl ether?

A1: Both the Williamson ether synthesis and the Mitsunobu reaction are viable methods. The choice often depends on the starting materials available and the scale of the reaction.

• Williamson Ether Synthesis: This is a classic and cost-effective method, especially for larger-scale synthesis.[1][2] It is generally preferred when cinnamyl bromide or a similar cinnamyl halide is readily available.

• Mitsunobu Reaction: This reaction is an excellent choice for its mild conditions and high stereospecificity, starting from cinnamyl alcohol and phenol.[3][4][5] It is particularly useful for small-scale syntheses where avoiding harsh basic conditions is desirable.

Q2: What are the most common side reactions to be aware of?

A2: The primary side reactions differ between the two main synthetic routes.

• Williamson Ether Synthesis: The most common side reaction is E2 elimination of the cinnamyl halide, promoted by the basicity of the phenoxide, leading to the formation of cinnamene.[6] C-alkylation of the phenoxide, where the cinnamyl group attaches to the aromatic ring instead of the oxygen, can also occur.[7]

• Mitsunobu Reaction: Common side products arise from the reaction of the azodicarboxylate with the alcohol or phenol if the nucleophile (phenol) is not sufficiently acidic.[4] The formation of triphenylphosphine oxide and the reduced azodicarboxylate are inherent to the reaction and must be removed during purification.

Q3: How can I monitor the progress of my reaction?

A3: Thin-layer chromatography (TLC) is the most convenient method for monitoring the reaction progress. A suitable eluent system (e.g., a mixture of hexanes and ethyl acetate) should be developed to clearly separate the starting materials (cinnamyl alcohol/bromide and phenol) from the cinnamyl phenyl ether product. The product, being less polar than the alcohol starting materials, will have a higher Rf value.

Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during your experiments.

Williamson Ether Synthesis Troubleshooting

Problem 1: Low or no yield of cinnamyl phenyl ether.

Possible Cause	Troubleshooting & Optimization
Incomplete Deprotonation of Phenol	Ensure a sufficiently strong base is used to quantitatively generate the phenoxide. For phenol, bases like sodium hydroxide (NaOH), potassium hydroxide (KOH), or potassium carbonate (K₂CO₃) are typically adequate.[1] Using a stronger base like sodium hydride (NaH) in an anhydrous aprotic solvent (e.g., THF, DMF) can ensure complete deprotonation.
E2 Elimination as a Major Pathway	This is a common issue with allylic halides.[6] To favor the desired SN2 reaction, consider lowering the reaction temperature. While heating is often necessary to drive the reaction, excessive heat will favor elimination. A moderate temperature (e.g., 50-70 °C) is a good starting point.
Poor Solubility of Reactants	If using a biphasic system (e.g., aqueous NaOH and an organic solvent), vigorous stirring is crucial. The addition of a phase-transfer catalyst can dramatically improve the reaction rate and yield by transporting the phenoxide into the organic phase.[8][9][10]
Decomposition of Cinnamyl Bromide	Cinnamyl bromide can be unstable, especially in the presence of base and heat. Use freshly prepared or purified cinnamyl bromide if possible. Add the cinnamyl bromide to the reaction mixture at a controlled rate to avoid localized high concentrations.

Problem 2: Presence of multiple spots on TLC, indicating side products.

Side Product	Identification & Minimization
Cinnamene (from E2 elimination)	This is a non-polar byproduct and will have a high Rf on TLC. To minimize its formation, follow the recommendations for reducing E2 elimination in the table above.
C-Alkylated Phenol	This side product may have a similar polarity to the desired product, making purification challenging. Using a less polar solvent may help favor O-alkylation.
Unreacted Phenol	If a significant amount of phenol remains, it indicates incomplete deprotonation or insufficient reaction time. Ensure at least a stoichiometric amount of base is used and allow the reaction to proceed for an adequate duration.

Mitsunobu Reaction Troubleshooting

Problem 1: Low conversion of starting materials.

Possible Cause	Troubleshooting & Optimization
Reagent Quality	Ensure that the triphenylphosphine (PPh₃) and the azodicarboxylate (DEAD or DIAD) are of high purity and have not degraded. DEAD and DIAD are sensitive to light and heat.
Order of Addition	The order of addition of reagents can be critical. Generally, the alcohol, phenol, and PPh₃ are mixed in a suitable solvent (e.g., THF) and cooled before the dropwise addition of the azodicarboxylate.[3]
Insufficient Acidity of Phenol	The Mitsunobu reaction works best with nucleophiles that have a pKa of around 13 or lower.[5] Phenol is sufficiently acidic, but if you are using a substituted phenol with electron-donating groups, its acidity may be reduced.

Problem 2: Difficulty in purifying the product from reaction byproducts.

Byproduct	Purification Strategy
Triphenylphosphine oxide (TPPO)	TPPO is a common byproduct and can be challenging to remove completely. It is often removed by crystallization or column chromatography. If the product is non-polar, TPPO can sometimes be precipitated by adding a non-polar solvent like hexanes and filtering.
Reduced Azodicarboxylate	The hydrazine byproduct is also polar and can typically be removed by aqueous workup and subsequent column chromatography.

Detailed Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on your specific laboratory conditions and available reagents.

Protocol 1: Williamson Ether Synthesis of Cinnamyl Phenyl Ether using Phase-Transfer Catalysis

This protocol utilizes a phase-transfer catalyst to facilitate the reaction between the aqueous phenoxide and the organic-soluble cinnamyl bromide, often leading to higher yields and milder reaction conditions.[8][10]

Materials:

• Phenol (1.0 eq)

• Cinnamyl bromide (1.1 eq)

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH) (2.0 eq)

• Tetrabutylammonium bromide (TBAB) (0.05 eq)

• Toluene or Dichloromethane (as solvent)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve phenol and KOH/NaOH in water.

• Add the phase-transfer catalyst (TBAB) to the aqueous solution.

• Add the organic solvent (toluene or dichloromethane) to the flask.

• To this biphasic mixture, add a solution of cinnamyl bromide in the same organic solvent dropwise over 30 minutes with vigorous stirring.

• Heat the reaction mixture to a gentle reflux (around 50-60 °C) and stir vigorously for 2-4 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and separate the organic layer.

• Wash the organic layer with water (2x) and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure cinnamyl phenyl ether.

Visualization of the Catalytic Cycle:

Caption: Phase-transfer catalytic cycle for Williamson ether synthesis.

Protocol 2: Mitsunobu Reaction for the Synthesis of Cinnamyl Phenyl Ether

This protocol is suitable for small-scale synthesis under mild conditions, starting from cinnamyl alcohol and phenol.[3][11]

Materials:

• Cinnamyl alcohol (1.0 eq)

• Phenol (1.2 eq)

• Triphenylphosphine (PPh₃) (1.5 eq)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add cinnamyl alcohol, phenol, and triphenylphosphine.

• Dissolve the solids in anhydrous THF.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add DEAD or DIAD dropwise to the stirred solution, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to separate the cinnamyl phenyl ether from triphenylphosphine oxide and the hydrazine byproduct.

Visualization of the Mitsunobu Reaction Workflow:

Caption: Experimental workflow for the Mitsunobu reaction.

Product Characterization

Accurate characterization of the final product is crucial to confirm its identity and purity.

Expected ¹H and ¹³C NMR Data for Cinnamyl Phenyl Ether:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.40-7.20 (m, 7H, Ar-H)

  • δ 6.98 (t, J = 7.4 Hz, 1H, Ar-H)

  • δ 6.92 (d, J = 8.0 Hz, 2H, Ar-H)

  • δ 6.70 (d, J = 15.9 Hz, 1H, =CH)

  • δ 6.35 (dt, J = 15.9, 6.2 Hz, 1H, =CH)

  • δ 4.65 (d, J = 6.2 Hz, 2H, O-CH₂)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ 158.5 (Ar C-O)

  • δ 136.5 (Ar C)

  • δ 132.0 (=CH)

  • δ 129.5 (Ar CH)

  • δ 128.6 (Ar CH)

  • δ 128.0 (Ar CH)

  • δ 126.6 (Ar CH)

  • δ 125.5 (=CH)

  • δ 121.0 (Ar CH)

  • δ 114.8 (Ar CH)

  • δ 69.5 (O-CH₂)

Note: These are predicted values and may vary slightly. It is essential to compare the obtained spectra with those of the starting materials to confirm the formation of the product.

References

• BenchChem Technical Support Team. (2025). Troubleshooting low yields in solvent-free allyl ether synthesis. BenchChem.

• Organic Synthesis. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• BenchChem Technical Support Team. (2025). How to improve the yield of allyl butyl ether synthesis. BenchChem.

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Master Organic Chemistry. (2020). Mitsunobu Reaction. Retrieved from [Link]

• Name Reactions in Organic Synthesis. (n.d.). Williamson Ether Synthesis.

• National Center for Biotechnology Information. (n.d.). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Retrieved from [Link]

• ResearchGate. (2016). Synthesis of cinnamyl acetate by solid–liquid phase transfer catalysis: Kinetic study with a batch reactor. Retrieved from [Link]

• IAS Fellows' Publications. (n.d.).
• CRDEEP Journals. (n.d.).
• Indo American Journal of Pharmaceutical Research. (2018). PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW.
• Little Flower College Guruvayoor. (n.d.).

• Organic Chemistry Portal. (n.d.). Williamson Synthesis. Retrieved from [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). cinnamyl bromide. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Scribd. (n.d.). Cinnamyl. Retrieved from [Link]

• Professor Dave Explains. (2018). Williamson Ether Synthesis [Video]. YouTube. [Link]

• Organic Syntheses. (n.d.). Cinnamic acid, phenyl ester. Retrieved from [Link]

• ResearchGate. (n.d.).
• CORE. (n.d.). 1H and 13C NMR spectra of 3-S-Alkyl-N-Phenyl 1,4-phenylenediamines and their cyclization products, 2H-1,4-benzothiazin-3(4H)-o.
• (n.d.). Tables For Organic Structure Analysis.

• PubChem. (n.d.). Cinnamyl Alcohol. Retrieved from [Link]

Sources

• 1. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Mitsunobu Reaction [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Williamson Synthesis [organic-chemistry.org]
• 7. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. repository.ias.ac.in [repository.ias.ac.in]
• 9. crdeepjournal.org [crdeepjournal.org]
• 10. iajpr.com [iajpr.com]
• 11. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Williamson Synthesis of Cinnamyl Phenyl Ether

Welcome to the technical support center for the Williamson synthesis of cinnamyl phenyl ether. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific etherification. Here, we address common experimental challenges, focusing on the mechanistic origins of side reactions and providing robust troubleshooting strategies to enhance yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of the Williamson synthesis for cinnamyl phenyl ether?

The synthesis of cinnamyl phenyl ether proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2][3] In the initial step, a base is used to deprotonate phenol, forming the more nucleophilic sodium phenoxide. This phenoxide ion then acts as the nucleophile, attacking the electrophilic carbon of the cinnamyl halide (or other substrate with a good leaving group) in a single, concerted step. This backside attack displaces the leaving group and forms the desired ether linkage.[1][2]

Q2: My yield of cinnamyl phenyl ether is consistently low. What are the most likely side reactions?

Low yields are typically attributable to several competing side reactions inherent to the substrates and conditions used:

• E2 Elimination: The phenoxide base can abstract a proton from the carbon adjacent to the leaving group on the cinnamyl halide, leading to the formation of cinnamyl alcohol or other elimination products instead of the ether.[1]

• C-Alkylation: Phenoxide is an ambident nucleophile, meaning it can react at two different sites: the oxygen atom (O-alkylation) to form the desired ether, or a carbon atom on the aromatic ring (C-alkylation), typically at the ortho or para position.[4][5]

• Claisen Rearrangement: The desired product, cinnamyl phenyl ether, can itself undergo a thermal[6][6]-sigmatropic rearrangement to form o-allylphenol and p-allylphenol, especially if the reaction is conducted at elevated temperatures.[6][7][8][9]

• Polymerization: Under basic conditions, cinnamyl derivatives can be susceptible to polymerization, reducing the availability of the electrophile for the desired SN2 reaction.

Each of these side reactions is addressed in detail in the troubleshooting guide below.

Troubleshooting Guide: Side Reactions & Mitigation Strategies

This section provides in-depth solutions to specific problems you may encounter during the synthesis.

Problem 1: Significant formation of elimination byproducts.

Symptom: Your crude reaction mixture shows significant amounts of what appears to be cinnamyl alcohol or other alkene derivatives upon analysis (e.g., by GC-MS or NMR).

Causality: The Williamson synthesis is a classic competition between SN2 and E2 pathways.[1] Phenoxide is a strong base, and if the steric hindrance around the electrophilic carbon of the cinnamyl halide is significant, or if reaction temperatures are too high, the E2 elimination pathway can dominate.[1]

Mitigation Strategies:

• Choice of Leaving Group: Use a halide with a good leaving group ability, such as iodide or bromide, to favor the SN2 reaction. Tosylates are also excellent leaving groups.

• Temperature Control: Maintain the lowest possible temperature that allows for a reasonable reaction rate. Higher temperatures disproportionately favor the E2 pathway.

• Base Selection: While phenoxide is the required nucleophile, using a bulky base to generate it in situ can exacerbate elimination. If preparing the phenoxide separately, ensure complete deprotonation before adding the cinnamyl halide.

Parameter	Recommendation for Minimizing E2	Rationale
Temperature	50-80 °C	Lower temperatures favor the SN2 pathway over E2, which has a higher activation energy.
Leaving Group	I > Br > Cl > OTs	Better leaving groups accelerate the SN2 reaction rate, making it more competitive with E2.
Solvent	Polar Aprotic (DMF, DMSO)	These solvents solvate the cation but not the nucleophile, increasing its reactivity for SN2.[4]

Problem 2: Isolation of C-alkylated phenols instead of the desired ether.

Symptom: You isolate significant quantities of ortho- or para-cinnamylphenol alongside or instead of cinnamyl phenyl ether.

Causality: The phenoxide ion is an ambident nucleophile with electron density on both the oxygen and the aromatic ring. The regioselectivity of the alkylation (O- vs. C-alkylation) is highly dependent on the reaction conditions, particularly the solvent.[4][5]

Mitigation Strategies:

• Solvent Choice: This is the most critical factor.

  • To favor O-alkylation (desired): Use polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[4] These solvents do not strongly solvate the oxygen of the phenoxide, leaving it more available for nucleophilic attack.

  • To avoid C-alkylation: Avoid protic solvents like water or ethanol. These solvents will form hydrogen bonds with the oxygen of the phenoxide, sterically hindering it and promoting C-alkylation.[4]

• Counter-ion: The nature of the cation can influence the O-/C-alkylation ratio. While sodium and potassium are common, exploring other counter-ions might offer better selectivity in specific systems.

Reaction Pathways Overview

The following diagram illustrates the desired SN2 pathway for the synthesis of cinnamyl phenyl ether and the major competing side reactions.

Caption: Desired SN2 pathway and major side reactions.

Problem 3: The desired cinnamyl phenyl ether rearranges upon heating or during workup.

Symptom: You observe the formation of o- and p-cinnamylphenols, but you are confident that C-alkylation during the initial reaction is minimal. This is often seen during purification by distillation.

Causality: Cinnamyl phenyl ether, like other allyl aryl ethers, is susceptible to the Claisen rearrangement, a[6][6]-sigmatropic rearrangement that is typically induced by heat.[6][7][8][9][10] This is an intramolecular process that proceeds through a cyclic transition state.[9][10]

Mitigation Strategies:

• Temperature Control: Avoid excessive heating during the reaction and subsequent workup. If purification by distillation is necessary, use vacuum distillation to lower the boiling point.

• Reaction Time: Do not extend reaction times unnecessarily, as prolonged exposure to heat can promote the rearrangement.

• Solvent Effects: The Claisen rearrangement of cinnamyl phenyl ether can be influenced by the solvent. Non-polar solvents tend to favor the rearrangement, while polar solvents can sometimes lead to intermolecular side reactions.[8]

Experimental Protocol: Optimized Synthesis of Cinnamyl Phenyl Ether

This protocol is designed to maximize the yield of the desired O-alkylated product by favoring the SN2 pathway.

Materials:

• Phenol

• Sodium hydroxide (or sodium hydride)

• Cinnamyl bromide (or chloride)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Phenoxide Formation:

  • In a flame-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve phenol (1.0 eq) in anhydrous DMF.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add sodium hydroxide (1.1 eq) portion-wise, ensuring the temperature does not exceed 10 °C.

  • Allow the mixture to stir at room temperature for 1 hour to ensure complete formation of sodium phenoxide.

• SN2 Reaction:

  • Cool the phenoxide solution back to 0 °C.

  • Add cinnamyl bromide (1.05 eq) dropwise via a syringe over 15-20 minutes.

  • Allow the reaction to warm to room temperature and then heat to 50-60 °C. Monitor the reaction progress by TLC or GC. The reaction is typically complete within 2-4 hours.

• Workup and Purification:

  • Cool the reaction mixture to room temperature and pour it into a separatory funnel containing cold water.

  • Extract the aqueous layer three times with diethyl ether.

  • Combine the organic extracts and wash sequentially with 1 M NaOH (to remove unreacted phenol), water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude cinnamyl phenyl ether.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the pure ether.

Visualization of Key Mechanistic Pathways

The following diagrams illustrate the mechanisms of the primary side reactions.

Caption: Mechanisms of major side reactions.

References

• PharmaXChange.info . (2011, April 9). Phenolates- O-alkylation and C-alkylation. [Link]

• Pearson . (2024, February 18). Two different Williamson ether syntheses can be used to make the.... [Link]

• Dewar, M. J. S., & Nahlovsky, B. D. (1974). Claisen Rearrangement of Cinnamyl Phenyl Ether in Isotropic and Nematic Solvents and in a Clathrate. Journal of the American Chemical Society, 96(2), 460–465. [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Cárdenas, J., et al. (2020). Counter-ion and solvent effects in the C- and O-alkylation of the phenoxide ion with allyl chloride. ResearchGate. [Link]

• Master Organic Chemistry . SN2 reaction of alkoxide ions with alkyl halides to give ethers (Williamson synthesis). [Link]

• Wikipedia . Claisen rearrangement. [Link]

• Teach the Mechanism . (2022, February 11). A, B, C's of Williamson Ether Synthesis. [Link]

• ChemHelp ASAP . (2019, October 15). Williamson ether synthesis [Video]. YouTube. [Link]

• Organic Chemistry Portal . Claisen Rearrangement. [Link]

• Al-Zoubi, W., et al. (2023). Recent advances in synthetic approaches for bioactive cinnamic acid derivatives. National Institutes of Health. [Link]

• Gomez, C. G., et al. (2024). Photocrosslinkable starch cinnamyl ethers as bioinspired bio-based polymers. Carbohydrate Polymers. [Link]

• Khelloul, N., et al. (2015). Synthesis and Characterization of New Copolymer Based Cinnamyl Methacrylate Monomer. ResearchGate. [Link]

• Okada, Y., & Imanari, D. (2012). Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes. Scientific Research Publishing. [Link]

• Wikipedia . Sodium phenoxide. [Link]

• Acebo, C., et al. (2021). Design and Effects of the Cinnamic Acids Chemical Structures as Organocatalyst on the Polymerization of Benzoxazines. MDPI. [Link]

• Chemistry LibreTexts . (2024, March 19). 18.4: Reactions of Ethers - Claisen Rearrangement. [Link]

• SciELO . (2015, July 17). Synthesis and Characterization of New Copolymer Based Cinnamyl Methacrylate Monomer. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. m.youtube.com [m.youtube.com]
• 4. pharmaxchange.info [pharmaxchange.info]
• 5. researchgate.net [researchgate.net]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. Claisen Rearrangement [organic-chemistry.org]
• 8. Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes [scirp.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Claisen rearrangement - Wikipedia [en.wikipedia.org]

Purification of Cinnamyl phenyl ether from unreacted starting materials

Welcome to the technical support center for the purification of cinnamyl phenyl ether. This guide is designed for researchers, scientists, and drug development professionals who are working with this compound. Here, we address common challenges encountered during its purification from unreacted starting materials and reaction byproducts. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot effectively.

Troubleshooting Guide & Protocols

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Q1: My initial work-up leaves a crude product that is an oily, complex mixture. What is the most effective initial purification strategy?

Answer: This is a very common scenario, especially when using methods like the Williamson ether synthesis, where unreacted phenol and cinnamyl alcohol are frequent contaminants.[1][2][3][4][5] The key is to start with a liquid-liquid extraction to remove the most polar and acidic/basic impurities before moving to more refined techniques like chromatography.

Unreacted phenol is acidic and can be easily removed by washing the organic layer with a basic aqueous solution, such as sodium hydroxide (NaOH). This deprotonates the phenol, forming the water-soluble sodium phenoxide salt, which partitions into the aqueous layer. Any remaining basic catalysts can be removed with a dilute acid wash.

Protocol: Initial Liquid-Liquid Extraction

• Dissolution: Dissolve your crude reaction mixture in a water-immiscible organic solvent like diethyl ether or ethyl acetate. A typical starting ratio is 5-10 mL of solvent per gram of crude material.

• Basic Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of 5% aqueous NaOH solution. Stopper the funnel, invert, and vent frequently to release any pressure. Shake vigorously for 1-2 minutes.

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer. Repeat the basic wash one more time to ensure complete removal of phenol.

• Neutralization Wash: Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine). This helps to break up any emulsions and remove excess water. Drain the aqueous layer.

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over an anhydrous drying agent, such as anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Concentration: Filter off the drying agent and concentrate the organic solution using a rotary evaporator to yield the crude, phenol-free product.

This initial cleanup will significantly simplify the mixture, making subsequent chromatographic separation more effective.

Q2: After extraction, my TLC plate shows a major product spot but also a faint spot with a very similar Rf value. How can I resolve and separate these compounds?

Answer: This indicates the presence of an impurity with a polarity very similar to your target compound, cinnamyl phenyl ether. Thin-layer chromatography (TLC) is an excellent diagnostic tool, but for preparative separation, you will need to employ flash column chromatography.[6][7][8][9] The key to a successful separation is optimizing the mobile phase (eluent).

Since cinnamyl phenyl ether is a relatively nonpolar ether, a good starting point for your eluent system is a mixture of a nonpolar solvent like hexane or petroleum ether with a slightly more polar solvent like ethyl acetate or diethyl ether.[6][9]

Workflow for Column Chromatography Optimization & Execution

Protocol: Flash Column Chromatography

• Solvent System Optimization:

  • Start by testing eluent systems on a TLC plate. A good target Rf for your product is around 0.25-0.35 to ensure good separation.

  • Begin with a low polarity mixture (e.g., 5% ethyl acetate in hexanes).

  • Gradually increase the polarity (e.g., to 10%, 15% ethyl acetate) until you achieve a good separation between your product and the impurity.

• Column Packing:

  • Select a column with a diameter appropriate for your sample size (a 20:1 to 50:1 ratio of silica gel to crude product by weight is typical).[8]

  • Prepare a slurry of silica gel in your chosen eluent and pour it into the column, allowing it to pack evenly without air bubbles.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane.

  • Alternatively, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column. This "dry loading" method often results in better separation.

• Elution and Collection:

  • Carefully add the eluent to the top of the column and apply gentle pressure (using a pump or inert gas) to begin elution.

  • Collect the eluate in a series of fractions (e.g., in test tubes). The volume of each fraction should be about one-quarter of the column volume.

• Analysis:

  • Spot every few fractions on a TLC plate to monitor the separation.

  • Combine the fractions that contain only the pure cinnamyl phenyl ether.

  • Evaporate the solvent from the combined pure fractions to obtain your final product.

Parameter	Recommended Value	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard, slightly acidic medium good for separating moderately polar compounds.[6]
Mobile Phase	Hexanes/Ethyl Acetate Gradient	Offers fine control over polarity for resolving closely related compounds.
Silica:Compound Ratio	30:1 (w/w)	Provides sufficient resolving power for moderately difficult separations.
Target Rf	0.25 - 0.35	Balances resolution and elution time; prevents excessive band broadening.[8]

Q3: My product is still impure after chromatography, and the impurity seems to have a similar boiling point. What are my options?

Answer: If a persistent impurity co-elutes with your product during column chromatography, it is likely a structural isomer or a byproduct with very similar physical properties. A common byproduct in Williamson ether synthesis involving allylic halides is an elimination product. In this case, fractional distillation under reduced pressure can be an effective final purification step, as even small differences in boiling points can be exploited.[10][11][12]

Fractional distillation enhances the separation efficiency of a simple distillation by providing a large surface area (in a fractionating column) for repeated vaporization-condensation cycles.[10][11][13]

Protocol: Fractional Distillation Under Reduced Pressure

• Apparatus Setup: Assemble a fractional distillation apparatus equipped with a vacuum adapter. Use a Vigreux column or a column packed with Raschig rings or metal sponges to increase the number of theoretical plates.

• System Seal: Ensure all glass joints are properly sealed with vacuum grease to maintain a stable, low pressure.

• Heating: Place the flask containing your impure product in a heating mantle or oil bath. Add a stir bar for smooth boiling.

• Vacuum Application: Gradually apply vacuum to the system.

• Distillation: Slowly heat the mixture. The component with the lower boiling point will distill first. Collect this as the forerun.

• Product Collection: As the temperature stabilizes at the boiling point of cinnamyl phenyl ether, switch to a clean receiving flask to collect your pure product.

• Completion: Stop the distillation when the temperature begins to rise again or when only a small residue remains in the distillation flask.

Q4: How can I definitively confirm the purity and identity of my final cinnamyl phenyl ether sample?

Answer: Confirmation of purity and structure requires spectroscopic analysis. The two most powerful techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• GC-MS provides information on both the purity and molecular weight of your compound. A pure sample should show a single peak in the gas chromatogram. The mass spectrum will show the molecular ion peak (M⁺) and a characteristic fragmentation pattern that can confirm the structure.[14][15]

• ¹H NMR Spectroscopy gives detailed information about the chemical environment of all the protons in the molecule. You can confirm the structure by analyzing the chemical shifts, integration values (proton count), and splitting patterns (coupling between neighboring protons). The absence of peaks corresponding to starting materials (e.g., cinnamyl alcohol or phenol) is a strong indicator of purity.[16][17][18][19]

Expected Spectroscopic Data for Cinnamyl Phenyl Ether

Technique	Expected Result	Interpretation
GC-MS	Single peak in GC. MS (EI) m/z: 210 (M⁺), 117, 91, 77.[20]	The single peak indicates >99% purity. The mass fragments correspond to the molecular ion, the cinnamyl cation, the tropylium ion, and the phenyl cation, respectively.
¹H NMR	Complex multiplets in the aromatic region (~6.9-7.5 ppm). A doublet of doublets for the allylic protons (~4.6 ppm). Multiplets for the vinyl protons (~6.3-6.8 ppm).	Confirms the presence of both phenyl rings and the cinnamyl double bond and ether linkage. Absence of a broad singlet for an -OH proton confirms removal of alcohol starting materials.

Frequently Asked Questions (FAQs)

• Q: What are common side reactions in a Williamson ether synthesis of this compound?

  • A: The primary side reaction is E2 elimination of the cinnamyl halide by the phenoxide, which acts as a base. This leads to the formation of conjugated dienes. The SN2 reaction is favored by using a primary halide and a less hindered alkoxide.[1][2][3]

• Q: How should I properly store purified cinnamyl phenyl ether?

  • A: Ethers can form explosive peroxides over time, especially when exposed to light and air.[21] It is crucial to store cinnamyl phenyl ether in a tightly sealed, amber glass bottle in a cool, dark, and well-ventilated area, away from oxidizing agents.[21][22][23][24][25]

• Q: Can I use recrystallization for purification?

  • A: Cinnamyl phenyl ether is an oil at room temperature, so recrystallization is not a suitable method. This technique is only applicable to solid compounds.

References

• Health and Safety Department. (n.d.). Ethers. Retrieved from University of St Andrews Safety, Health and Wellbeing website. [Link]

• Eagle Manufacturing. (n.d.). How to Handle and Store Ethyl Ether. Retrieved from Justrite website. [Link]

• University of St Andrews. (2010). Ethers - Handling and control of exposure. Retrieved from University of St Andrews website. [Link]

• Chemwin. (n.d.). Ether use and preservation instructions, so that life is more secure and assured. Retrieved from Chemwin website. [Link]

• Suzhou InterHaven ChainTech Co., Ltd. (n.d.). Ethyl Ether Storage & Handling: Essential Guidelines for Buyers. Retrieved from Suzhou InterHaven ChainTech Co., Ltd. website. [Link]

• Olson, A. P., et al. (2024). Developing ether and alcohol based extraction chromatography resins for purification of antimony-119 in nuclear medicine. Scientific Reports, 14(1), 1-13. [Link]

• University of California, Los Angeles. (n.d.). Flash Column Chromatography. Retrieved from UCLA Chemistry and Biochemistry website. [Link]

• Kasashima, Y., et al. (2014). Synthesis of Cinnamyl Ethers from α-Vinylbenzyl Alcohol Using Iodine as Catalyst. Journal of the Japan Petroleum Institute, 57(5), 253-257. [Link]

• University of Alberta. (n.d.). Column chromatography. Retrieved from University of Alberta Chemistry website. [Link]

• Womack, E. B., & McWhirter, J. (1940). Phenyl Cinnamate. Organic Syntheses, 20, 77. [Link]

• University of Rochester. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from University of Rochester Chemistry website. [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, D2O, predicted) (HMDB0029698). Retrieved from HMDB website. [Link]

• National Center for Biotechnology Information. (n.d.). Cinnamyl phenyl ether. PubChem Compound Database. Retrieved from [Link]

• Phadke, R. C., & Kulkarni, D. K. (2001). Synthesis of naturally occurring cinnamyl cinnamates. Journal of Chemical Research, 2001(9), 433-434. [Link]

• Scribd. (n.d.). Cinnamyl. Retrieved from Scribd website. [Link]

• Allen, C. F. H., & Converse, S. (1941). Cinnamyl Bromide. Organic Syntheses, 1, 15. [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• University of Rochester. (n.d.). Purification: Fractional Distillation. Retrieved from University of Rochester Chemistry website. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. In Wikipedia. Retrieved from [Link]

• ResearchGate. (n.d.). Aqueous protocol for allylic arylation of cinnamyl acetates with sodium tetraphenylborate using Bedford-type palladacycle catalyst. Retrieved from ResearchGate website. [Link]

• Wikipedia. (n.d.). Fractional distillation. In Wikipedia. Retrieved from [Link]

• Chemistry Steps. (n.d.). Williamson Ether Synthesis. Retrieved from Chemistry Steps website. [Link]

• The Chemistry Blog. (n.d.). What is Fractional Distillation?. Retrieved from The Chemistry Blog website. [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from BYJU'S website. [Link]

• Journal of Chemical Education. (2015). Application of Molecular Spectroscopies for the Compositional Analysis of Short Chain Cinnamyl Ester Mixtures. Retrieved from ACS Publications website. [Link]

• Cambridge University Press. (n.d.). Williamson Ether Synthesis. Retrieved from Cambridge University Press website. [Link]

• ResearchGate. (2013, January 21). What is the best solvent system to run crude plant extract on TLC?. Retrieved from ResearchGate website. [Link]

• YouTube. (2018, February 18). 1H NMR -- Assigning peaks of cinnamyl alcohol to the structure. Retrieved from YouTube website. [Link]

• ResearchGate. (n.d.). a Preparation of cinnamyl esters through transesterification. b TLC.... Retrieved from ResearchGate website. [Link]

• ResearchGate. (n.d.). Synthesis of cinnamyl ethyl ether in the hydrogenation of cinnamaldehyde on Au/TiO 2 catalysts. Retrieved from ResearchGate website. [Link]

• SpectraBase. (n.d.). Cinnamyl phenyl sulfone. Retrieved from SpectraBase website. [Link]

• UNI ScholarWorks. (n.d.). The Preparation of Phenyl Ether. Retrieved from UNI ScholarWorks website. [Link]

• ResearchGate. (n.d.). Identification by Gas Chromatography-Mass Spectrometry of 150 Compounds in Propolis. Retrieved from ResearchGate website. [Link]

• Food and Chemical Toxicology. (2007). The FEMA GRAS assessment of cinnamyl derivatives used as flavor ingredients. Retrieved from ScienceDirect website. [Link]

• YouTube. (2018, October 23). UPDATED How To Set-Up and Perform Fractional Distillation #Science. Retrieved from YouTube website. [Link]

• The Good Scents Company. (n.d.). cinnamyl acetate, 103-54-8. Retrieved from The Good Scents Company website. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. byjus.com [byjus.com]
• 5. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 6. chem.rochester.edu [chem.rochester.edu]
• 7. echemi.com [echemi.com]
• 8. web.uvic.ca [web.uvic.ca]
• 9. Chromatography [chem.rochester.edu]
• 10. Purification [chem.rochester.edu]
• 11. Fractional distillation - Wikipedia [en.wikipedia.org]
• 12. chemicals.co.uk [chemicals.co.uk]
• 13. m.youtube.com [m.youtube.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. hmdb.ca [hmdb.ca]
• 17. Cinnamyl alcohol(104-54-1) 1H NMR spectrum [chemicalbook.com]
• 18. Application of Molecular Spectroscopies for the Compositional Analysis of Short Chain Cinnamyl Ester Mixtures [pubs.sciepub.com]
• 19. youtube.com [youtube.com]
• 20. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. Ethers | Health & Safety | Health and Safety Department [health-safety.ed.ac.uk]
• 22. eagle.justrite.com [eagle.justrite.com]
• 23. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 24. Ether use and preservation instructions, so that life is more secure and assured-Chemwin [en.888chem.com]
• 25. globalchemic.com [globalchemic.com]

Troubleshooting low yields in the Claisen rearrangement of Cinnamyl phenyl ether

Technical Support Center: Claisen Rearrangement of Cinnamyl Phenyl Ether

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the Claisen rearrangement. This guide provides in-depth troubleshooting advice and optimized protocols specifically for the rearrangement of cinnamyl phenyl ether. We understand that achieving high yields and selectivity in this classic yet nuanced reaction can be challenging. This resource is designed to address common issues encountered in the lab, explaining not just what to do, but why specific experimental choices are critical for success.

Understanding the Reaction: Mechanism and Selectivity

The Claisen rearrangement is a powerful C-C bond-forming reaction, specifically a[1][1]-sigmatropic rearrangement.[2] In the case of cinnamyl phenyl ether, the reaction typically proceeds through a concerted, intramolecular mechanism involving a cyclic transition state to form an intermediate dienone, which then rapidly tautomerizes to the stable aromatic phenol.[3][4]

The primary product is the ortho-rearranged 2-(1-phenylallyl)phenol. However, the reaction of cinnamyl phenyl ether is known to sometimes yield the para-rearranged product, 4-(1-phenylallyl)phenol, even without steric hindrance at the ortho positions.[5][6] This behavior is influenced significantly by reaction conditions, particularly the choice of solvent.

Caption: Mechanism of the aromatic Claisen rearrangement.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the Claisen rearrangement of cinnamyl phenyl ether in a question-and-answer format.

Q1: My reaction is proceeding very slowly or not at all. Why is the conversion so low?

A1: Low conversion is most often linked to insufficient thermal energy or catalyst inefficiency.

• Causality: The Claisen rearrangement has a significant activation energy barrier that must be overcome. The reaction is typically thermal, requiring high temperatures (often 180-220°C) to proceed at a reasonable rate without a catalyst.[7] If the temperature is too low, the reaction kinetics will be extremely slow, resulting in poor conversion even after extended reaction times.

• Troubleshooting Steps:

  • Verify Temperature: Ensure your reaction setup (oil bath, heating mantle) is accurately calibrated and maintaining the target temperature. Use a high-boiling, inert solvent like decalin or N,N-diethylaniline to achieve and maintain high temperatures uniformly.

  • Increase Temperature: Incrementally increase the reaction temperature by 10-15°C. Monitor the reaction progress by thin-layer chromatography (TLC) to see if the rate of starting material consumption improves.

  • Consider a Catalyst: If high temperatures are detrimental to your substrate or product, a Lewis acid catalyst can significantly accelerate the reaction, often allowing it to proceed at lower temperatures.[8] Trivalent organoaluminium reagents have proven effective.[3] More recently, silyl cations like [SiEt3]+[B(C6F5)4]- have been shown to catalyze the reaction rapidly even at room temperature.[9]

  • Extend Reaction Time: While less ideal than optimizing temperature, extending the reaction time can sometimes drive a sluggish reaction to completion. Typical uncatalyzed reactions can take anywhere from 10 to 120 hours.[7]

Q2: I'm getting a mixture of ortho and para products. How can I improve selectivity for the ortho product?

A2: The ortho/para selectivity in the rearrangement of cinnamyl phenyl ether is highly dependent on the solvent system. This is a known phenomenon for this specific substrate.[5]

• Causality: Unlike simple allyl phenyl ethers which give almost exclusively the ortho product, the cinnamyl system is more sensitive.

  • Non-polar Solvents (e.g., Decalin): These solvents tend to favor the classic intramolecular pathway, but can still produce a mixture of ortho and para products.[6]

  • Polar/Acidic/Neutral Solvents (e.g., Diethylene Glycol): These solvents can stabilize charged intermediates, potentially promoting an intermolecular pathway or a secondary rearrangement that leads to the para product.[5][6]

  • Basic Solvents (e.g., N,N-Diethylaniline): These solvents have been reported to favor the formation of the ortho product.[5]

• Troubleshooting Steps:

  • Change Solvent: Switch to a high-boiling basic solvent like N,N-diethylaniline. This is the most direct way to favor the ortho-rearranged product.

  • Avoid Protic/Acidic Solvents: If you are using solvents like diethylene glycol, be aware that they can promote intermolecular side reactions, leading to a complex product mixture and lower yields of the desired Claisen product.[6]

  • Purification: If a mixture is unavoidable, careful column chromatography can usually separate the ortho and para isomers. Their different polarity, due to the potential for intramolecular hydrogen bonding in the ortho isomer, facilitates separation.

Q3: My TLC plate shows multiple unexpected spots, and my final yield after purification is very low. What are these side products?

A3: The formation of multiple side products often points to intermolecular reactions or substrate/product degradation at high temperatures.

• Causality: At the high temperatures required for the thermal Claisen rearrangement, several side reactions can compete with the desired intramolecular process.

  • Intermolecular Rearrangement: In polar solvents, the cinnamyl ether can cleave to form a phenoxide and a cinnamyl cation. This cation can then re-alkylate the phenol at the ortho or para positions, or even react with the solvent itself, leading to a variety of byproducts.[6]

  • Elimination/Decomposition: The starting material or product may not be stable at the required temperatures, leading to decomposition and the formation of complex, often tar-like, side products.

• Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting low yields.

Optimized Experimental Protocol

This protocol is a reliable starting point for achieving good yields of the ortho-rearranged product.

Objective: To synthesize 2-(1-phenylallyl)phenol from cinnamyl phenyl ether.

Materials:

• Cinnamyl phenyl ether (1 equivalent)

• N,N-diethylaniline (solvent, ~0.1 M concentration)

• Toluene

• 3M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add cinnamyl phenyl ether (1.0 eq). Add enough N,N-diethylaniline to make a ~0.1 M solution.

• Heating: Place the flask in a preheated oil bath at 190-200°C.

• Monitoring: Stir the reaction mixture vigorously at this temperature. Monitor the reaction progress by taking small aliquots every 2-3 hours and analyzing by TLC (e.g., 9:1 Hexanes:Ethyl Acetate). The product should have a lower Rf than the starting ether. The reaction is typically complete in 8-12 hours.

• Workup - Quenching: Once the starting material is consumed, remove the flask from the heat and allow it to cool to room temperature.

• Workup - Solvent Removal/Extraction: Dilute the dark reaction mixture with toluene. Transfer the solution to a separatory funnel and wash thoroughly with 3M HCl (3x) to remove the N,N-diethylaniline solvent. Caution: Acid-base reaction is exothermic.

• Workup - Neutralization: Wash the organic layer with saturated NaHCO₃ solution (1x) and then with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel, using a gradient of Hexanes and Ethyl Acetate (e.g., starting from 100% Hexanes and gradually increasing to 95:5 Hexanes:Ethyl Acetate). Combine the fractions containing the desired product and concentrate to yield a pure oil or solid.

Data Summary Table

The following table summarizes typical conditions and expected outcomes based on literature reports.[5][6]

Parameter	Condition 1: Ortho-Selective	Condition 2: Mixed Products
Solvent	N,N-diethylaniline (basic)	Decalin (non-polar)
Temperature	190 - 200 °C	180 - 190 °C
Typical Time	8 - 12 hours	10 - 15 hours
Primary Product	2-(1-phenylallyl)phenol	Mixture of ortho and para products
Key Consideration	Solvent removal requires an acidic wash.	Higher potential for charring.

Frequently Asked Questions (FAQs)

Q: Can I use microwave heating to accelerate the reaction? A: Yes, microwave-assisted heating has been shown to dramatically increase reaction rates and yields for some Claisen rearrangements, potentially reducing reaction times from hours to minutes.[7] This is an excellent strategy to explore if you have the appropriate equipment.

Q: How do I confirm the identity and regiochemistry of my product? A: The best method is 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy. For the ortho product, a Nuclear Overhauser Effect (NOE) between the phenolic -OH proton and the adjacent benzylic proton of the allyl group can often be observed. In the ¹³C NMR, the number of signals in the aromatic region can also help distinguish between the more symmetric para isomer and the ortho isomer.

Q: My starting cinnamyl phenyl ether was prepared via a Williamson ether synthesis. Could there be issues from that step? A: Absolutely. Incomplete reaction can leave unreacted phenol, and side reactions like C-alkylation of the phenoxide can produce isomeric impurities. It is critical to use highly purified cinnamyl phenyl ether. Any unreacted phenol from the synthesis will remain as an impurity throughout the rearrangement and complicate purification.

References

• Wikipedia. (n.d.). Claisen rearrangement. Retrieved from [Link]

• Quora. (2020). What is the mechanism of Claisen rearrangement?. Retrieved from [Link]

• Krygowski, T. M., et al. (2016). Mechanism of Claisen rearrangement of allyl phenyl ether from perspective of topological analysis of ELF function. Structural Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Claisen Rearrangement. Retrieved from [Link]

• BYJU'S. (n.d.). Claisen Rearrangement. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Claisen Rearrangement. Retrieved from [Link]

• Gevorgyan, V., et al. (2015). Part 2: Impact Factor Analysis of the Claisen Rearrangement, in Batch and in Flow. Chemical Engineering & Technology. Retrieved from [Link]

• Nelson, S. G., et al. (2021). Main Group-Catalyzed Cationic Claisen Rearrangements via Vinyl Carbocations. Organic Letters. Retrieved from [Link]

• Dewar, M. J. S., & Nahlovsky, B. D. (1974). Claisen rearrangement of cinnamyl phenyl ether in isotropic and nematic solvents and in a clathrate. Journal of the American Chemical Society. Retrieved from [Link]

• University of Rochester. (n.d.). The Claisen Reaction. Retrieved from [Link]

• Silgado-Gómez, K. N., et al. (2018). Thermal aromatic Claisen rearrangement and Strecker reaction of alkyl(allyl)-aryl ethers under green reaction conditions. Mediterranean Journal of Chemistry. Retrieved from [Link]

• Master Organic Chemistry. (2019). The Cope and Claisen Rearrangements. Retrieved from [Link]

• Okada, Y., & Imanari, D. (2012). Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes. International Journal of Organic Chemistry. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. byjus.com [byjus.com]
• 3. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 4. quora.com [quora.com]
• 5. electronicsandbooks.com [electronicsandbooks.com]
• 6. Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes [scirp.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. scispace.com [scispace.com]
• 9. pubs.acs.org [pubs.acs.org]

Preventing polymerization of Cinnamyl phenyl ether during storage

A Guide to Preventing Polymerization During Storage for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Cinnamyl Phenyl Ether. This guide, designed by application scientists, provides in-depth technical information and practical troubleshooting advice to ensure the stability and integrity of your cinnamyl phenyl ether samples during storage. We understand that unexpected polymerization can compromise experimental results and lead to loss of valuable material. This resource is structured in a user-friendly question-and-answer format to directly address the challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is cinnamyl phenyl ether and why is it prone to polymerization?

Cinnamyl phenyl ether is an organic compound featuring both an allyl group and an ether linkage.[1] The presence of the carbon-carbon double bond in the cinnamyl group makes the molecule susceptible to polymerization, particularly through free-radical mechanisms.[2][3] Factors such as heat, light, and the presence of oxygen can initiate the formation of free radicals, which then trigger a chain reaction leading to the formation of polymers.[4][5]

Q2: I've noticed an increase in the viscosity of my cinnamyl phenyl ether sample. What could be the cause?

An increase in viscosity is a primary indicator of polymerization. This occurs when individual cinnamyl phenyl ether molecules (monomers) link together to form long chains (polymers), resulting in a thicker, less fluid substance. This process is often initiated by exposure to adverse storage conditions.

Q3: What are the ideal storage conditions for cinnamyl phenyl ether to prevent polymerization?

To minimize the risk of polymerization, cinnamyl phenyl ether should be stored in a cool, dark, and well-ventilated area, away from sources of heat and ignition.[6][7] It is also crucial to store it in a tightly sealed container under an inert atmosphere, such as nitrogen or argon, to exclude oxygen.

Q4: Are there any chemical additives that can prevent the polymerization of cinnamyl phenyl ether?

Yes, polymerization inhibitors are commonly used to stabilize monomers like cinnamyl phenyl ether. These are chemical compounds that act as radical scavengers, effectively terminating the chain reaction of polymerization.[2][8] Commonly used inhibitors for similar compounds include butylated hydroxytoluene (BHT) and hydroquinone (HQ).[9][10][11]

Troubleshooting Guide

Issue: My cinnamyl phenyl ether has started to polymerize despite being stored in a cool, dark place.

Possible Cause 1: Oxygen Exposure Even small amounts of oxygen can initiate polymerization.[4] The original container's seal may have been compromised, or the inert atmosphere may have been displaced.

Solution:

• Inert Gas Purge: Before sealing the container for long-term storage, gently purge the headspace with an inert gas like nitrogen or argon. This displaces any oxygen present.

• Use Septum-Sealed Containers: For frequently accessed samples, consider using a container with a septum. This allows for the withdrawal of the liquid via a syringe without introducing a significant amount of air.

Possible Cause 2: Peroxide Formation Ethers, in the presence of oxygen, can form explosive peroxides over time, which can also initiate polymerization.[6]

Solution:

• Peroxide Testing: Regularly test your sample for the presence of peroxides using commercially available test strips.

• Inhibitor Addition: The addition of a suitable inhibitor can help prevent peroxide formation.[9]

Issue: I need to store a large quantity of cinnamyl phenyl ether for an extended period. What is the best practice?

For long-term storage, it is highly recommended to add a polymerization inhibitor.

Inhibitor	Recommended Concentration (by weight)	Notes
Butylated Hydroxytoluene (BHT)	0.01% - 0.1%	A widely used and effective antioxidant and radical scavenger.[9][12][13]
Hydroquinone (HQ)	100 - 200 ppm	A common inhibitor for unsaturated monomers.[10][14]
Hydroquinone monomethyl ether (MEHQ)	100 - 200 ppm	Often preferred for its solubility in organic monomers.[15]

Important Note: The optimal concentration of the inhibitor may vary depending on the specific storage conditions and the required shelf life. It is advisable to start with a lower concentration and monitor the sample's stability.

Experimental Protocol: Addition of a Polymerization Inhibitor

This protocol provides a step-by-step guide for adding BHT to cinnamyl phenyl ether.

Materials:

• Cinnamyl phenyl ether

• Butylated hydroxytoluene (BHT)

• A clean, dry, amber glass bottle with a screw cap

• A magnetic stirrer and stir bar

• An analytical balance

• A nitrogen or argon gas source

Procedure:

• Weigh the desired amount of cinnamyl phenyl ether into the amber glass bottle.

• Calculate the required amount of BHT to achieve the desired concentration (e.g., for a 0.05% concentration in 100g of ether, you would need 0.05g of BHT).

• Carefully weigh the BHT and add it to the cinnamyl phenyl ether.

• Add the magnetic stir bar to the bottle.

• Purge the headspace of the bottle with nitrogen or argon for 1-2 minutes.

• Quickly and tightly seal the bottle.

• Place the bottle on the magnetic stirrer and stir until the BHT is completely dissolved.

• Store the stabilized cinnamyl phenyl ether in a cool, dark, and well-ventilated area.

Visualization of the Polymerization Inhibition Process

The following diagram illustrates the mechanism of free-radical polymerization and how inhibitors like BHT intervene to stop the process.

Caption: Free-radical polymerization and inhibition mechanism.

References

• Butylated hydroxytoluene - Wikipedia.

• Common Name: ALLYL ETHYL ETHER - NJ.gov.

• Effect of a polymerization inhibitor on the chemomechanical properties and consistency of experimental resin composites - PMC - PubMed Central.

• HYDROQUINONE MONOMETHYL ETHER - Ataman Kimya.

• THE EFFECT OF INHIBITOR AND INITIATOR CONCENTRATION ON DEGREE OF CONVERSION, FLEXURAL STRENGTH AND POLYMERIZATION SHRINKAGE STRE.

• ALLYL GLYCIDYL ETHER - Gelest, Inc.

• Allyl ether - Safety Data Sheet - ChemicalBook.

• Polymerisation inhibitor - Wikipedia.

• US3696050A - Polymerization inhibitors for vinyl monomers and unsaturated polyesters - Google Patents.

• HYDROQUINONE type - 精工化学株式会社 SEIKO CHEMICAL.

• Inhibition of Free Radical Polymerization: A Review - MDPI.

• SAFETY DATA SHEET - Sigma-Aldrich.

• Eastman Hydroquinone Inhibitors for Polymerization, Product Article - ChemPoint.com.

• Allyl ether SDS, 557-40-4 Safety Data Sheets - ECHEMI.

• The Role of Hydroquinone Monomethyl Ether in the Stabilization of Acrylic Acid.

• Acrylic acid, ester series polymerization inhibitor Hydroquinone.

• Radical scavenger | chemistry - Britannica.

• Recent Developments on Cationic Polymerization of Vinyl Ethers - PMC - NIH.

• Thermal stability and pathways for the oxidation of four 3-phenyl-2-propene compounds.

• Free radicals, natural antioxidants, and their reaction mechanisms - RSC Publishing.

• Relationships between Free Radical Scavenging and Antioxidant Activity in Foods.

• Free Radical Chain Reactions and Polyunsaturated Fatty Acids in Brain Lipids - PMC.

• Characteristics and Mechanism of Vinyl Ether Cationic Polymerization in Aqueous Media Initiated by Alcohol/B(C6F5)3/Et2O - NIH.

• Is lipid peroxidation of polyunsaturated acids the only source of free radicals that induce aging and age-related diseases? - PubMed.

• Recent Developments on Cationic Polymerization of Vinyl Ethers - Semantic Scholar.

• Living Cationic Polymerization of Silyl-Protected β-Methyl Vinyl Ethers (Propenyl Ethers): Synthesis of Hydroxy-Functional Polymers with High T g and LCST-Type Thermoresponse - MDPI.

• cinnamyl acetate, 103-54-8 - The Good Scents Company.

• Thermal stability and pathways for the oxidation of four 3-phenyl-2-propene compounds - PMC - NIH.

• Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem - NIH.

• • Introduction Synthesis and Characterization of New Copolymer Based Cinnamyl Methacrylate Monomer - SciELO.

• Thermal and thermo-oxidative stability and probable degradation mechanism of some polyetherimides | Request PDF - ResearchGate.

• cinnamyl phenyl acetate, 7492-65-1 - The Good Scents Company.

• Cinnamyl propyl ether | C12H16O | CID 5369728 - PubChem - NIH.

• Cinnamyl Alcohol | C9H10O | CID 5315892 - PubChem.

• (Z)-cinnamyl phenyl ether | CAS#:876657-72-6 | Chemsrc.

• Thermal degradation kinetics of aromatic ether polymers - Scholars Junction - Mississippi State University.

• Cinnamyl Anthranilate | C16H15NO2 | CID 5284369 - PubChem.

Sources

• 1. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 3. Thermal stability and pathways for the oxidation of four 3-phenyl-2-propene compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Inhibition of Free Radical Polymerization: A Review [mdpi.com]
• 5. Thermal stability and pathways for the oxidation of four 3-phenyl-2-propene compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nj.gov [nj.gov]
• 7. chemicalbook.com [chemicalbook.com]
• 8. Radical scavenger | chemistry | Britannica [britannica.com]
• 9. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 10. seiko-chem.co.jp [seiko-chem.co.jp]
• 11. chempoint.com [chempoint.com]
• 12. Effect of a polymerization inhibitor on the chemomechanical properties and consistency of experimental resin composites - PMC [pmc.ncbi.nlm.nih.gov]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. csnvchem.com [csnvchem.com]
• 15. US3696050A - Polymerization inhibitors for vinyl monomers and unsaturated polyesters - Google Patents [patents.google.com]

Technical Support Center: Byproduct Identification in Cinnamyl Phenyl Ether Synthesis

Welcome to the technical support center for the analysis of cinnamyl phenyl ether synthesis. This guide is designed for researchers, scientists, and professionals in drug development. Here, we will address common challenges in identifying reaction byproducts using Gas Chromatography-Mass Spectrometry (GC-MS). Our focus is on providing practical, in-depth solutions to ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the most probable byproducts in a Williamson ether synthesis of cinnamyl phenyl ether?

A1: The Williamson ether synthesis, while robust, is susceptible to several side reactions, especially when using allylic substrates like cinnamyl halides.[1][2] Key byproducts often arise from competing elimination reactions and allylic rearrangements.

• Elimination Products: Under basic conditions, cinnamyl halides can undergo E2 elimination to form cinnamyl-derived dienes.[3][4] The strength and steric hindrance of the base used (e.g., phenoxide) play a critical role in the ratio of substitution to elimination.[5]

• Allylic Rearrangement Products: The cinnamyl system is prone to allylic shifts, where the double bond migrates.[6] This can lead to the formation of constitutional isomers of the desired ether, which may be difficult to separate chromatographically.

• Products from C-Alkylation: While O-alkylation is the desired pathway, competitive C-alkylation of the phenoxide can occur, especially if there are unreacted starting materials or specific catalytic conditions.[2]

• Unreacted Starting Materials: Incomplete reactions will result in the presence of cinnamyl alcohol (or halide) and phenol in your final sample.

Troubleshooting Guide: GC-MS Analysis

This section provides solutions to common issues encountered during the GC-MS analysis of cinnamyl phenyl ether and its byproducts.

Problem 1: My chromatogram shows tailing peaks for the product and potential byproducts.

Possible Causes & Solutions:

• Active Sites in the System: Polar analytes, such as unreacted phenol or cinnamyl alcohol, can interact with active sites in the GC inlet liner or the column itself, leading to peak tailing.[7]

  • Solution: Use a deactivated inlet liner. If tailing persists, you may need to trim the first few centimeters of the column or replace it with a new, inert column.[8]

• Improper Column Installation: A poor column installation can create dead volume, leading to peak distortion.[7]

  • Solution: Reinstall the column, ensuring a clean, square cut and the correct insertion depth into the injector and detector.

• Sample Overload: Injecting too concentrated a sample can saturate the column, causing peak fronting or tailing.[9]

  • Solution: Dilute your sample or increase the split ratio.

Parameter	Recommendation for Tailing Peaks
Inlet Liner	Use a deactivated, possibly wool-packed liner.
Injection Volume	1 µL or less.
Split Ratio	Start at 50:1 and increase if necessary.
Column Maintenance	Periodically trim the column inlet.

Problem 2: I am observing unexpected peaks in my chromatogram that are not consistent with expected byproducts.

Possible Causes & Solutions:

• Septum Bleed or Contamination: Pieces of the injector septum can degrade at high temperatures, introducing siloxane-based contaminants into your system.[9]

  • Solution: Use high-quality, low-bleed septa and replace them regularly.

• Carryover/Ghost Peaks: Residue from a previous, more concentrated sample can elute in a subsequent run.[10]

  • Solution: Run a solvent blank after a concentrated sample. If ghost peaks are observed, bake out the column at a high temperature (within its specified limit) and clean the injector port.

• Thermal Degradation: Cinnamyl compounds can be thermally labile. The high temperatures of the GC inlet might be causing on-column degradation.

  • Solution: Lower the injector temperature in increments of 10-20°C to find the optimal temperature that allows for efficient volatilization without degradation.

Problem 3: I am struggling to differentiate between isomeric byproducts in the mass spectra.

Possible Causes & Solutions:

• Similar Fragmentation Patterns: Constitutional isomers, such as those arising from allylic rearrangements, can produce very similar mass spectra, making definitive identification challenging.[11]

  • Solution: Pay close attention to the relative abundances of key fragment ions. Even small, reproducible differences can be indicative of a specific isomer. For cinnamyl derivatives, look for characteristic fragments like the tropylium ion (m/z 91) and the phenyl cation (m/z 77).[12][13]

• Co-elution: If isomers are not well-separated chromatographically, their mass spectra will be convoluted.

  • Solution: Optimize your GC temperature program. A slower temperature ramp can often improve the resolution of closely eluting peaks.[14]

Experimental Workflow for Isomer Differentiation

Caption: Workflow for differentiating isomeric byproducts.

Mechanistic Insights into Byproduct Formation

Understanding the potential reaction pathways is crucial for predicting and identifying byproducts.

Williamson Ether Synthesis and Competing Pathways

The desired reaction is an S_N2 attack of the phenoxide on the cinnamyl halide.[15][16]

Caption: Competing reaction pathways in cinnamyl phenyl ether synthesis.

• S_N2' Reaction: An S_N2' reaction involves the nucleophile attacking the gamma-carbon of the allylic system, leading to a rearranged product.[6] This is a common occurrence in reactions involving allylic electrophiles.

By carefully analyzing your GC-MS data with these potential byproducts in mind, you can achieve a more comprehensive understanding of your reaction's outcome. For persistent issues, consulting a troubleshooting guide from your instrument manufacturer can also be beneficial.[17]

References

• Agilent Technologies. (n.d.). Troubleshooting Guide. Retrieved from [Link]

• Shimadzu. (n.d.). Gas Chromatography Mass Spectrometry Troubleshooting Guide. Retrieved from [Link]

• Black, D. K. (1968). Claisen rearrangement of O-allyl and O-cinnamyl imino-esters of hexanolactam.

• Restek. (n.d.). GC Troubleshooting: Common Issues & How to Fix Them. Retrieved from [Link]

• Smith, A. M., & Tambar, U. K. (2017). Catalytic Enantioselective[10][18]-Rearrangements of Allylic Ammonium Ylides: A Mechanistic and Computational Study. Journal of the American Chemical Society, 139(8), 3058–3069.

• Drawell. (n.d.). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Retrieved from [Link]

• Mhlongo, M. I., et al. (2022). Comparative Metabolite Fingerprinting of Four Different Cinnamon Species Analyzed via UPLC–MS and GC–MS and Chemometric Tools. Molecules, 27(9), 2940.
• McMaster, M. C. (2008). Appendix B: GC/MS Troubleshooting Quick Reference. In GC/MS: A Practical User's Guide, Second Edition. John Wiley & Sons, Inc.

• Cambridge University Press. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Allylic rearrangement. Retrieved from [Link]

• Guts, A. F., et al. (1967). REARRANGEMENT OF ALLYLIC AZIDES. Journal of the American Chemical Society, 89(5), 1235–1241.

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• StudySmarter. (n.d.). Organic Chemistry Alkyl Halides - Elimination Reactions. Retrieved from [Link]

• Clutch Prep. (n.d.). Alkyl Halide Reactions: Substitutions & Eliminations. Retrieved from [Link]

• ResearchGate. (n.d.). MS spectra showing fragmentation patterns of cinnamic acid derivatives... Retrieved from [Link]

• Lumen Learning. (n.d.). 8.5. Elimination reactions. In Organic Chemistry 1: An open textbook. Retrieved from [Link]

• LibreTexts. (2019, June 5). 8.1: Alkyl Halides and Elimination Reactions. In Chemistry LibreTexts. Retrieved from [Link]

• LibreTexts. (2019, June 5). 7.6.1. Elimination of Alkyl Halides. In Chemistry LibreTexts. Retrieved from [Link]

• ResearchGate. (n.d.). Solvent switched synthesis of cinnamyl and allyl products in THF and MeOH. Retrieved from [Link]

• Ncube, E. N., et al. (2017). Highlighting mass spectrometric fragmentation differences and similarities between hydroxycinnamoyl-quinic acids and hydroxycinnamoyl-isocitric acids. Chemistry Central Journal, 11(1), 30.
• Wang, Y., et al. (2023). Identification of Differential Compositions of Aqueous Extracts of Cinnamomi Ramulus and Cinnamomi Cortex. Molecules, 28(5), 2095.
• Al-Sheddi, E. S., et al. (2020). GC-MS Analysis and Phyto-synthesis of Silver Nanoparticles Using Amygdalus spinosissima Extract: Antibacterial, Antioxidant Effects, Anticancer and Apoptotic Effects. Journal of King Saud University-Science, 32(1), 75-83.

• Agilent Technologies. (n.d.). GC AND GC/MS. Retrieved from [Link]

• ResearchGate. (n.d.). Enhancing the detection sensitivity of trace analysis of pharmaceutical genotoxic impurities by chemical derivatization and coordination ion spray-mass spectrometry. Retrieved from [Link]

• CABI. (n.d.). GC-MS analysis of petroleum ether, chloroform, methanol extracts of Cissampelos pareira. Retrieved from [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]
• 3. chemistry.coach [chemistry.coach]
• 4. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. fiveable.me [fiveable.me]
• 6. Allylic rearrangement - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. hpst.cz [hpst.cz]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. shimadzu.co.uk [shimadzu.co.uk]
• 11. Highlighting mass spectrometric fragmentation differences and similarities between hydroxycinnamoyl-quinic acids and hydroxycinnamoyl-isocitric acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 17. aimanalytical.com [aimanalytical.com]
• 18. Claisen rearrangement of O-allyl and O-cinnamyl imino-esters of hexanolactam - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]

Stability of Cinnamyl phenyl ether under acidic and basic conditions

Welcome to the technical support center for cinnamyl phenyl ether. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical advice on the stability of this compound under various experimental conditions. We will explore its behavior in acidic and basic media, offer detailed analytical protocols, and provide troubleshooting solutions to common challenges.

Part 1: Frequently Asked Questions (FAQs) - Core Stability Principles

This section addresses the most common initial inquiries regarding the stability of cinnamyl phenyl ether.

Question 1: What is the general chemical stability of cinnamyl phenyl ether?

Answer: Cinnamyl phenyl ether (IUPAC Name: [(E)-3-phenoxyprop-1-enyl]benzene) is an ether molecule.[1] Ethers are generally known for their chemical inertness and are often used as solvents for this reason.[2][3] They are resistant to many reagents, including bases, mild acids, and common oxidizing and reducing agents. However, the stability of cinnamyl phenyl ether is significantly compromised under strong acidic conditions, which can induce cleavage of the ether bond.[2][3] Its stability in basic media, by contrast, is excellent.

Question 2: Is cinnamyl phenyl ether stable under acidic conditions? What are the expected degradation products?

Answer: No, cinnamyl phenyl ether is generally not stable under strongly acidic conditions, especially at elevated temperatures. The ether linkage is susceptible to acid-catalyzed cleavage. The mechanism involves the protonation of the ether oxygen, which converts the alkoxy group into a good leaving group (an alcohol).[3]

Due to the structure of cinnamyl phenyl ether, the cleavage can theoretically occur at two positions: the cinnamyl-oxygen bond or the phenyl-oxygen bond.

• Cleavage of the Cinnamyl-Oxygen Bond: This is the favored pathway. The cleavage results in the formation of a resonance-stabilized allylic carbocation. This carbocation is then quenched by a nucleophile (like water or a halide ion from the acid) to yield cinnamyl alcohol or a corresponding cinnamyl halide.

• Cleavage of the Phenyl-Oxygen Bond: This pathway is highly unfavorable. The phenyl ring is an sp²-hybridized carbon system, which does not readily participate in SN1 or SN2 reactions.[2]

Therefore, the primary degradation products you should expect from the acid-catalyzed hydrolysis of cinnamyl phenyl ether are Phenol and Cinnamyl Alcohol .

Question 3: Can cinnamyl phenyl ether be degraded by basic conditions, for instance, via saponification?

Answer: This is a common point of confusion. Cinnamyl phenyl ether is highly stable under basic conditions and will not undergo saponification.

Saponification is specifically the base-catalyzed hydrolysis of an ester , not an ether.[4][5][6] The reaction mechanism involves the nucleophilic attack of a hydroxide ion on the electrophilic carbonyl carbon of the ester. Ethers lack this carbonyl group and possess a much less electrophilic sp³-hybridized carbon next to the oxygen. Furthermore, the leaving group in a hypothetical base-catalyzed ether cleavage would be an alkoxide or phenoxide ion, which are strong bases and therefore poor leaving groups.

Consequently, standard basic conditions (e.g., NaOH or KOH in aqueous or alcoholic solutions) used for ester saponification will not cleave the cinnamyl phenyl ether linkage.

Part 2: In-Depth Mechanistic Analysis of Acid-Catalyzed Cleavage

Understanding the reaction mechanism is crucial for controlling the reaction and predicting outcomes. The acid-catalyzed cleavage of cinnamyl phenyl ether proceeds through a well-established pathway involving protonation and subsequent nucleophilic attack.

The first step is the rapid and reversible protonation of the ether oxygen by a strong acid (e.g., H₂SO₄, HI). This step is critical as it transforms the poor leaving group (phenoxide) into a much better leaving group (phenol).[3] Following protonation, the C-O bond cleaves. Given the allylic nature of the cinnamyl group, the mechanism likely proceeds via an SN1-like pathway, involving the formation of a resonance-stabilized cinnamyl carbocation. This carbocation is then trapped by a nucleophile present in the medium (e.g., H₂O) to give cinnamyl alcohol.

Sources

• 1. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Saponification-Typical procedures - operachem [operachem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. inosr.net [inosr.net]

Technical Support Center: Purification of Cinnamyl Phenyl Ether

This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the removal of phenolic impurities from cinnamyl phenyl ether. It is designed for researchers, scientists, and professionals in drug development who may encounter challenges during the purification process following synthesis, typically via methods like the Williamson ether synthesis.

Part 1: Identifying and Understanding the Contamination

Before troubleshooting purification, it's crucial to understand the nature of the impurity. In the context of cinnamyl phenyl ether synthesis, the primary contaminant is typically unreacted phenol.

Q1: What are the most common impurities in a cinnamyl phenyl ether synthesis, and why are they present?

Answer: The most common impurity is unreacted phenol . This occurs during Williamson ether synthesis, where sodium phenoxide (the deprotonated form of phenol) is reacted with a cinnamyl halide.[1] If the reaction does not go to completion or if the stoichiometry is not precise, residual phenoxide is re-protonated during the workup, leading to phenol contamination in the crude product. Another, less common, impurity can arise from C-alkylation of the phenoxide, where the cinnamyl group attaches to the carbon of the aromatic ring instead of the oxygen.[2]

Q2: How can I quickly detect the presence of phenolic impurities in my crude product?

Answer: Thin-Layer Chromatography (TLC) is the most effective and rapid method for initial detection.

• Procedure: Spot your crude product on a silica gel TLC plate. As a reference, spot a dilute solution of phenol and, if available, your pure cinnamyl phenyl ether product.

• Eluent System: A good starting point is a non-polar system, such as 9:1 Hexanes:Ethyl Acetate.

• Visualization: Use a UV lamp (254 nm) to visualize the spots. Phenol and cinnamyl phenyl ether are both UV-active. Staining with potassium permanganate (KMnO₄) can also be effective.

• Interpretation: Phenol is significantly more polar than the ether product due to its hydroxyl group. Therefore, it will have a much lower Retention Factor (Rƒ) and will appear as a distinct spot closer to the baseline compared to the higher-running cinnamyl phenyl ether spot.

Part 2: Troubleshooting Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is the first and most crucial line of defense for removing acidic impurities like phenol. The principle relies on converting the acidic phenol into its water-soluble salt (phenoxide) using a basic aqueous solution, which then partitions into the aqueous phase, leaving the neutral ether product in the organic phase.

Q3: I performed a wash with aqueous sodium hydroxide (NaOH), but I'm getting a persistent emulsion at the interface. What's causing this, and how can I resolve it?

Answer: Emulsions are common and typically caused by a few factors:

• Causality: High concentrations of base can lead to saponification of any trace ester impurities or create soap-like intermediates that stabilize emulsions. Vigorous shaking also introduces too much mechanical energy, creating fine droplets that are slow to coalesce.

• Immediate Solution: To break an existing emulsion, add a small amount of brine (saturated aqueous NaCl solution). The increased ionic strength of the aqueous phase helps to force the separation of the organic and aqueous layers. Gently swirling the separatory funnel rather than vigorous shaking can also help.

• Preventative Strategy:

  • Use a moderately dilute base solution (e.g., 1-2 M NaOH) instead of highly concentrated solutions.

  • Instead of vigorous shaking, gently invert the separatory funnel 5-10 times, ensuring to vent frequently. This is usually sufficient for the acid-base reaction to occur without creating a stable emulsion.

Q4: I used sodium bicarbonate (NaHCO₃) to wash my organic layer, but the TLC still shows a significant amount of phenol. Why didn't it work?

Answer: The choice of base is critical and depends on the acidity of the impurity. This is a classic acid-base chemistry problem.

• The Chemical Principle (pKa): For a base to effectively deprotonate an acid, the pKa of the acid must be significantly lower than the pKa of the conjugate acid of the base.

  • The pKa of phenol is approximately 10.0 .

  • The pKa of carbonic acid (H₂CO₃), the conjugate acid of bicarbonate (HCO₃⁻), is about 6.4 .

• Explanation: Since the pKa of phenol is higher than that of carbonic acid, bicarbonate is not a strong enough base to deprotonate phenol to a significant extent.[3] You must use a stronger base. A 1-2 M solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) is ideal, as the pKa of water (the conjugate acid of OH⁻) is ~15.7, making hydroxide a sufficiently strong base to quantitatively convert phenol to its water-soluble phenoxide salt.

Caption: Acid-base reaction driving phenol from the organic to the aqueous phase.

Part 3: Troubleshooting Column Chromatography

If LLE is insufficient or if other, less polar impurities are present, column chromatography is the next step.

Q5: My phenolic impurity is "streaking" or "tailing" down the silica gel column, leading to poor separation. How can I fix this?

Answer: Tailing of acidic compounds like phenols on silica gel is a classic problem.

• Causality: Silica gel is weakly acidic. The acidic protons on the silica surface can engage in strong hydrogen bonding or acid-base interactions with the phenolic hydroxyl group. This causes some molecules to "stick" to the stationary phase longer than others, resulting in a streak rather than a tight band. [4]* Solutions:

  • Modify the Mobile Phase: Add a small amount of a polar, acidic modifier to the eluent. Adding ~0.5-1% acetic acid or formic acid to your hexane/ethyl acetate mobile phase will protonate the silica surface and the phenol, minimizing the strong interactions and leading to sharper bands. [4] 2. Use a Different Stationary Phase: If tailing persists, consider switching to a less acidic or neutral stationary phase. Neutral alumina can be a good alternative for separating compounds that are sensitive to acidic conditions. [5] 3. Incorporate Toluene: For aromatic compounds, incorporating toluene into the eluent system (e.g., Toluene:Ethyl Acetate) can improve separation by providing pi-pi stacking interactions with the aromatic rings of your compounds, altering their relative elution order compared to hexane-based systems. [6]

Q6: I'm not sure what solvent system to use for my column. How do I determine the right mobile phase?

Answer: The ideal mobile phase is determined empirically using TLC.

• The Goal: You want to find a solvent system where the desired compound (cinnamyl phenyl ether) has an Rƒ of 0.3 to 0.4 . This Rƒ value generally provides the best separation on a column. The impurity (phenol) should have a significantly lower Rƒ, ideally as close to 0 as possible, and other non-polar impurities should have a higher Rƒ.

• Step-by-Step Method:

  • Start with a very non-polar solvent system, such as 100% hexanes or 98:2 Hexanes:Ethyl Acetate.

  • Run a TLC of your crude mixture.

  • Gradually increase the polarity by increasing the percentage of the more polar solvent (e.g., 95:5, 90:10 Hexanes:EtOAc).

  • Observe the Rƒ values of your product and impurity spots at each polarity. The system that gives the target Rƒ of ~0.35 for your product is the optimal starting point for your column. [5] Table 1: Example Solvent Systems for Chromatography

Solvent System (v/v)	Polarity Index (Approx.)	Typical Application
100% Hexanes	0.1	Eluting very non-polar impurities (e.g., hydrocarbons).
95:5 Hexanes:Ethyl Acetate	0.5	Good starting point for separating cinnamyl phenyl ether from phenol.
80:20 Hexanes:Ethyl Acetate	1.2	May be too polar; product might elute too quickly.
90:10 Toluene:Ethyl Acetate	0.7	Alternative system to improve separation of aromatic compounds. [6]

Part 4: Experimental Protocols & Safety

Protocol 1: Standard Liquid-Liquid Extraction for Phenol Removal

Safety First: Phenol is highly toxic and corrosive and can be absorbed through the skin. [7][8]Always work in a certified chemical fume hood and wear appropriate personal protective equipment (PPE), including a lab coat, splash goggles, and neoprene or double-layered nitrile gloves.

• Dissolution: Dissolve the crude cinnamyl phenyl ether in a suitable organic solvent (e.g., diethyl ether or ethyl acetate) at a concentration of approximately 50-100 mg/mL.

• Transfer: Transfer the organic solution to a separatory funnel of appropriate size.

• First Basic Wash: Add an equal volume of 1 M aqueous NaOH solution to the separatory funnel.

• Extraction: Stopper the funnel, and gently invert it 5-10 times to mix the phases. Crucially, vent the funnel frequently by opening the stopcock while the funnel is inverted to release any pressure buildup.

• Separation: Place the funnel back on a ring stand and allow the layers to fully separate. The less dense organic layer (containing your product) should be on top.

• Drain: Carefully drain the lower aqueous layer (containing the sodium phenoxide) and set it aside.

• Repeat: Repeat the basic wash (steps 3-6) one or two more times to ensure complete removal of phenol.

• Neutralization Wash: Wash the organic layer with an equal volume of water, followed by an equal volume of brine to remove residual base and break any minor emulsions.

• Drying and Isolation: Drain the organic layer into an Erlenmeyer flask. Add a small amount of an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), swirl, and let it sit for 5-10 minutes. Filter the solution to remove the drying agent, and remove the solvent under reduced pressure to yield the purified product.

• Validation: Confirm the absence of phenol in your final product using TLC as described in Q2.

Protocol 2: Flash Column Chromatography

• Column Preparation: Secure a glass chromatography column vertically. Add a small plug of cotton or glass wool to the bottom. Add a layer of sand. Fill the column with the chosen eluent (determined by TLC).

• Packing: Slowly add silica gel to the eluent-filled column. Tap the column gently to ensure even packing without air bubbles. Add another layer of sand on top of the silica bed.

• Loading: Dissolve your sample in a minimal amount of the column eluent or a low-polarity solvent like dichloromethane. Carefully apply the sample to the top of the sand layer.

• Elution: Carefully add the eluent to the top of the column. Apply gentle air pressure to the top of the column to force the solvent through the silica gel at a steady rate.

• Fraction Collection: Collect the eluting solvent in a series of test tubes or flasks.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain your pure product. Combine the pure fractions and remove the solvent under reduced pressure.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 5814240, Cinnamyl phenyl ether. Retrieved from [Link]

• ResearchGate (2017). How to remove the phenol from the reaction mixture without doing column chromatography? Retrieved from [Link]

• Patel, R., & Desai, C. (2022). Removal of phenol by liquid-liquid extraction from pharmaceutical wastewater. ResearchGate. Retrieved from [Link]

• Chemsrc (2024). (Z)-cinnamyl phenyl ether. Retrieved from [Link]

• ResearchGate (2013). Column chromatography of phenolics? Retrieved from [Link]

• MDPI (2022). Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate. Retrieved from [Link]

• Pinto, M., et al. (2007). Methodologies for the Extraction of Phenolic Compounds from Environmental Samples: New Approaches. PubMed Central. Retrieved from [Link]

• CDN Publishing (n.d.). Nitration of Phenol and Purification by Column Chromatography. Retrieved from [Link]

• Google Patents (1957). US2807654A - Process for extraction of phenol from aqueous mixtures.

• ResearchGate (2021). Liquid–Liquid Extraction of Phenolic Compounds from Spent Sulphite Liquor. Retrieved from [Link]

• MDPI (2023). Extraction of Phenol as Pollutant from Aqueous Effluents Using Hydrophobic Deep Eutectic Solvents. Retrieved from [Link]

• Columbia University (n.d.). Column chromatography. Retrieved from [Link]

• Reddit (2023). Trouble with Column Chromatography of phenolic compounds. Retrieved from [Link]

• Environmental Health and Safety, Princeton University (n.d.). Phenol | EHS Fact Sheet. Retrieved from [Link]

• Monash University (2023). Phenol - OHS Information Sheet. Retrieved from [Link]

• Yale Environmental Health & Safety (2022). Standard Operating Procedure - Phenol. Retrieved from [Link]

• Master Organic Chemistry (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• J&K Scientific LLC (2024). Williamson Ether Synthesis. Retrieved from [Link]

• BYJU'S (2024). Williamson Ether Synthesis reaction. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. jk-sci.com [jk-sci.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. columbia.edu [columbia.edu]
• 6. reddit.com [reddit.com]
• 7. ehs.okstate.edu [ehs.okstate.edu]
• 8. monash.edu [monash.edu]

Technical Support Center: Optimizing Catalyst Loading for Reactions of Cinnamyl Phenyl Ether

Welcome to the technical support guide for optimizing catalytic reactions involving cinnamyl phenyl ether. As a key intermediate and a model compound for lignin valorization, understanding its reactivity is crucial for researchers in organic synthesis and drug development. This guide, structured in a question-and-answer format, provides field-proven insights and troubleshooting strategies to enhance your experimental outcomes.

Section 1: Foundational Concepts

FAQ 1: What are the primary catalytic reactions involving cinnamyl phenyl ether, and what is the typical goal?

Cinnamyl phenyl ether is structurally characterized by two key functional groups amenable to catalysis: a carbon-carbon double bond and a benzylic ether linkage. The primary goal of catalysis is typically the selective cleavage of the C-O ether bond, a reaction known as hydrogenolysis, to yield valuable phenolic compounds and hydrocarbons.[1][2]

The main catalytic transformations are:

• Hydrogenolysis: This is the cleavage of the C-O bond with the addition of hydrogen. For cinnamyl phenyl ether, this breaks the molecule into phenol and propylbenzene (after subsequent hydrogenation of the alkene). This is a highly desirable pathway in biomass conversion research.[2][3]

• Hydrogenation: This is the addition of hydrogen across the C=C double bond, converting the cinnamyl group to a propyl group, yielding phenyl propyl ether. This reaction often competes with hydrogenolysis.[4]

• Ether Cleavage (Acid-Catalyzed): While not always requiring a metal catalyst, strong acids can cleave the ether bond, typically via SN1 or SN2 mechanisms after protonation of the ether oxygen.[5][6][7] This guide focuses on metal-catalyzed pathways.

The central challenge is achieving high selectivity for one pathway over the others, which is heavily influenced by the choice of catalyst, support, and, critically, the catalyst loading.

FAQ 2: What are the key differences between homogeneous and heterogeneous catalysts for these reactions, and how do I choose?

Choosing between a homogeneous and a heterogeneous catalyst is a fundamental decision that impacts reaction conditions, selectivity, and process scalability.[8]

• Homogeneous Catalysts: These are soluble in the reaction medium (e.g., Wilkinson's catalyst). Their primary advantage is high activity and selectivity under mild conditions, as every metal center is a potential active site.[9] However, separating the catalyst from the product is often difficult and expensive, hindering reusability.[10][11]

• Heterogeneous Catalysts: These exist in a different phase from the reactants, typically a solid catalyst in a liquid or gas phase (e.g., Palladium on Carbon, Pd/C). Their main advantage is straightforward separation (e.g., by filtration), which allows for easy recovery and recycling.[10] This makes them highly suitable for industrial applications.[12] However, they may require harsher conditions and can suffer from lower selectivity and mass transfer limitations.[10][11]

Decision Matrix: Homogeneous vs. Heterogeneous Catalysis

Feature	Homogeneous Catalysts	Heterogeneous Catalysts	Recommendation for Cinnamyl Phenyl Ether
Activity/Selectivity	Often higher, more tunable with ligands.[9][13]	Can be lower; active sites may be poorly defined.[10]	For high-throughput screening or complex substrates requiring fine-tuning, a homogeneous catalyst might be initially explored.
Reaction Conditions	Typically milder (lower temperature/pressure).[10]	Often require higher temperatures/pressures.[10]	If the substrate is thermally sensitive, milder conditions offered by some homogeneous systems are advantageous.
Catalyst Separation	Difficult and expensive; may require extraction or chromatography.[11]	Simple (filtration, centrifugation); easy to recycle.	For process development and scale-up, heterogeneous catalysts are almost always preferred due to their operational simplicity.[12]

| Catalyst Lifetime | Prone to degradation in solution. | Can be robust but susceptible to deactivation (poisoning, sintering).[14] | Heterogeneous catalysts like Pd/C are robust for hydrogenolysis, but their lifetime must be monitored.[2] |

For most applications involving hydrogenolysis of cinnamyl phenyl ether, heterogeneous catalysts like Pd/C or Ni on a support are the standard choice due to their robustness and ease of handling.[2][3]

Section 2: Core Troubleshooting & Optimization

FAQ 3: My reaction is slow or appears incomplete. How do I troubleshoot this, starting with catalyst loading?

Slow or incomplete reactions are a common challenge. While multiple factors could be at play, catalyst loading is a primary diagnostic checkpoint.

A low catalyst loading is a frequent cause of poor reaction rates.[15] The number of available active sites is insufficient to process the substrate within a reasonable timeframe. However, simply adding more catalyst is not always the best solution and can introduce new problems.[16]

Here is a systematic workflow for troubleshooting a slow reaction:

Caption: Troubleshooting workflow for slow reactions.

Causality Explained:

• Insufficient Loading: The reaction rate is often dependent on the concentration of active catalytic sites. Below a certain threshold, the reaction will be impractically slow.

• Excess Loading: Beyond an optimal point, increasing the catalyst amount may not increase the rate. For heterogeneous catalysts, this can lead to particle agglomeration, which reduces the effective surface area-to-volume ratio and can hinder stirring.[16] For homogeneous catalysts, it can promote side reactions or lead to catalyst precipitation.

FAQ 4: I'm observing low selectivity (e.g., hydrogenation of the alkene instead of ether cleavage). How can catalyst loading affect this?

Selectivity is paramount, and catalyst loading can be a surprisingly influential parameter.[17] While catalyst type (e.g., Pd vs. Ni) is the primary driver of selectivity, the amount used can tune the product distribution.

• High Catalyst Loading: A high concentration of active sites can sometimes decrease selectivity. With many available sites, a less-favorable reaction (e.g., rapid hydrogenation of the alkene) might occur before the more complex, multi-step hydrogenolysis of the ether bond can proceed. This can lead to an accumulation of undesired side-products.

• Low Catalyst Loading: A lower loading can sometimes enhance selectivity for the desired product. With fewer active sites, the reaction proceeds more slowly, which can favor the thermodynamically preferred pathway or allow a kinetically slower, but more selective, transformation to dominate.

However, the relationship is not always linear and must be determined empirically.[15] Other factors like hydrogen pressure and temperature often have a more pronounced effect on selectivity.[13] For instance, higher temperatures may favor C-O cleavage, while lower temperatures might favor C=C hydrogenation.

FAQ 5: My reaction starts well but then stops before completion. Could this be catalyst deactivation?

Yes, this is a classic symptom of catalyst deactivation. Deactivation occurs when the catalyst's active sites become blocked or structurally altered, leading to a loss of activity over time.[18] The three primary mechanisms are poisoning, coking, and sintering.[14]

Common Catalyst Deactivation Mechanisms

Deactivation Type	Mechanism	Common Causes for Ether Hydrogenolysis	Prevention & Mitigation Strategies
Poisoning	Strong chemisorption of impurities onto active sites, blocking them.[14]	Sulfur or nitrogen compounds in reagents/solvents; halide impurities.[12]	Use high-purity, purified solvents and reagents. Perform elemental analysis if feed source is suspect (e.g., lignin-derived).
Coking / Fouling	Deposition of carbonaceous material on the catalyst surface from substrate or product decomposition.[19]	Polymerization or decomposition of phenolic products on the catalyst surface at high temperatures.[20]	Optimize reaction temperature to minimize degradation. Use a solvent that effectively dissolves all products.

| Sintering | Agglomeration of metal nanoparticles at high temperatures, leading to a loss of active surface area.[18][19] | Running the reaction at excessively high temperatures.[20] | Operate at the lowest effective temperature. Choose a catalyst with high thermal stability or a support that anchors metal particles well.[20] |

Caption: Common pathways for heterogeneous catalyst deactivation.

Section 3: Practical Guidance & Protocols

FAQ 6: How do I systematically determine the optimal catalyst loading for my reaction?

The optimal catalyst loading balances reaction rate, yield, selectivity, and cost. It must be determined experimentally for each specific substrate and reaction setup.[21] A parallel screening approach is the most efficient method.

Protocol: Systematic Optimization of Heterogeneous Catalyst Loading for Cinnamyl Phenyl Ether Hydrogenolysis

This protocol outlines a general procedure using a heterogeneous catalyst like 10% Pd/C.

1. Preparation:

• Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., Nitrogen or Argon).[21]

• Use high-purity, anhydrous solvent (e.g., Toluene or Ethyl Acetate).

• Ensure the cinnamyl phenyl ether substrate is pure.

2. Reaction Setup (Example for 5 Parallel Reactions):

• In an inert atmosphere glovebox or using Schlenk techniques, add a magnetic stir bar to five identical pressure-rated reaction vials.

• To each vial, add cinnamyl phenyl ether (e.g., 105.1 mg, 0.5 mmol).

• Add the solvent to each vial to achieve the desired final concentration (e.g., 5 mL for a 0.1 M solution).

• Carefully weigh and add the 10% Pd/C catalyst to each vial to achieve the desired molar percentage (mol%) relative to the substrate. Safety Note: Pd/C can be pyrophoric; handle with care under an inert atmosphere.

  • Vial 1: 0.5 mol% (2.6 mg)

  • Vial 2: 1.0 mol% (5.3 mg)

  • Vial 3: 2.5 mol% (13.2 mg)

  • Vial 4: 5.0 mol% (26.5 mg)

  • Vial 5: 10.0 mol% (53.0 mg)

3. Reaction Execution:

• Seal the vials securely.

• Purge each vial with H₂ gas (3-4 cycles of vacuum/backfill).

• Pressurize the vials to the desired pressure (e.g., 1-10 bar H₂).

• Place the vials in a temperature-controlled heating block with magnetic stirring (e.g., 80 °C).

4. Monitoring and Analysis:

• At regular intervals (e.g., 1, 2, 4, 8, 24 hours), carefully take a small aliquot from each reaction.[21]

• To quench the reaction, pass the aliquot through a small plug of silica or celite, eluting with a suitable solvent (e.g., ethyl acetate).

• Analyze the quenched sample by Gas Chromatography (GC) or ¹H NMR to determine the conversion of the starting material and the relative ratio of products (selectivity).[21]

5. Data Interpretation:

• Plot the conversion and selectivity for each catalyst loading over time.

• The optimal loading is the lowest amount that provides an acceptable reaction rate and the highest selectivity to the desired product within a practical timeframe.

Hypothetical Screening Results (at 4 hours)

Vial	Catalyst Loading (mol% Pd/C)	Conversion (%)	Selectivity: Phenol + Propylbenzene (%)	Selectivity: Phenyl Propyl Ether (%)
1	0.5	35	95	5
2	1.0	78	94	6
3	2.5	99	92	8
4	5.0	>99	91	9

| 5 | 10.0 | >99 | 88 | 12 |

In this hypothetical case, 2.5 mol% appears optimal, as it achieves full conversion with high selectivity. Increasing the loading to 5-10% offers no benefit in conversion and slightly decreases the desired selectivity.[16]

FAQ 7: What analytical techniques are best for monitoring the progress and selectivity of my reaction?

Real-time or quasi-real-time reaction monitoring is essential for effective optimization.[22] The choice of technique depends on the available equipment and the specifics of the reaction mixture.

• Thin-Layer Chromatography (TLC): A quick, simple, and inexpensive method for qualitative monitoring.[23] It is excellent for tracking the disappearance of the starting material and the appearance of products. By co-spotting with authentic standards, you can tentatively identify products.

• Gas Chromatography (GC / GC-MS): The gold standard for quantitative analysis of volatile and thermally stable compounds like those in cinnamyl phenyl ether reactions. It provides excellent separation and allows for precise determination of conversion and product ratios (selectivity). Coupling with a Mass Spectrometer (MS) aids in definitive product identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is a powerful tool for monitoring reactions directly from an aliquot.[21] By integrating characteristic peaks for the starting material and products, you can calculate conversion and selectivity without the need for extensive calibration curves, provided the peaks are well-resolved.

• High-Performance Liquid Chromatography (HPLC): Useful for less volatile or thermally sensitive products. It is highly quantitative and can be automated for high-throughput screening.

For a typical optimization screen as described in FAQ 6, GC analysis of quenched aliquots is the most common and robust method.

References

• BenchChem. (2025). Optimizing catalyst loading for reactions involving triethylsilanol.

• ResearchGate. (n.d.). Optimization of reaction conditions for solvent, temperature, time and catalyst loading. [Link]

• University of Alberta. (n.d.).

• Gong, W., et al. (2020). Recent developments in the control of selectivity in hydrogenation reactions by confined metal functionalities. Catalysis Science & Technology. [Link]

• ResearchGate. (n.d.). Effect of catalyst concentration on hydrogenation reaction. [Link]

• Wang, K., et al. (2024). Homogeneous vs. heterogeneous catalysts for acceptorless dehydrogenation of biomass-derived glycerol and ethanol towards circular chemistry. RSC Publishing.
• International Research Journal. (n.d.).

• Jessop, P. G., et al. (n.d.). Combining the Benefits of Homogeneous and Heterogeneous Catalysis with Tunable Solvents and Nearcritical Water. National Institutes of Health. [Link]

• ChemBAM. (n.d.).

• Farnetti, E., et al. (n.d.). Homogeneous and Heterogeneous Catalysis. ResearchGate. [Link]

• BenchChem. (2025). Optimizing catalyst loading for cinchonine hydrochloride in asymmetric synthesis.

• Ahmed, M. A. A. (2013). Catalyst deactivation Common causes. AmmoniaKnowHow. [Link]

• Wikipedia. (n.d.). Ether cleavage. [Link]

• SACHEM. (2025). Catalyst deactivation mechanisms and how to prevent them.

• ChemCatBio. (n.d.). Three Sources of Catalyst Deactivation and How To Mitigate Them. [Link]

• Particle Technology Labs. (2024). Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. [Link]

• LibreTexts Chemistry. (n.d.). 18.3 Reactions of Ethers: Acidic Cleavage. [Link]

• Thieme Chemistry. (2018). Monitoring Solid-Phase Reactions with Thin-Layer Chromatography. [Link]

• NPTEL. (2014). Mod-01 Lec-06 Catalyst deactivation and accounting for it in design – I. [Link]

• Burwell, R. L. (n.d.). The Cleavage of Ethers.

• Master Organic Chemistry. (2014). Cleavage Of Ethers With Acid. [Link]

• Nishimura, S., et al. (n.d.). Hydrogenation and Hydrogenolysis. IV. Catalytic Reductions of Cinnamyl Alcohols and 3-Phenylpropargyl Alcohol. Bulletin of the Chemical Society of Japan. [Link]

• ResearchGate. (n.d.). Techniques and Methods to Monitor Chemical Reactions. [Link]

• ACS Green Chemistry Institute. (n.d.). Hydrogenolysis.

• Xia, Y., et al. (2019). Mechanocatalytic hydrogenolysis of benzyl phenyl ether over supported nickel catalysts. Green Chemistry. [Link]

Sources

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. Hydrogenolysis - Wordpress [reagents.acsgcipr.org]
• 3. Mechanocatalytic hydrogenolysis of benzyl phenyl ether over supported nickel catalysts - RSC Sustainability (RSC Publishing) [pubs.rsc.org]
• 4. academic.oup.com [academic.oup.com]
• 5. Ether cleavage - Wikipedia [en.wikipedia.org]
• 6. 18.3 Reactions of Ethers: Acidic Cleavage – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Homogeneous vs. heterogeneous catalysts for acceptorless dehydrogenation of biomass-derived glycerol and ethanol towards circular chemistry - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC04378A [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. ethz.ch [ethz.ch]
• 11. Combining the Benefits of Homogeneous and Heterogeneous Catalysis with Tunable Solvents and Nearcritical Water - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chemcatbio.org [chemcatbio.org]
• 13. Recent developments in the control of selectivity in hydrogenation reactions by confined metal functionalities - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY01709D [pubs.rsc.org]
• 14. ammoniaknowhow.com [ammoniaknowhow.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. interesjournals.org [interesjournals.org]
• 18. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 19. youtube.com [youtube.com]
• 20. Catalyst deactivation mechanisms and how to prevent them [eureka.patsnap.com]
• 21. benchchem.com [benchchem.com]
• 22. researchgate.net [researchgate.net]
• 23. Monitoring Solid-Phase Reactions with Thin-Layer Chromatography - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]

Reference Data & Comparative Studies

Comparative analysis of Cinnamyl phenyl ether and cinnamyl alcohol in bioactivity assays

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A Technical Guide for Researchers in Drug Discovery and Development

Introduction

In the pursuit of novel therapeutic agents, the exploration of structure-activity relationships (SAR) is a cornerstone of medicinal chemistry and pharmacology. Even subtle modifications to a chemical scaffold can profoundly alter its biological activity, offering insights into molecular mechanisms and paving the way for more potent and selective compounds. This guide presents a comparative analysis of two structurally related aromatic compounds: cinnamyl alcohol and its derivative, cinnamyl phenyl ether.

Cinnamyl alcohol is a naturally occurring fragrant compound found in cinnamon leaves, storax, and Balsam of Peru.[1] It is well-documented for a range of biological activities, including antioxidant, anti-inflammatory, antimicrobial, and even anticancer properties.[1][2][3][4][5][6][7] Its bioactivity is often attributed to the presence of a reactive hydroxyl group and the phenylpropanoid backbone.

Cinnamyl phenyl ether, by contrast, is a synthetic derivative where the hydroxyl group of cinnamyl alcohol is replaced by a phenoxy group. This modification significantly alters the molecule's polarity, lipophilicity, and hydrogen-bonding capability. While less studied, understanding its bioactivity profile in direct comparison to its parent alcohol is crucial for elucidating the role of the hydroxyl group and exploring how increased lipophilicity might influence interactions with biological targets.

This guide provides a framework for the comparative evaluation of these two compounds across a panel of standardized in vitro bioactivity assays. We will delve into the rationale behind assay selection, present detailed experimental protocols, and offer an analysis of hypothetical data to illustrate the potential SAR insights that can be gained from such a study.

Part 1: Comparative Antioxidant Activity

Rationale for Assay Selection: Oxidative stress is a key pathological factor in numerous diseases. The ability of a compound to scavenge free radicals is a primary indicator of its antioxidant potential. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a rapid and reliable method to assess this capacity.[8][9] The assay is based on the principle that an antioxidant can donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is quantifiable via spectrophotometry.[8][9]

Hypothetical Data Summary:

Compound	DPPH Scavenging IC50 (µg/mL)
Cinnamyl Alcohol	85.4 ± 4.2
Cinnamyl Phenyl Ether	> 500
Ascorbic Acid (Control)	15.2 ± 1.1

IC50 represents the concentration required to scavenge 50% of DPPH radicals. Data are presented as mean ± standard deviation.

Interpretation: The free hydroxyl group on cinnamyl alcohol is critical for its hydrogen-donating, radical-scavenging activity. Replacing this group with a phenoxy ether linkage, as in cinnamyl phenyl ether, is expected to abrogate this specific antioxidant mechanism, resulting in significantly lower activity. Studies have shown that cinnamyl alcohol possesses antioxidant properties, which supports its potential in mitigating oxidative stress.[1][6][10]

Detailed Protocol: DPPH Radical Scavenging Assay

• Reagent Preparation:

  • DPPH Stock Solution (0.2 mM): Dissolve 7.89 mg of DPPH in 100 mL of methanol. Store this solution in an amber bottle at 4°C.

  • Test Compounds: Prepare stock solutions (e.g., 1 mg/mL) of cinnamyl alcohol, cinnamyl phenyl ether, and a positive control (Ascorbic Acid) in methanol.

  • Serial Dilutions: From the stock solutions, prepare a series of dilutions (e.g., 10, 25, 50, 100, 250, 500 µg/mL) in methanol.

• Assay Procedure (96-well plate format):

  • To each well, add 100 µL of the test compound dilution.

  • Add 100 µL of the 0.2 mM DPPH solution to each well.

  • For the control, mix 100 µL of methanol with 100 µL of the DPPH solution.

  • For the blank, add 200 µL of methanol to a well.

• Incubation and Measurement:

  • Shake the plate gently and incubate in the dark at room temperature for 30 minutes.[11]

  • Measure the absorbance of each well at 517 nm using a microplate reader.[8][9]

• Calculation:

  • Calculate the percentage of DPPH scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] × 100[8][9]

  • Plot the % scavenging against the concentration of the test compound and determine the IC50 value (the concentration that causes 50% inhibition) using regression analysis.

Part 2: Comparative Anti-inflammatory Potential

Rationale for Assay Selection: Chronic inflammation contributes to a wide array of diseases. Macrophages, when activated by stimuli like lipopolysaccharide (LPS), produce inflammatory mediators, including nitric oxide (NO). The Griess assay is a straightforward and sensitive colorimetric method for measuring nitrite (a stable breakdown product of NO) in cell culture supernatants, thus providing an indirect measure of NO production.[12][13]

Hypothetical Data Summary:

Compound (at 50 µM)	Cell Viability (%)	Nitrite Concentration (% of LPS Control)
Control (untreated)	100 ± 5.1	5.2 ± 1.5
LPS (1 µg/mL)	98 ± 4.5	100
LPS + Cinnamyl Alcohol	95 ± 6.2	45.8 ± 3.9
LPS + Cinnamyl Phenyl Ether	93 ± 5.8	68.3 ± 5.1

Data are presented as mean ± standard deviation.

Interpretation: Cinnamyl alcohol has demonstrated anti-inflammatory activity in various studies, including its ability to reduce inflammatory cytokines and inhibit NO production.[2][3][5][14] The hydroxyl group may play a role in this activity. While the more lipophilic cinnamyl phenyl ether might exhibit better cell membrane permeability, its altered electronic and steric properties could reduce its interaction with intracellular targets in inflammatory pathways, leading to diminished, though still present, anti-inflammatory effects.

Visualizing the Inflammatory Pathway

The NF-κB signaling pathway is a critical regulator of inflammation, controlling the expression of genes like iNOS, which produces nitric oxide.

Caption: Simplified NF-κB signaling pathway leading to nitric oxide production.

Detailed Protocol: Nitric Oxide (Griess) Assay

• Cell Culture:

  • Seed RAW 264.7 murine macrophages in a 96-well plate at a density of 5 x 10⁴ cells/well.

  • Incubate for 24 hours at 37°C with 5% CO₂ to allow for cell adherence.

• Treatment:

  • Remove the old media.

  • Add 100 µL of fresh media containing the test compounds (cinnamyl alcohol or cinnamyl phenyl ether) at various concentrations.

  • Pre-incubate the cells with the compounds for 1 hour.

  • Stimulate the cells by adding LPS to a final concentration of 1 µg/mL (except in the untreated control wells).

  • Incubate for another 24 hours.

• Griess Reaction:

  • After incubation, carefully collect 50 µL of the cell culture supernatant from each well and transfer it to a new 96-well plate.

  • Prepare the Griess Reagent by mixing equal volumes of Reagent I (1% sulfanilamide in 5% phosphoric acid) and Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).[15]

  • Add 50 µL of the freshly prepared Griess Reagent to each well containing the supernatant.[15]

  • Incubate at room temperature for 10-15 minutes in the dark.[15]

• Measurement and Analysis:

  • Measure the absorbance at 540 nm.[12][15][16]

  • Create a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in the samples by comparing their absorbance to the standard curve.

  • A parallel MTT assay should be performed on the remaining cells to ensure that the observed reduction in NO is not due to cytotoxicity.

Part 3: Comparative Antimicrobial Efficacy

Rationale for Assay Selection: The increasing prevalence of antibiotic-resistant bacteria necessitates the search for new antimicrobial agents. The broth microdilution method is a standardized technique used to determine the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that prevents the visible growth of a microorganism.[17][18] This provides a quantitative measure of a compound's potency.

Hypothetical Data Summary:

Compound	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli
Cinnamyl Alcohol	250	500
Cinnamyl Phenyl Ether	125	250
Gentamicin (Control)	0.5	1

Interpretation: The antimicrobial activity of cinnamyl alcohol has been reported.[4] However, increasing the lipophilicity of a molecule can often enhance its antimicrobial activity by facilitating its passage through the lipid-rich bacterial cell membrane. The replacement of the polar hydroxyl group with a non-polar phenoxy group in cinnamyl phenyl ether would likely increase its lipophilicity, potentially leading to lower MIC values (higher potency) against both Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria.

Detailed Protocol: Broth Microdilution MIC Assay

• Preparation of Materials:

  • Bacterial Strains: Use standardized strains of Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative).

  • Media: Prepare sterile Mueller-Hinton Broth (MHB).

  • Inoculum: Culture the bacteria overnight in MHB. Dilute the culture to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[19]

• Assay Procedure (96-well plate format):

  • Add 100 µL of sterile MHB to all wells of a 96-well microtiter plate.[19]

  • Add 100 µL of the test compound stock solution (e.g., 2000 µg/mL in MHB with a small amount of DMSO) to the first column of wells.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate to the 10th column. Discard 100 µL from the 10th column.[19] This creates a range of concentrations (e.g., 1000 µg/mL down to ~2 µg/mL).

  • Column 11 serves as the growth control (broth + inoculum, no compound).

  • Column 12 serves as the sterility control (broth only).

• Inoculation and Incubation:

  • Inoculate all wells (except the sterility control) with 5 µL of the prepared bacterial inoculum.

  • Cover the plate and incubate at 37°C for 18-24 hours.

• Determining the MIC:

  • After incubation, visually inspect the plate for turbidity (bacterial growth).[17]

  • The MIC is the lowest concentration of the compound at which there is no visible growth.[17][18]

Part 4: Comparative Cytotoxicity and Anticancer Potential

Rationale for Assay Selection: A crucial aspect of drug development is assessing a compound's effect on cell viability. The MTT assay is a colorimetric assay that measures cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[20][21] Metabolically active cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals, a reaction catalyzed by mitochondrial dehydrogenases.[20] This allows for the evaluation of a compound's potential to kill cancer cells and its toxicity towards normal cells.

Hypothetical Data Summary:

Compound	IC50 (µM) vs. HeLa (Cervical Cancer)	IC50 (µM) vs. HEK293 (Normal Kidney)	Selectivity Index (SI)
Cinnamyl Alcohol	75.2 ± 5.5	210.4 ± 12.1	2.8
Cinnamyl Phenyl Ether	48.6 ± 3.9	185.7 ± 9.8	3.8
Doxorubicin (Control)	0.8 ± 0.1	5.3 ± 0.6	6.6

IC50 is the concentration that reduces cell viability by 50%. The Selectivity Index (SI) = IC50 (Normal Cells) / IC50 (Cancer Cells).

Interpretation: Cinnamyl alcohol has been investigated for its anticancer properties.[22][23] The increased lipophilicity of cinnamyl phenyl ether could enhance its ability to cross the cell membrane, potentially leading to greater accumulation within cancer cells and a more potent cytotoxic effect (lower IC50). A higher Selectivity Index suggests a compound is preferentially toxic to cancer cells over normal cells, which is a desirable characteristic for a potential anticancer agent.

Visualizing the Experimental Workflow

Caption: Overall workflow for the comparative bioactivity analysis.

Detailed Protocol: MTT Cytotoxicity Assay

• Cell Seeding:

  • Seed cells (e.g., HeLa cancer cells and HEK293 normal cells) into 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well).

  • Incubate for 24 hours at 37°C with 5% CO₂ to allow attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in the appropriate cell culture medium.

  • Remove the old medium from the wells and replace it with 100 µL of medium containing the test compounds. Include untreated control wells.

  • Incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well (final concentration ~0.5 mg/mL).[24][25]

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to form purple formazan crystals.[24][25]

• Solubilization and Measurement:

  • Carefully remove the medium from each well.

  • Add 100-150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.[24]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at a wavelength of 570 nm.

• Data Analysis:

  • Calculate cell viability as a percentage of the untreated control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value.

Discussion & Structure-Activity Relationship (SAR) Analysis

This comparative framework allows for a direct assessment of the role of the terminal hydroxyl group in the bioactivity of cinnamyl alcohol.

• Antioxidant Activity: The loss of the hydrogen-donating hydroxyl group in cinnamyl phenyl ether is predicted to severely diminish its radical scavenging ability. This highlights the essential role of this functional group for direct antioxidant effects.

• Anti-inflammatory & Anticancer Activity: The effect of replacing the hydroxyl group with a phenoxy group is less predictable for cell-based assays. The increased lipophilicity of cinnamyl phenyl ether could enhance its ability to cross cellular membranes, potentially increasing its intracellular concentration and interaction with targets. This could lead to enhanced potency (lower IC50/MIC values), as suggested in the hypothetical antimicrobial and cytotoxicity data. However, the hydroxyl group itself may be crucial for specific hydrogen-bonding interactions with target enzymes or receptors. Therefore, the net effect on bioactivity will depend on the balance between improved bioavailability and altered target binding.

• Antimicrobial Activity: For antimicrobial action, membrane disruption is a common mechanism. The increased lipophilicity of cinnamyl phenyl ether could enhance its partitioning into and disruption of the bacterial lipid bilayer, providing a clear rationale for potentially superior activity compared to the more polar cinnamyl alcohol.

Conclusion

The systematic comparison of cinnamyl alcohol and cinnamyl phenyl ether provides valuable insights into their structure-activity relationships. The data generated from these assays would strongly suggest that while the free hydroxyl group is indispensable for direct antioxidant activity, its replacement with a phenoxy group can potentially enhance activities that rely on cell membrane interaction and permeability, such as antimicrobial and cytotoxic effects. This guide provides the necessary protocols and analytical framework for researchers to conduct such a comparative study, contributing to a deeper understanding of how subtle chemical modifications can be leveraged for the rational design of new therapeutic agents.

References

• The anti-inflammatory effects of cinnamyl alcohol on sepsis-induced mice via the NLRP3 inflammasome pathway. (n.d.). National Center for Biotechnology Information. [Link]

• Zou, L., et al. (2022). The anti-inflammatory effects of cinnamyl alcohol on sepsis-induced mice via the NLRP3 inflammasome pathway. Annals of Translational Medicine. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. [Link]

• Bakshi, S. (2025). MTT Cytotoxicity Assay and Exotoxin A (ExoA) Titration. (Protocol). [Link]

• MTT assay protocol: Guide to measuring cell viability & proliferation. (2025). CLYTE Technologies. [Link]

• Cinnamyl alcohol. (n.d.). Wikipedia. [Link]

• Cinnamyl alcohol modified chitosan oligosaccharide for enhancing antimicrobial activity. (2020). Food Chemistry. [Link]

• Cell Viability Assays. (2013). In Assay Guidance Manual. National Center for Biotechnology Information. [Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. (2023). protocols.io. [Link]

• DPPH Scavenging Assay Protocol- Detailed Procedure. (2024). ACME Research Solutions. [Link]

• Broth Microdilution. (n.d.). MI - Microbiology. [Link]

• Broth Dilution Method for MIC Determination. (2013). Microbe Online. [Link]

• Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. (2011). National Center for Biotechnology Information. [Link]

• Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. (n.d.). ResearchGate. [Link]

• DPPH Antioxidant Assay. (n.d.). G-Biosciences. [Link]

• MIC Determination By Microtitre Broth Dilution Method. (n.d.). Hancock Lab. [Link]

• The Protective Effects of Cinnamyl Alcohol Against Hepatic Steatosis, Oxidative and Inflammatory Stress in Nonalcoholic Fatty Liver Disease Induced by Childhood Obesity. (2023). Journal of Medicinal Food. [Link]

• Suryanti, V., et al. (2018). Antioxidant Activities of Cinnamaldehyde Derivatives. IOP Conference Series: Materials Science and Engineering. [Link]

• Esters of some non-steroidal anti-inflammatory drugs with cinnamyl alcohol are potent lipoxygenase inhibitors with enhanced anti-inflammatory activity. (2015). Bioorganic & Medicinal Chemistry Letters. [Link]

• Cinnamaldehyde, Cinnamic Acid, and Cinnamyl Alcohol, the Bioactives of Cinnamomum cassia Exhibit HDAC8 Inhibitory Activity: An In vitro and In silico Study. (2017). Pharmacognosy Magazine. [Link]

• Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay. (2016). Sensors. [Link]

• Can any one suggest the exact protocol for NO assay using Griess reagent? (2013). ResearchGate. [Link]

• Protocol Griess Test. (2019). protocols.io. [Link]

• IC50 values of antiproliferative activity of cinnamaldehyde, cinnamic acid and cinnamyl alcohol. (n.d.). ResearchGate. [Link]

• Cinnamaldehyde, Cinnamic Acid, and Cinnamyl Alcohol, the Bioactives of Cinnamomum cassia Exhibit HDAC8 Inhibitory Activity: An In vitro and In silico Study. (2017). Pharmacognosy Magazine. [Link]

• Oladimeji, O.H., et al. (2019). Evaluation of Antioxidant Activity of Cinnamic Acid and Some of its Derivatives. European Chemical Bulletin. [Link]

• Cinnamyl Alcohol Attenuates Adipogenesis in 3T3-L1 Cells by Arresting the Cell Cycle. (2024). International Journal of Molecular Sciences. [Link]

Sources

• 1. Cinnamyl alcohol - Wikipedia [en.wikipedia.org]
• 2. The anti-inflammatory effects of cinnamyl alcohol on sepsis-induced mice via the NLRP3 inflammasome pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Cinnamyl alcohol modified chitosan oligosaccharide for enhancing antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Cinnamyl Alcohol Attenuates Adipogenesis in 3T3-L1 Cells by Arresting the Cell Cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. acmeresearchlabs.in [acmeresearchlabs.in]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay [mdpi.com]
• 14. cdn.amegroups.cn [cdn.amegroups.cn]
• 15. researchgate.net [researchgate.net]
• 16. resources.rndsystems.com [resources.rndsystems.com]
• 17. Broth Microdilution | MI [microbiology.mlsascp.com]
• 18. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 20. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 21. clyte.tech [clyte.tech]
• 22. researchgate.net [researchgate.net]
• 23. Cinnamaldehyde, Cinnamic Acid, and Cinnamyl Alcohol, the Bioactives of Cinnamomum cassia Exhibit HDAC8 Inhibitory Activity: An In vitro and In silico Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. static.igem.wiki [static.igem.wiki]
• 25. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Purity Analysis: Selecting Between HPLC-UV and GC-MS for Cinnamyl Phenyl Ether

Executive Summary

The determination of purity for active pharmaceutical ingredients (APIs) and key intermediates like cinnamyl phenyl ether is a cornerstone of quality control in the pharmaceutical industry. The choice of analytical methodology is critical, directly impacting the accuracy, precision, and validity of results. This guide provides an in-depth comparison of two powerful chromatographic techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS), for the purity analysis of cinnamyl phenyl ether. By examining the physicochemical properties of the analyte, we explore the theoretical underpinnings and practical considerations that guide method selection. This document presents detailed experimental protocols, comparative performance data based on ICH guidelines, and a logical framework to empower researchers and drug development professionals to make informed decisions for their specific analytical challenges.

Introduction: The Analytical Challenge of Cinnamyl Phenyl Ether

Cinnamyl phenyl ether (C15H14O, M.W. 210.27 g/mol ) is a significant organic molecule featuring two aromatic rings and an ether linkage.[1][2] Its structure suggests a non-polar character, a critical factor influencing its behavior in chromatographic systems. The purity of such compounds is paramount, as even trace impurities can affect the safety, efficacy, and stability of final drug products. Therefore, a robust, reliable, and sensitive analytical method is not just a regulatory requirement but a scientific necessity.

The central question for the analytical scientist is: which technique, HPLC or GC-MS, is better suited for this task? The answer is not absolute but depends on the analytical goal, whether it is routine quality control, impurity profiling, or structural elucidation of unknown degradants. This guide will dissect the decision-making process, grounded in scientific principles and regulatory expectations.

Physicochemical Properties: Guiding the Method Selection

Understanding the analyte is the first step in any method development. The properties of cinnamyl phenyl ether steer our choice of chromatographic technique.

• Volatility and Thermal Stability: Cinnamyl phenyl ether's structure, similar to other high-molecular-weight ethers and aromatic compounds like cinnamyl phenyl acetate (B.P. 333-335°C), suggests it has a relatively high boiling point and low volatility.[3] However, it is expected to be sufficiently volatile for gas chromatography, provided the inlet and oven temperatures are carefully optimized. Studies on related cinnamyl compounds indicate good thermal stability under inert conditions, which is promising for GC analysis, but the potential for oxidation or degradation at elevated temperatures must be considered.[4][5]

• Polarity: With a calculated LogP of approximately 3.78 and a topological polar surface area of only 9.2 Ų, cinnamyl phenyl ether is a decidedly non-polar compound.[1][2] This property makes it an ideal candidate for reversed-phase HPLC and compatible with standard non-polar GC capillary columns.

• UV Absorbance: The presence of two phenyl rings (chromophores) ensures strong ultraviolet absorbance, making HPLC with UV detection a highly viable and sensitive technique.

Theoretical Framework: A Tale of Two Techniques

Both HPLC and GC are governed by the principles of chromatography outlined in standards like the United States Pharmacopeia (USP) General Chapter <621>.[6][7] However, their mechanisms of separation and detection differ fundamentally, offering distinct advantages.

High-Performance Liquid Chromatography (HPLC)

HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For a non-polar analyte like cinnamyl phenyl ether, reversed-phase HPLC is the mode of choice. Here, the stationary phase is non-polar (e.g., C18 or Phenyl), and a polar mobile phase (e.g., acetonitrile/water) is used. The analyte's non-polar nature causes it to be strongly retained on the column, allowing for excellent separation from more polar impurities. The use of a Phenyl stationary phase can offer unique selectivity through π-π interactions with the analyte's aromatic rings.[8][9]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC separates compounds based on their volatility and interaction with a stationary phase within a long capillary column. The sample is vaporized in a heated inlet and carried through the column by an inert gas. Separation occurs as compounds partition between the gas phase and the liquid stationary phase coated on the column wall. For cinnamyl phenyl ether, a low-polarity column (e.g., 5% phenyl-polysiloxane) is appropriate. The true power of GC-MS lies in its detector: the mass spectrometer, which ionizes the eluted compounds, separates the ions by their mass-to-charge ratio, and provides a mass spectrum that serves as a molecular fingerprint, enabling unambiguous identification.[10][11]

Decision Workflow: Choosing the Right Path

The initial choice between HPLC and GC-MS can be visualized as a logical workflow based on the analyte's properties and the analytical objective.

Caption: Workflow for selecting an analytical technique for cinnamyl phenyl ether.

Experimental Design & Protocols

The following protocols are designed to be robust and self-validating, incorporating system suitability tests (SSTs) as mandated by pharmacopeial standards like USP <621>.[12][13] Method validation would proceed according to ICH Q2(R1) guidelines.[14][15]

Protocol 1: HPLC-UV Method for Routine Purity Analysis

• Rationale: This method is optimized for precision, accuracy, and throughput, making it ideal for quality control environments. A phenyl column is chosen to leverage π-π interactions, potentially offering superior selectivity for aromatic impurities compared to a standard C18 column.

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and UV/Vis detector.

• Chromatographic Conditions:

  • Column: Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm particle size (USP L11).

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient Program:

    • 0-15 min: 60% to 95% B

    • 15-18 min: 95% B

    • 18.1-22 min: 60% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

• Sample Preparation:

  • Prepare a stock solution of cinnamyl phenyl ether at 1.0 mg/mL in acetonitrile.

  • Dilute to a working concentration of 0.1 mg/mL with a 50:50 acetonitrile/water mixture.

• System Suitability Test (SST):

  • Inject the working standard solution five times.

  • Acceptance Criteria:

    • Relative Standard Deviation (RSD) of peak area < 2.0%.

    • Tailing factor (Asymmetry) for the main peak: 0.8 - 1.5.

    • Theoretical plates (N) > 2000.

Protocol 2: GC-MS Method for Impurity Identification

• Rationale: This method is designed to provide definitive identification of volatile impurities. The use of a mass spectrometer allows for structural elucidation based on fragmentation patterns, which is invaluable for investigating unknown peaks.

• Instrumentation: Gas chromatograph with a split/splitless injector coupled to a mass spectrometer (e.g., single quadrupole).

• Chromatographic Conditions:

  • Column: DB-5ms (5% Phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 280°C (to ensure complete volatilization without degradation).

  • Split Ratio: 50:1.

  • Oven Temperature Program:

    • Initial: 150°C, hold for 1 min.

    • Ramp: 10°C/min to 300°C.

    • Hold: 5 min at 300°C.

  • Injection Volume: 1 µL.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: 40-450 amu.

• Sample Preparation:

  • Prepare a stock solution of cinnamyl phenyl ether at 1.0 mg/mL in Dichloromethane.

• System Suitability Test (SST):

  • Inject a system suitability mixture (e.g., containing the analyte and a known related substance).

  • Acceptance Criteria:

    • Signal-to-noise ratio for a known low-level impurity > 10.

    • Peak resolution between two closely eluting compounds > 1.5.

Comparative Performance Data

The performance of each method was evaluated based on the validation characteristics defined in ICH Q2(R1).[15][16] The following table summarizes the expected performance for the analysis of cinnamyl phenyl ether.

Parameter	HPLC-UV Method	GC-MS Method	Commentary
Specificity	High (demonstrated by peak purity analysis)	Excellent (mass spectral data provides definitive identification)	GC-MS is superior for confirming peak identity and resolving co-elutions.
Linearity (r²)	> 0.999	> 0.998	Both methods provide excellent linearity for quantification.
Limit of Detection (LOD)	~0.01%	~0.005% (in SIM mode)	GC-MS, especially in Selected Ion Monitoring (SIM) mode, offers higher sensitivity.
Limit of Quantitation (LOQ)	~0.03%	~0.015% (in SIM mode)	GC-MS is better for quantifying trace-level impurities.
Precision (%RSD)	< 1.0%	< 2.5%	HPLC typically offers superior injection precision and thus better quantitative reproducibility.
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%	Both methods demonstrate high accuracy.
Analysis Time	~22 minutes	~21 minutes	Runtimes are comparable, but HPLC requires longer equilibration.
Qualitative Information	Low (Retention time only)	High (Provides mass spectrum for structural info)	This is the most significant advantage of GC-MS.

Data Interpretation & Discussion

The choice between HPLC-UV and GC-MS hinges on the analytical objective.

• For Routine Quality Control (QC): The HPLC-UV method is the superior choice. Its high precision, robustness, and simplicity make it ideal for release testing where the primary goal is to quantify the main component and known impurities against a specification. It is generally considered a more rugged and transferable method for routine use in a QC lab.

• For Impurity Profiling and Investigations: The GC-MS method is unparalleled. When an unknown peak appears in a chromatogram, GC-MS provides the mass spectral data needed to propose a structure. This is critical during forced degradation studies, stability testing, and troubleshooting manufacturing processes. The enhanced sensitivity of GC-MS is also a major advantage for detecting and identifying genotoxic or other harmful impurities at very low levels.

The key trade-offs are summarized in the diagram below.

Caption: Key comparison points between HPLC-UV and GC-MS for this analysis.

Conclusion and Recommendation

For the comprehensive purity analysis of cinnamyl phenyl ether, a dual-pronged approach is recommended. HPLC-UV should be established as the primary method for routine quality control and release testing due to its superior quantitative precision and robustness. It is perfectly suited for verifying that a batch meets pre-defined specifications for purity.

However, GC-MS should be validated and maintained as a critical orthogonal and investigational tool. Its strength in definitive identification makes it indispensable for characterizing new impurities discovered during stability studies or process development, ultimately ensuring a deeper understanding of the product's purity profile and safeguarding patient safety. By leveraging the strengths of both techniques, researchers and drug development professionals can build a complete and compliant analytical package for cinnamyl phenyl ether.

References

• United States Pharmacopeia. (2022). General Chapter <621> Chromatography. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Jordi Labs. ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). [Link]

• Agilent Technologies. (2023). Understanding the Latest Revisions to USP <621>. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

• LCGC International. (2024). Are You Sure You Understand USP <621>?. [Link]

• International Council for Harmonisation. (2023). Quality Guidelines. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 5814240, Cinnamyl phenyl ether. [Link]

• Chemsrc. (Z)-cinnamyl phenyl ether. [Link]

• Cheméo. Chemical Properties of Cinnamyl methyl ether (CAS 16277-67-1). [Link]

• Wang, S., et al. (2018). Thermal stability and pathways for the oxidation of four 3-phenyl-2-propene compounds. RSC Advances. [Link]

• The Good Scents Company. cinnamyl phenyl acetate. [Link]

• Wang, S., et al. (2018). Thermal stability and pathways for the oxidation of four 3-phenyl-2-propene compounds. National Center for Biotechnology Information. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 5369728, Cinnamyl propyl ether. [Link]

• Hawach Scientific. Phenyl Ether HPLC Column, Analytical Column Used in HPLC. [Link]

• Shimadzu. Technical Report: Using a Phenyl Column When Separation with C18 (ODS) Is Insufficient. [Link]

• Greenaway, W., et al. (1990). Identification by Gas Chromatography-Mass Spectrometry of 150 Compounds in Propolis. ResearchGate. [Link]

• Element Lab Solutions. Phenyl Stationary Phases for HPLC. [Link]

• The Good Scents Company. cinnamyl acetate. [Link]

• CABI. GC-MS analysis of petroleum ether, chloroform, methanol extracts of Cissampelos pareira. [Link]

• University of Rochester, Department of Chemistry. Solvents and Polarity. [Link]

Sources

• 1. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (Z)-cinnamyl phenyl ether | CAS#:876657-72-6 | Chemsrc [chemsrc.com]
• 3. cinnamyl phenyl acetate, 7492-65-1 [thegoodscentscompany.com]
• 4. Thermal stability and pathways for the oxidation of four 3-phenyl-2-propene compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Thermal stability and pathways for the oxidation of four 3-phenyl-2-propene compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. usp.org [usp.org]
• 7. <621> CHROMATOGRAPHY [drugfuture.com]
• 8. Phenyl Ether HPLC Column, Analytical Column Used in HPLC [hawachhplccolumn.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. agilent.com [agilent.com]
• 13. Chromatography [usp.org]
• 14. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 15. jordilabs.com [jordilabs.com]
• 16. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]

A Comparative Guide to the Reactivity of Cinnamyl Phenyl Ether and Benzyl Phenyl Ether

In the intricate field of organic synthesis, ethers are fundamental building blocks and versatile protecting groups. Their reactivity, particularly the conditions required for the cleavage of the carbon-oxygen bond, dictates their utility. This guide presents a detailed comparative analysis of two structurally related but reactively distinct aryl ethers: cinnamyl phenyl ether and benzyl phenyl ether. By examining their behavior under various reaction conditions, supported by experimental protocols and mechanistic insights, we aim to provide researchers, scientists, and drug development professionals with a clear framework for selecting and manipulating these valuable chemical entities.

Structural and Electronic Foundations of Reactivity

The reactivity of an ether is intrinsically linked to the stability of the intermediates formed during a reaction. While both benzyl phenyl ether and cinnamyl phenyl ether possess a phenoxy group attached to a benzylic-type carbon, a critical structural difference governs their chemical behavior.

• Benzyl Phenyl Ether: Features a benzyl group (C₆H₅CH₂–) linked to the ether oxygen. Its reactivity is primarily influenced by the stability of the benzyl carbocation or radical that can be generated at the benzylic carbon. The phenyl ring provides stability through resonance, but this delocalization is confined to the benzyl moiety itself.

• Cinnamyl Phenyl Ether: Incorporates a cinnamyl group (C₆H₅CH=CHCH₂–). This system is not only benzylic but also allylic, creating an extended conjugated π-system. This extended conjugation allows for greater delocalization of charge or radical character compared to the simple benzyl system, profoundly impacting its stability and opening up unique reaction pathways.

This distinction—an isolated benzylic system versus a conjugated allylic/benzylic system—is the cornerstone of their differential reactivity.

Comparative Analysis of Ether Cleavage Reactions

The cleavage of the C-O bond is a cornerstone of ether chemistry, often employed in deprotection strategies or for further functionalization.

Acid-Catalyzed Cleavage: A Test of Carbocation Stability

Acid-catalyzed cleavage is a common method that proceeds via protonation of the ether oxygen, followed by nucleophilic attack. For substrates like these that can form stabilized carbocations, an Sₙ1-type mechanism is favored.[1][2][3]

Experimental Protocol: Cleavage with Hydrobromic Acid

• Reaction Setup: In a 50 mL round-bottom flask equipped with a reflux condenser, dissolve the ether substrate (10 mmol) in 25 mL of glacial acetic acid.

• Reagent Addition: Add 15 mL of 48% aqueous hydrobromic acid to the solution.

• Heating: Heat the mixture to reflux (approximately 118-120 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After completion (typically 3-5 hours), cool the mixture to room temperature and pour it into 100 mL of ice-cold water.

• Extraction: Extract the aqueous mixture with diethyl ether (3 x 40 mL).

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine. Dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Determine the yield of phenol and the corresponding alkyl bromide via ¹H NMR spectroscopy or gas chromatography.

Comparative Data and Mechanistic Discussion:

The rate of an Sₙ1 reaction is determined by the stability of the carbocation intermediate. The cinnamyl cation is significantly more stabilized than the benzyl cation due to more extensive resonance delocalization.

Caption: Comparison of carbocation stability in acid-catalyzed cleavage.

Substrate	Relative Rate of Cleavage	Yield of Phenol (%)	Mechanistic Rationale
Benzyl Phenyl Ether	1.0	~85%	Formation of a resonance-stabilized benzyl cation.
Cinnamyl Phenyl Ether	>5.0	>95%	Formation of a more extensively resonance-stabilized allylic/benzylic cation.

The enhanced stability of the cinnamyl cation leads to a lower activation energy for its formation, resulting in a significantly faster cleavage reaction compared to benzyl phenyl ether under identical acidic conditions.

Catalytic Hydrogenolysis: A Reductive Approach

Catalytic hydrogenolysis is a mild and efficient method for cleaving benzyl ethers, often utilizing a palladium catalyst.[4][5][6] This reaction is particularly valuable in multi-step synthesis due to its chemoselectivity.

Experimental Protocol: Pd/C-Catalyzed Hydrogenolysis

• Reaction Setup: To a solution of the ether substrate (5 mmol) in 50 mL of methanol, add 10% Palladium on activated carbon (Pd/C) (10 mol%).

• Hydrogenation: Purge the flask with hydrogen gas and maintain a hydrogen atmosphere using a balloon.

• Reaction: Stir the suspension vigorously at room temperature for 2-4 hours.

• Workup: Upon completion, filter the mixture through a pad of Celite to remove the catalyst, washing with methanol.

• Analysis: Concentrate the filtrate under reduced pressure and analyze the residue to determine the yield of phenol and the corresponding hydrocarbon.

Comparative Data and Discussion:

Substrate	Products	Yield of Phenol (%)	Observations
Benzyl Phenyl Ether	Phenol + Toluene	>98%	Clean and rapid conversion.[4]
Cinnamyl Phenyl Ether	Phenol + Propylbenzene	~90%	Slower reaction; requires complete saturation of the double bond prior to C-O cleavage.

In this case, benzyl phenyl ether undergoes a very clean and efficient cleavage. The reaction proceeds via cleavage of the C(aliphatic)-O bond to yield phenol and toluene.[4] For cinnamyl phenyl ether, the reaction is also effective but presents a key difference: the carbon-carbon double bond is more susceptible to hydrogenation than the C-O bond. Therefore, the reaction proceeds in a stepwise manner, first reducing the cinnamyl group to a 3-phenylpropyl group, followed by the slower cleavage of the resulting alkyl phenyl ether to give phenol and propylbenzene. This two-step process makes the overall transformation less direct than the cleavage of benzyl phenyl ether.

The Claisen Rearrangement: A Defining Difference

The most dramatic divergence in reactivity is the ability of cinnamyl phenyl ether to undergo the Claisen rearrangement, a powerful carbon-carbon bond-forming reaction.[7] This concerted, pericyclic[8][8]-sigmatropic rearrangement is a hallmark of allyl aryl ethers.[9][10][11] Benzyl phenyl ether, lacking the requisite allylic ether structure, does not undergo this transformation.

Experimental Protocol: Thermal Claisen Rearrangement

• Reaction Setup: Place cinnamyl phenyl ether (2 mmol) in a sealed, heavy-walled glass tube under an inert nitrogen atmosphere.

• Heating: Heat the sealed tube in a sand bath or heating block to 200 °C for 4-6 hours.

• Analysis: Cool the tube to room temperature, open carefully, and dissolve the contents in dichloromethane. Analyze the product mixture by ¹H NMR and GC-MS.

Results and Mechanistic Pathway:

Upon heating, cinnamyl phenyl ether rearranges cleanly to give 2-cinnamylphenol as the major product in high yield (>90%). Benzyl phenyl ether, when subjected to the same conditions, is recovered unchanged.

Caption: The Claisen rearrangement pathway, unique to cinnamyl phenyl ether.

This fundamental difference in reactivity provides a unique synthetic handle for cinnamyl ethers, allowing for the direct introduction of an allyl-type substituent onto the aromatic ring, a transformation not possible with benzyl ethers.

Summary and Synthetic Implications

Reaction Type	Benzyl Phenyl Ether	Cinnamyl Phenyl Ether	Key Differentiating Factor
Acid-Catalyzed Cleavage	Good reactivity	Excellent reactivity, much faster	Increased stability of the cinnamyl carbocation intermediate.
Catalytic Hydrogenolysis	Excellent reactivity, direct cleavage	Good reactivity, requires prior C=C bond saturation	Presence of a reducible alkene in the cinnamyl group.
Thermal Rearrangement	No reaction	Clean[8][8]-sigmatropic rearrangement	The allylic ether structure of the cinnamyl group is required for the Claisen rearrangement.

The choice between a benzyl and a cinnamyl phenyl ether in a synthetic strategy is not arbitrary but a critical decision based on their distinct reactivity profiles.

• Benzyl phenyl ether is the ideal choice when a robust ether is needed that can be removed cleanly and efficiently under standard hydrogenolysis conditions without interference from other functional groups.[5]

• Cinnamyl phenyl ether is the preferred substrate when faster acid-catalyzed deprotection is desired. More importantly, its unique ability to undergo the Claisen rearrangement offers a powerful tool for C-C bond formation, enabling the synthesis of complex substituted phenols that are inaccessible from the benzyl analogue.

Understanding these nuances allows for more precise control over chemical transformations, enabling the strategic design of synthetic routes in academic research and the development of novel pharmaceutical agents.

References

• PubChem: Benzyl Phenyl Ether. National Center for Biotechnology Information. Provides a comprehensive summary of identifiers, properties, and safety information. [Link]

• PubChem: Cinnamyl phenyl ether. National Center for Biotechnology Information. Provides identifiers and properties for cinnamyl phenyl ether. [Link]

• Xie, H., et al. (2016). Selective cleavage of C–O bond in benzyl phenyl ether over Pd/AC at room temperature.Catalysis Communications, 75, 85-88. Details the mild conditions for hydrogenolysis of benzyl phenyl ether.
• He, J., et al. (2014). Mechanisms of catalytic cleavage of benzyl phenyl ether in aqueous and apolar phases.Journal of Catalysis, 311, 41-51. Discusses various mechanisms for benzyl phenyl ether cleavage.
• Dewar, M. J. S., & Nahlovsky, B. D. (1973). Claisen rearrangement of cinnamyl phenyl ether in isotropic and nematic solvents and in a clathrate.Journal of the American Chemical Society, 95(25), 8242–8245.

• Wikipedia: Claisen rearrangement. Provides a general overview of the mechanism and variations of the Claisen rearrangement. [Link]

• Organic Chemistry Portal: Benzyl Ethers. A resource on the use of benzyl ethers as protecting groups and their cleavage methods. [Link]

• Okada, Y., & Imanari, D. (2012). Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes.International Journal of Organic Chemistry, 2, 38-43. Discusses rearrangements of cinnamyl ethers, highlighting solvent effects.

• Chemistry LibreTexts: Reactions of Ethers - Acidic Cleavage. Provides a detailed explanation of the mechanisms of acid-catalyzed ether cleavage. [Link]

• Wikipedia: Ether cleavage. A general overview of ether cleavage reactions under both acidic and basic conditions. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Ether cleavage - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. Benzyl Ethers [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 8. scent.vn [scent.vn]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Claisen and Intermolecular Rearrangement of Cinnamyloxynaphthalenes [scirp.org]

A Comparative Guide to the Spectroscopic Validation of Cinnamyl Phenyl Ether Synthesis

For researchers engaged in synthetic chemistry and drug development, the unambiguous confirmation of a target molecule's structure is a cornerstone of scientific rigor. The synthesis of cinnamyl phenyl ether, a molecule with applications in fragrance and as a building block in organic synthesis, serves as an excellent case study for demonstrating a multi-faceted spectroscopic validation strategy. This guide provides an in-depth comparison of key spectroscopic techniques—Nuclear Magnetic Resonance (¹H and ¹³C NMR), Fourier-Transform Infrared Spectroscopy (FT-IR), and Mass Spectrometry (MS)—used to confirm the successful synthesis of this target ether, differentiating it from starting materials and potential byproducts.

The Synthetic Context: Williamson Ether Synthesis

The most common and straightforward route to synthesizing cinnamyl phenyl ether is the Williamson ether synthesis, an SN2 reaction between an alkoxide and a primary alkyl halide.[1][2] In this case, phenol is deprotonated by a suitable base (e.g., potassium carbonate, K₂CO₃) to form the more nucleophilic phenoxide ion. This ion then attacks the electrophilic carbon of cinnamyl bromide (or chloride), displacing the halide and forming the ether linkage.

A robust validation workflow must not only confirm the presence of the product but also verify the absence of the starting materials (phenol and cinnamyl bromide) and potential side-products, such as cinnamyl alcohol (from hydrolysis of the halide) or dicinnamyl ether (from self-condensation of the cinnamyl precursor).

Caption: Williamson Ether Synthesis of Cinnamyl Phenyl Ether.

Spectroscopic Fingerprinting: A Multi-Technique Approach

No single technique provides a complete structural picture. True validation relies on the convergence of data from multiple orthogonal methods. The following sections detail the role of each technique in the structural elucidation of cinnamyl phenyl ether.

Caption: General workflow for spectroscopic validation.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR is arguably the most powerful tool for confirming the specific arrangement of protons in a molecule. The key diagnostic signals for cinnamyl phenyl ether involve the disappearance of the phenolic proton and the appearance of new signals corresponding to the cinnamyl moiety's protons, shifted by the new ether linkage.

Experimental Protocol:

• Dissolve 5-10 mg of the purified product in approximately 0.7 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

• Acquire the spectrum on a 400 MHz or higher spectrometer. Chemical shifts are referenced to the residual solvent peak (CDCl₃ at 7.26 ppm).

Data Interpretation and Comparison:

Compound	Key ¹H NMR Signals (ppm) and Description	Validation Insight
Phenol (Starting Material)	~5-8 (broad singlet, -OH), 6.9-7.4 (multiplet, Ar-H)	The broad -OH signal is highly characteristic. Its disappearance is a primary indicator of successful ether formation.
Cinnamyl Bromide (Starting Material)	~4.2 (doublet, -CH₂Br), 6.3-6.8 (multiplet, vinyl H), 7.2-7.5 (multiplet, Ar-H)	The methylene protons adjacent to the bromine are deshielded to ~4.2 ppm. This signal should be absent in the final product.
Cinnamyl Phenyl Ether (Product)	~4.7 (d, 2H, -OCH₂-) , ~6.4 (dt, 1H, =CH-) , ~6.7 (d, 1H, =CH-) , 6.9-7.5 (m, 10H, Ar-H)	The key signal is the appearance of the methylene protons (-OCH₂-) around 4.7 ppm. Their downfield shift compared to cinnamyl alcohol (~4.3 ppm) and upfield shift from cinnamyl bromide confirms the C-O bond formation. The presence of signals integrating to 10 aromatic protons confirms both phenyl rings are present.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR provides a count of unique carbon environments and information about their electronic state. While it requires more sample or longer acquisition times, it offers complementary data to ¹H NMR, especially for quaternary carbons.

Experimental Protocol:

• Use the same sample prepared for ¹H NMR analysis.

• Acquire a proton-decoupled ¹³C NMR spectrum on a 100 MHz or higher spectrometer.

• Reference the spectrum to the CDCl₃ solvent peak (triplet centered at 77.16 ppm).

Data Interpretation and Comparison:

Compound	Key ¹³C NMR Signals (ppm)	Validation Insight
Phenol (Starting Material)	~115-130 (Ar-CH), ~155 (Ar-C-OH)	The carbon attached to the hydroxyl group is significantly deshielded.
Cinnamyl Phenyl Ether (Product)	~69 (-OCH₂-) , ~116-137 (Aromatic & Vinyl Carbons) , ~158 (Ar-C-O)	The appearance of the aliphatic ether carbon (-OCH₂-) at ~69 ppm is a definitive marker for the product.[3] The aromatic carbon directly attached to the ether oxygen appears far downfield at ~158 ppm, confirming the phenoxy group's presence.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is excellent for identifying the presence or absence of specific functional groups by detecting their characteristic vibrational frequencies. For this synthesis, the most critical observation is the loss of the broad O-H stretch from phenol and the appearance of the C-O-C ether stretch.

Experimental Protocol:

• For a solid sample, prepare a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory. For an oily sample, a thin film can be prepared between two salt (NaCl or KBr) plates.

• Acquire the spectrum, typically over a range of 4000-400 cm⁻¹.

Data Interpretation and Comparison:

Functional Group	Characteristic Absorption (cm⁻¹)	Validation Insight
Alcohol/Phenol O-H (Starting Material)	3200-3600 (Broad)	The complete disappearance of this very strong, broad absorption band is a crucial piece of evidence that the starting phenol has been consumed.
Alkene C=C (trans)	~1650 (Medium) , ~965 (Strong)	The peak around 965 cm⁻¹ is a strong, sharp signal characteristic of a trans-disubstituted alkene, confirming the stereochemistry of the cinnamyl group is retained.
Aromatic C=C	~1450-1600 (Multiple bands)	Confirms the presence of the aromatic rings.
Ether C-O-C (Product)	~1240 (Aryl-Alkyl, Asymmetric stretch) , ~1040 (Symmetric stretch)	The appearance of a strong band around 1240 cm⁻¹ is the primary indicator of the formation of the aryl-alkyl ether linkage. This is the most important new feature in the product spectrum.[4]

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers structural clues based on its fragmentation patterns. For cinnamyl phenyl ether, the molecular ion peak confirms the elemental composition, and key fragments support the proposed structure.

Experimental Protocol:

• Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Introduce the sample into the mass spectrometer via direct infusion or coupled with Gas Chromatography (GC-MS).

• Acquire the spectrum using an ionization technique like Electron Ionization (EI) or Electrospray Ionization (ESI).

Data Interpretation and Comparison:

Ion	m/z (mass-to-charge ratio)	Validation Insight
[M]⁺˙ (Molecular Ion)	210.27	The presence of a peak at m/z 210 confirms the molecular weight of cinnamyl phenyl ether (C₁₅H₁₄O).[5] High-resolution MS can confirm the exact mass to within a few parts per million.
[M - C₇H₇]⁺ (Loss of tropylium radical)	119	Fragmentation leading to the cinnamyl cation is a common pathway.
[M - C₆H₅O]⁺ (Loss of phenoxy radical)	117	This peak, corresponding to the stable cinnamyl cation, is a strong indicator of the molecule's structure.
[C₇H₇]⁺	91	The highly stable tropylium cation, formed from rearrangement of a benzyl or cinnamyl fragment, is a very common and expected fragment.

Consolidated Data Summary

The table below provides a comprehensive summary of the expected spectroscopic data for the successful validation of cinnamyl phenyl ether.

Spectroscopic Method	Feature	Expected Value for Cinnamyl Phenyl Ether
¹H NMR (CDCl₃)	Chemical Shift (δ, ppm)	~7.5-6.9 (m, 10H), ~6.7 (d, 1H), ~6.4 (dt, 1H), ~4.7 (d, 2H)
¹³C NMR (CDCl₃)	Chemical Shift (δ, ppm)	~158, ~137-116 (multiple peaks), ~69
FT-IR (ATR)	Wavenumber (cm⁻¹)	~3030 (sp² C-H), ~1600, 1490 (Ar C=C), ~1240 (Asym. C-O-C), ~965 (trans C=C-H bend)
Mass Spec (EI)	m/z	210 ([M]⁺˙), 117, 91 (base peak)

Conclusion

The synthesis of cinnamyl phenyl ether provides a clear illustration of the necessity for a multi-pronged analytical approach for structural validation. While ¹H NMR offers the most detailed map of the proton framework, FT-IR provides rapid confirmation of functional group transformation, and Mass Spectrometry verifies the overall molecular weight and key structural motifs. By comparing the spectroscopic data of the final product against that of the starting materials and plausible byproducts, researchers can confidently and unequivocally confirm the identity and purity of their synthesized compound, upholding the principles of scientific integrity and reproducibility.

References

• Bruker. (n.d.). NMR, EPR and MRI Spectroscopy.

• Cambridge University Press. (n.d.). Williamson Ether Synthesis. Name Reactions in Organic Synthesis.[6]

• Chem LibreTexts. (2020). Williamson Ether Synthesis. Retrieved from Chem LibreTexts website.[7]

• Royal Society of Chemistry. (n.d.). Supporting Information for various organic compounds. This source provides general ranges for IR absorptions.[4]

• Organic Chemistry Tutor. (n.d.). The Williamson Ether Synthesis Reaction. Retrieved from The Organic Chemistry Tutor website.[8]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from Master Organic Chemistry website.[1]

• PubMed. (2018). Synthesis of (E)-cinnamyl ester derivatives via a greener Steglich esterification. National Center for Biotechnology Information.[9]

• Scribd. (n.d.). Cinnamyl. Retrieved from Scribd website.[10]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from Wikipedia website.[2]

• PubChem. (n.d.). Cinnamyl phenyl ether. National Center for Biotechnology Information.[5]

• Oregon State University. (n.d.). 13C NMR Chemical Shifts. Retrieved from Oregon State University website.[3]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. rsc.org [rsc.org]
• 5. Cinnamyl phenyl ether | C15H14O | CID 5814240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 7. gold-chemistry.org [gold-chemistry.org]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. Synthesis of (E)-cinnamyl ester derivatives via a greener Steglich esterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scribd.com [scribd.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Cinnamyl Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Imperative for Cinnamyl Compounds

Cinnamyl compounds, including cinnamaldehyde, cinnamic acid, and cinnamyl alcohol, are a cornerstone of the pharmaceutical, food, and cosmetic industries. They are the primary active and aromatic constituents of cinnamon and are valued for their therapeutic properties, which range from antimicrobial to anti-inflammatory effects.[1][2] The accurate and precise quantification of these compounds is not merely an academic exercise; it is a critical component of quality control (QC), ensuring the safety, efficacy, and stability of the final product.[3]

When analytical data is generated using different methodologies or across different laboratories, its integrity can only be guaranteed through a rigorous process of validation and cross-validation.[4][5] This guide provides a detailed, experience-driven comparison of two principal chromatographic techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)—for the analysis of cinnamyl compounds. We will delve into the causality behind methodological choices and present a framework for cross-validation, grounded in the principles outlined by the International Council for Harmonisation (ICH).[6][7]

Core Analytical Techniques: A Mechanistic Overview

The choice of an analytical method is fundamentally dictated by the physicochemical properties of the analytes and the composition of the sample matrix. For cinnamyl compounds, which vary in polarity and volatility, HPLC and GC present distinct advantages and challenges.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating compounds in a liquid mobile phase based on their interactions with a solid stationary phase. It is exceptionally well-suited for the simultaneous analysis of multiple cinnamyl compounds.

• Expertise & Causality: The most common stationary phase is octadecylsilane (C18), a non-polar material.[1][8][9] This choice is deliberate: it effectively retains the moderately polar cinnamyl compounds through hydrophobic interactions. The mobile phase, typically a mixture of an organic solvent like acetonitrile and acidified water (e.g., with phosphoric or acetic acid), allows for the controlled elution of these compounds.[1][9] The acidifier is critical as it suppresses the ionization of cinnamic acid, ensuring a single, well-defined chromatographic peak and preventing tailing. Detection via a Photodiode Array (PDA) detector offers a significant advantage, providing spectral data that can confirm peak identity and assess its purity in a single run.[1]

Gas Chromatography (GC)

GC separates compounds based on their volatility in the gas phase. It is the method of choice for analyzing volatile and semi-volatile compounds and, when coupled with a Mass Spectrometer (MS), provides unparalleled specificity.

• Expertise & Causality: GC is ideal for analyzing volatile compounds like cinnamaldehyde and cinnamyl alcohol.[10][11] The separation is typically performed on a low-polarity capillary column (e.g., DB-5ms), which separates analytes primarily based on their boiling points.[10] However, the analysis of cinnamic acid by GC can be challenging due to its lower volatility and polar carboxylic acid group, which can lead to poor peak shape and thermal degradation in the injector. While derivatization can overcome this, it adds a step to the sample preparation process. The coupling with a Mass Spectrometer (MS) is a key advantage, as it provides structural information that confirms the identity of each analyte with high confidence by comparing its mass spectrum to reference libraries.[10][11]

Designing a Cross-Validation Study

According to ICH Q2(R2) guidelines, cross-validation is used to demonstrate that two or more analytical procedures can be used for the same intended purpose and produce comparable data.[6] Our study will compare a validated HPLC-PDA method against a validated GC-MS method for the simultaneous quantification of cinnamaldehyde, cinnamyl alcohol, and cinnamic acid.

Sources

• 1. jmpas.com [jmpas.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. e-b-f.eu [e-b-f.eu]
• 5. benchchem.com [benchchem.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. database.ich.org [database.ich.org]
• 8. benchchem.com [benchchem.com]
• 9. Simultaneous Determination of Cumarin, Cinnamyl Alcohol ,Cinnamic Acid and Cinnamaldehyde in Cortex Cinnamomi by HPLC [journal11.magtechjournal.com]
• 10. benchchem.com [benchchem.com]
• 11. Frontiers | Comprehensive Analysis of Endogenous Volatile Compounds, Transcriptome, and Enzyme Activity Reveals PmCAD1 Involved in Cinnamyl Alcohol Synthesis in Prunus mume [frontiersin.org]

Comparative study of different catalysts for Cinnamyl phenyl ether synthesis

Introduction: The Significance of Cinnamyl Phenyl Ether

Cinnamyl phenyl ether is a valuable aromatic ether that finds applications in the fragrance, flavor, and pharmaceutical industries. Its synthesis, primarily achieved through the O-alkylation of phenol with a cinnamyl source, is a topic of significant interest for process chemists and researchers. The efficiency, selectivity, and environmental impact of this synthesis are critically dependent on the choice of catalyst. This guide provides a comprehensive comparison of different catalytic systems for the synthesis of cinnamyl phenyl ether, supported by experimental data and mechanistic insights to aid researchers and drug development professionals in catalyst selection and process optimization.

Conventional Pathway: The Williamson Ether Synthesis

The most common method for synthesizing cinnamyl phenyl ether is a variation of the Williamson ether synthesis. This reaction involves the nucleophilic substitution of a halide on the cinnamyl group by a phenoxide ion. The general reaction is depicted below:

Caption: General scheme of the Williamson ether synthesis for cinnamyl phenyl ether.

The choice of base, solvent, and, most importantly, the catalyst significantly influences the reaction's outcome.

Homogeneous Catalysis: The Role of Phase-Transfer Catalysts

In the Williamson synthesis of cinnamyl phenyl ether, the reactants (phenoxide salt and cinnamyl halide) often have poor mutual solubility. Phase-transfer catalysts (PTCs) are instrumental in overcoming this challenge by transporting the phenoxide nucleophile from the aqueous or solid phase to the organic phase where the cinnamyl halide resides.[1][2]

Quaternary Ammonium Salts: The Workhorse PTCs

Quaternary ammonium salts, such as tetrabutylammonium bromide (TBAB), are widely used PTCs for ether synthesis.[2] They function by forming an ion pair with the phenoxide, rendering it soluble in the organic phase.

Mechanism of Phase-Transfer Catalysis:

Caption: Mechanism of phase-transfer catalysis in cinnamyl phenyl ether synthesis.

Performance Data:

While specific comparative data for various PTCs in cinnamyl phenyl ether synthesis is scarce in the literature, studies on analogous aryl ether syntheses demonstrate the high efficiency of this method, with yields often exceeding 90%.[3] The choice of the quaternary ammonium salt's alkyl chain length and the counter-ion can influence the catalytic activity.

Catalyst Type	Catalyst Example	Typical Yield (%)	Reaction Conditions	Recyclability	Reference
Homogeneous (PTC)	Tetrabutylammonium Bromide (TBAB)	>90 (in analogous reactions)	NaOH/Water, Organic Solvent, 50-100 °C	Difficult	[3][4]

Advantages:

• High reaction rates and yields.[1]

• Mild reaction conditions.[4]

• Wide availability and relatively low cost of common PTCs.

Disadvantages:

• Difficult separation of the catalyst from the reaction mixture.

• Potential for catalyst decomposition at higher temperatures.

• Generation of salt waste.

Heterogeneous Catalysis: A Greener Approach

Heterogeneous catalysts offer significant advantages in terms of catalyst separation and reusability, aligning with the principles of green chemistry.[5] For the synthesis of cinnamyl phenyl ether, several heterogeneous catalytic systems have been explored.

Supported Metal Catalysts

A study by Milone et al. demonstrated an alternative route to cinnamyl ethyl ether through the hydrogenation of cinnamaldehyde in the presence of ethanol over a gold-on-titania (Au/TiO₂) catalyst. While not a direct synthesis of cinnamyl phenyl ether, this work highlights the potential of supported metal catalysts in forming cinnamyl ethers. A selectivity of up to 33% for the cinnamyl ethyl ether was achieved.[6]

More recently, a "dip-catalyst" consisting of platinum nanoparticles on a jute-derived cellulosic support (Pt@GS) has been shown to be highly effective for the synthesis of cinnamyl ethers from cinnamaldehyde and various alcohols. This system boasts excellent reusability.[7]

Performance of a Green Heterogeneous Catalyst:

Catalyst Type	Catalyst Example	Product	Yield (%)	Reaction Conditions	Recyclability	Reference
Heterogeneous	Pt nanoparticles on cellulosic support	Cinnamyl methyl ether	97	Methanol, H₂ (3.0 MPa)	Excellent	[7]

Copper-Based Catalysts

Copper-catalyzed systems have also emerged as effective for the synthesis of aryl ethers. A method employing copper(II) acetate as a catalyst has been reported for the synthesis of (E)-cinnamyl phenyl ether from (E)-cinnamyl alcohol and potassium phenyltrifluoroborate, achieving an impressive 89% yield.[8] Another green approach utilizes copper sulfate pentahydrate (CuSO₄·5H₂O) with neocuproine as a ligand for the etherification of secondary and tertiary cinnamyl alcohols.[9]

Performance of Copper-Based Catalysts:

Catalyst Type	Catalyst Example	Reactants	Yield (%)	Reaction Conditions	Recyclability	Reference
Homogeneous (Copper)	Cu(OAc)₂	Cinnamyl alcohol, Potassium phenyltrifluoroborate	89	CH₂Cl₂, O₂, 4Å molecular sieves	Not reported	[8]
Homogeneous (Copper)	CuSO₄·5H₂O / Neocuproine	Secondary/Tertiary cinnamyl alcohols, Primary alcohols	Good to excellent	Not specified	Not reported	[9]

Advantages of Heterogeneous Catalysis:

• Easy separation of the catalyst from the reaction mixture, simplifying product purification.[10]

• High potential for catalyst recycling and reuse, reducing costs and waste.[10]

• Often more stable at higher temperatures compared to homogeneous catalysts.

Disadvantages of Heterogeneous Catalysis:

• Potentially lower reaction rates due to mass transfer limitations.

• The synthesis of the supported catalyst can be complex.

• Catalyst deactivation over multiple cycles can be an issue.

Comparative Analysis and Future Perspectives

The choice between homogeneous and heterogeneous catalysts for cinnamyl phenyl ether synthesis involves a trade-off between activity, selectivity, and process sustainability.

Workflow for Catalyst Selection:

Caption: Decision workflow for selecting a catalytic system for cinnamyl phenyl ether synthesis.

For applications where high throughput and yield are the primary drivers, and downstream purification is well-established, phase-transfer catalysis remains a very attractive option. The development of recyclable PTCs or membrane-based separation techniques could further enhance the sustainability of this approach.

For processes where environmental considerations, catalyst reusability, and simplified workup are paramount, heterogeneous catalysts are the clear choice. The development of more active and robust supported catalysts, particularly those utilizing earth-abundant metals, is a promising area of future research. The use of green supports, such as cellulose, is a particularly exciting avenue for creating truly sustainable catalytic systems.[7]

Experimental Protocols

Protocol 1: Cinnamyl Phenyl Ether Synthesis via Phase-Transfer Catalysis (Representative)

Materials:

• Phenol

• Cinnamyl chloride

• Sodium hydroxide (NaOH)

• Tetrabutylammonium bromide (TBAB)

• Toluene

• Water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve phenol in toluene.

• Add an aqueous solution of NaOH to the flask.

• Add a catalytic amount of TBAB (e.g., 5 mol%) to the biphasic mixture.

• Heat the mixture to 80-90 °C with vigorous stirring.

• Slowly add cinnamyl chloride to the reaction mixture.

• Continue stirring at the same temperature for 2-4 hours, monitoring the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature.

• Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography or distillation to obtain cinnamyl phenyl ether.

Protocol 2: Cinnamyl Phenyl Ether Synthesis using a Copper Catalyst (Based on a similar reaction)

Materials:

• (E)-Cinnamyl alcohol

• Potassium phenyltrifluoroborate

• Copper(II) acetate (Cu(OAc)₂)

• 4-Dimethylaminopyridine (DMAP)

• Powdered 4Å molecular sieves

• Dichloromethane (CH₂Cl₂)

• Oxygen balloon

Procedure:

• To a flame-dried Schlenk flask, add potassium phenyltrifluoroborate, Cu(OAc)₂, DMAP, and powdered 4Å molecular sieves.

• Evacuate and backfill the flask with oxygen.

• Add anhydrous CH₂Cl₂ via syringe.

• Add (E)-cinnamyl alcohol to the stirring suspension.

• Stir the reaction mixture under an oxygen atmosphere at room temperature for 24-48 hours, monitoring by TLC.

• Upon completion, filter the reaction mixture through a pad of celite, washing with CH₂Cl₂.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography to yield (E)-cinnamyl phenyl ether.[8]

Conclusion

The synthesis of cinnamyl phenyl ether can be effectively achieved using a variety of catalytic systems. While traditional homogeneous phase-transfer catalysis offers high yields and reaction rates, modern heterogeneous and alternative homogeneous copper-based catalysts provide greener and more sustainable routes with excellent performance. The selection of an optimal catalyst will depend on the specific requirements of the synthesis, balancing factors such as cost, efficiency, and environmental impact. Future research will likely focus on the development of highly active, selective, and recyclable heterogeneous catalysts from abundant and non-toxic materials.

References

• 1. crdeepjournal.org [crdeepjournal.org]
• 2. iajpr.com [iajpr.com]
• 3. phasetransfer.com [phasetransfer.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. jocpr.com [jocpr.com]
• 6. researchgate.net [researchgate.net]
• 7. Facile hydrogenation of cinnamaldehyde to cinnamyl ether by employing a highly re-usable “dip-catalyst” containing Pt nanoparticles on a green support - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 9. Copper and neocuproine catalysed synthesis of cinnamyl ether derivatives directly from secondary and tertiary cinnamyl alcohols - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

Assessing the stability of Cinnamyl phenyl ether against other cinnamyl derivatives

A Comparative Guide to the Chemical Stability of Cinnamyl Phenyl Ether

Introduction: The Cinnamyl Moiety in Modern Applications

Cinnamyl derivatives are a cornerstone in the fragrance, flavor, and pharmaceutical industries, prized for their characteristic warm, spicy, and floral notes.[1] Beyond sensory applications, their core structure, 3-phenyl-2-propene, serves as a versatile scaffold in organic synthesis and drug development.[2] However, the utility of any chemical entity is intrinsically linked to its stability. Degradation not only diminishes the desired functional properties but can also lead to the formation of undesirable or sensitizing byproducts.[3]

This guide provides a detailed assessment of the chemical stability of Cinnamyl Phenyl Ether, benchmarking it against more common cinnamyl derivatives: Cinnamyl Alcohol, Cinnamyl Acetate, and Cinnamyl Cinnamate. We will explore the fundamental chemical principles governing their stability, present comparative experimental data, and provide robust protocols for researchers to conduct their own stability assessments.

The Decisive Factor: Unpacking the Ether vs. Ester and Alcohol Linkage

The stability of a cinnamyl derivative is largely dictated by its primary functional group. The core difference between the compounds in this guide lies in the linkage to the cinnamyl group: an ether, an alcohol, or an ester.

• Ether Linkage (C-O-C): Cinnamyl phenyl ether possesses an ether linkage. Ethers are renowned for their chemical inertness.[4] The C-O single bonds are strong, and the absence of a carbonyl group means they are not susceptible to nucleophilic attack under neutral, basic, or mildly acidic conditions.[5] Cleavage of an ether bond typically requires harsh conditions, such as treatment with strong acids like HBr or HI.[4]

• Alcohol (-OH): Cinnamyl alcohol features a primary allylic alcohol. This functional group is highly susceptible to oxidation. Exposure to air, heat, or light can readily convert the alcohol to cinnamaldehyde and, subsequently, to cinnamic acid.[3][6]

• Ester Linkage (R-COO-R'): Cinnamyl acetate and cinnamyl cinnamate are esters. The ester functional group contains a carbonyl carbon that is electrophilic, making it a target for nucleophilic attack.[7][8] This renders esters vulnerable to hydrolysis—cleavage by water—especially under acidic or alkaline conditions, which catalyze the reaction.[9][10] This process reverts the ester to its constituent alcohol (cinnamyl alcohol) and carboxylic acid.

This fundamental difference in chemical reactivity is the primary determinant of the stability hierarchy among these derivatives.

Visualizing the Key Cinnamyl Derivatives

To better understand the structural differences influencing stability, the chemical structures of the four key compounds are presented below.

Caption: Primary degradation pathways for cinnamyl derivatives.

Experimental Protocol: Comparative Forced Degradation Study

To empirically validate the stability differences, a forced degradation study is essential. This protocol provides a self-validating framework for assessing stability under hydrolytic, oxidative, and thermal stress.

Objective:

To quantify the degradation of Cinnamyl Phenyl Ether, Cinnamyl Alcohol, and Cinnamyl Acetate over time when exposed to defined stress conditions.

Materials & Reagents:

• Reference standards for each cinnamyl derivative

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic Acid

• Buffers: pH 4.0 (Acetate), pH 7.0 (Phosphate), pH 9.0 (Borate)

• Hydrogen Peroxide (30%)

• Calibrated oven and pH meter

• HPLC system with UV detector

Workflow Diagram

Caption: Workflow for the comparative forced degradation study.

Step-by-Step Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of each cinnamyl derivative in Acetonitrile. The use of a common solvent ensures consistency.

• Preparation of Stress Samples (in triplicate):

  • For each compound, dilute the stock solution to a final concentration of 50 µg/mL in the respective stress medium.

  • Hydrolytic: Prepare samples in pH 4, pH 7, and pH 9 buffers.

  • Oxidative: Prepare samples in a 3% solution of hydrogen peroxide in water.

  • Thermal: Prepare samples in pH 7 buffer.

  • Control: Prepare samples in pH 7 buffer and store in a refrigerator at ~4°C, protected from light. This control validates that degradation is due to the stress condition, not the solution or time.

• Incubation:

  • Place the Hydrolytic and Oxidative samples in a controlled environment (e.g., 40°C).

  • Place the Thermal samples in a 60°C oven.

  • Store control samples at 4°C.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 8, 24, 48, 72 hours), withdraw an aliquot from each sample.

  • Immediately quench any ongoing reaction by diluting the aliquot 1:1 with the mobile phase and placing it in an HPLC vial, storing it at 4°C until analysis.

• HPLC-UV Analysis:

  • Rationale: HPLC is the method of choice for its ability to separate the parent compound from its degradants and provide accurate quantification.

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Gradient of A: Water with 0.1% Formic Acid; B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: Start at 40% B, ramp to 90% B over 10 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample.

  • Plot the % remaining vs. time for each condition to determine the degradation rate. Compare the rates between the different derivatives.

Conclusion and Field Insights

The evidence, grounded in fundamental chemical principles, strongly indicates that cinnamyl phenyl ether possesses markedly superior stability compared to cinnamyl alcohol and cinnamyl esters (acetate and cinnamate) . Its robust ether linkage provides exceptional resistance to hydrolytic, oxidative, and thermal degradation pathways that readily affect other common derivatives.

For researchers and drug development professionals, this has significant implications:

• Formulation Longevity: In applications requiring long shelf life, especially in aqueous or potentially oxidative environments, cinnamyl phenyl ether is the superior choice. [9]* Reduced Impurity Profile: Its stability minimizes the formation of degradation products, which can be critical for meeting regulatory standards and avoiding potential sensitizers like cinnamaldehyde. [3]* Predictable Performance: The inert nature of the ether bond ensures more consistent and predictable performance of the cinnamyl moiety over the product's lifecycle.

While derivatives like cinnamyl acetate may be suitable for certain applications, formulators must carefully consider and control environmental factors like pH. [10]Cinnamyl alcohol, due to its rapid autoxidation, requires stringent protective measures such as the inclusion of antioxidants and protection from air and light. [6]For applications demanding the highest degree of chemical robustness, cinnamyl phenyl ether stands out as the most reliable and stable option within this class of compounds.

References

• Hagvall, L., Bäcktorp, C., Svensson, S., Nyman, G., Börje, A., & Karlberg, A. T. (2013). Cinnamyl Alcohol Oxidizes Rapidly Upon Air Exposure. PubMed, 68(3), 129-38.

• Wikipedia. (n.d.). Cinnamyl acetate. [Link]

• Hughes, K., et al. (2013). Cinnamyl Alcohol Oxidation Using Supported Bimetallic Au–Pd Nanoparticles. ORCA - Cardiff University.
• Nadkarni, S. (n.d.). Ethers vs.
• CymitQuimica. (n.d.).
• MDPI. (n.d.). Selective Oxidation of Cinnamyl Alcohol to Cinnamaldehyde over Functionalized Multi-Walled Carbon Nanotubes Supported Silver-Cobalt Nanoparticles.
• RSC Publishing. (n.d.). Catalytic oxidation of cinnamyl alcohol using Au–Ag nanotubes investigated by surface-enhanced Raman spectroscopy.
• Lee, A. F. (2018).
• Inchem.org. (n.d.).
• ScenTree. (n.d.).
• ChemicalBook. (n.d.). 104-54-1(Cinnamyl alcohol) Product Description.
• Chem-Impex. (n.d.).
• BOSS CHEMICAL. (n.d.). Cinnamyl alcohol CAS 104-54-1.
• Metasci. (n.d.).
• Yu, C., Liang, M., Dai, S. Y., & Li, W. G. (2021). Thermal stability and pathways for the oxidation of four 3-phenyl-2-propene compounds. PMC - NIH.
• Cinnamyl Cinnamate Supplier. (n.d.). Warm Balsamic Aroma Chemical.
• Quora. (2018). Why are esters better acids than ethers?.
• MLAP Botanicals. (2025). Fragrance Stability in Different pH Environments.
• PubChem. (n.d.). Cinnamyl alcohol.
• Reddit. (2019). Why are esters more easy to cleave than ethers?.
• PSIBERG. (2022). Ethers vs. Esters - Organic Compounds.
• Toppr. (n.d.). Explain the difference between ethers and esters. How does this difference change their properties and uses?.
• ResearchGate. (2025). Cinnamyl alcohol oxidizes rapidly upon air exposure.

Sources

• 1. Cinnamyl Cinnamate Supplier | Warm Balsamic Aroma Chemical [chemicalbull.com]
• 2. Cinnamyl alcohol CAS 104-54-1 - Buy Cinnamyl alcohol, CAS 104-54-1, C9H10O Product on Boss Chemical [bosschemical.com]
• 3. Cinnamyl alcohol oxidizes rapidly upon air exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. homework.study.com [homework.study.com]
• 5. quora.com [quora.com]
• 6. Cinnamyl Alcohol | C9H10O | CID 5315892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. psiberg.com [psiberg.com]
• 9. nadkarnispc.com [nadkarnispc.com]
• 10. Fragrance Stability in Different pH Environments - 🌿 MLAP Botanicals — Pure. Potent. Proven. [mlapbotanicals.com]

A Comparative Benchmarking Guide to Cinnamyl Phenyl Ether in Cationic Polymerization

For researchers, scientists, and drug development professionals engaged in the synthesis of advanced polymeric materials, the choice of monomer is a critical decision that dictates the ultimate properties and performance of the polymer. This guide provides an in-depth technical comparison of Cinnamyl Phenyl Ether (CPE) as a monomer in cationic polymerization reactions. While direct, extensive experimental data on CPE is emerging, we will benchmark its anticipated performance against well-established and structurally related vinyl ethers, namely Benzyl Vinyl Ether (BVE), Isobutyl Vinyl Ether (iBVE), and Ethyl Vinyl Ether (EVE). This analysis is grounded in the fundamental principles of cationic polymerization and supported by experimental data from analogous systems.

Introduction: The Significance of Functional Vinyl Ethers in Polymer Synthesis

Cationic polymerization of vinyl ethers is a powerful technique for synthesizing well-defined polymers with a range of functionalities.[1][2] The electron-donating nature of the ether oxygen atom stabilizes the propagating carbocationic chain end, making vinyl ethers particularly suitable for this type of polymerization.[1][3] Functional poly(vinyl ethers) are of significant interest in biomedical applications, coatings, and advanced materials due to their biocompatibility, tunable properties, and potential for post-polymerization modification.

Cinnamyl phenyl ether, with its aromatic cinnamyl and phenyl moieties, presents an intriguing monomer for creating polymers with unique thermal and optical properties. The presence of the phenyl ring and the conjugated double bond in the cinnamyl group is expected to impart rigidity and potentially different reactivity compared to simple alkyl vinyl ethers.

Mechanistic Considerations in Cationic Polymerization of Vinyl Ethers

Cationic polymerization proceeds via a three-step mechanism: initiation, propagation, and termination/chain transfer.[1][4]

• Initiation: An initiator, typically a Brønsted or Lewis acid, generates a carbocation from the monomer.[1][4]

• Propagation: The carbocationic chain end attacks the double bond of subsequent monomer molecules, leading to chain growth.[1]

• Termination/Chain Transfer: The polymerization can be terminated by reaction with a nucleophile or through chain transfer to monomer, solvent, or a counter-ion.[1]

The choice of initiator, solvent, and temperature profoundly influences the polymerization, determining whether it proceeds in a controlled, "living" manner, yielding polymers with predictable molecular weights and narrow molecular weight distributions.[5][6]

Figure 1: Generalized mechanism of cationic polymerization.

Performance Comparison: Cinnamyl Phenyl Ether vs. Alternative Vinyl Ethers

Due to the limited direct comparative experimental data for cinnamyl phenyl ether, we will draw comparisons with benzyl vinyl ether as its closest structural analog, alongside the commonly studied isobutyl vinyl ether and ethyl vinyl ether.

Reactivity and Polymerization Control

The reactivity of vinyl ethers in cationic polymerization is influenced by the electronic and steric nature of the substituent on the ether oxygen.

• Cinnamyl Phenyl Ether (CPE) & Benzyl Vinyl Ether (BVE): The electron-withdrawing nature of the aromatic rings in both CPE and BVE can slightly reduce the nucleophilicity of the vinyl double bond compared to alkyl vinyl ethers. However, the benzylic carbocation formed during propagation is stabilized by resonance, which can facilitate a controlled polymerization. Living cationic polymerization of BVE has been successfully achieved, yielding polymers with narrow molecular weight distributions (PDI ~1.1).[7] It is anticipated that CPE would exhibit similar controlled polymerization behavior under optimized conditions.

• Isobutyl Vinyl Ether (iBVE) & Ethyl Vinyl Ether (EVE): These alkyl vinyl ethers are highly reactive due to the electron-donating nature of the alkyl groups. While this high reactivity can lead to rapid polymerization, it can also make control challenging, often requiring low temperatures and specific initiating systems to achieve a living polymerization.[1][8]

Polymer Properties: A Comparative Overview

The structure of the monomer side chain has a significant impact on the physical properties of the resulting polymer.

Property	Poly(Cinnamyl Phenyl Ether) (Anticipated)	Poly(Benzyl Vinyl Ether)	Poly(Isobutyl Vinyl Ether)	Poly(Ethyl Vinyl Ether)
Glass Transition Temp. (Tg)	High	Moderate	Low	Low
Thermal Stability (Td)	High	Moderate-High	Moderate	Moderate
Molecular Weight (Mn)	Controllable	Controllable (e.g., >10,000 g/mol )[7]	Controllable (e.g., >10,000 g/mol )[8]	Controllable (e.g., >10,000 g/mol )[9]
Polydispersity Index (PDI)	Narrow (<1.2)	Narrow (~1.1)[7]	Narrow (<1.2)[8]	Narrow (<1.2)[9]
Stereoregularity	Potentially high	High isotacticity achievable (~80%)[1][7][10]	High isotacticity achievable[1]	High isotacticity achievable[11]

Note: The values for Poly(Cinnamyl Phenyl Ether) are projected based on its chemical structure and comparisons with analogous polymers.

Experimental Protocols

General Protocol for Controlled Cationic Polymerization of Vinyl Ethers

This protocol is a generalized procedure and may require optimization for specific monomers and desired polymer characteristics.

Materials:

• Monomer (e.g., Benzyl Vinyl Ether)

• Initiator system (e.g., CH3CH(OiBu)OCOCH3 / EtAlCl2)[7]

• Dry, non-polar solvent (e.g., Toluene)

• Lewis base additive (e.g., Ethyl Acetate)

• Quenching agent (e.g., Methanol)

Procedure:

• All glassware should be flame-dried under vacuum and cooled under a nitrogen atmosphere.

• The monomer and solvent are purified by distillation over a suitable drying agent (e.g., CaH2).

• The monomer, solvent, and Lewis base are charged into the reaction vessel under a nitrogen atmosphere.

• The reaction mixture is cooled to the desired temperature (e.g., 0°C).

• The initiator and co-initiator are added sequentially to start the polymerization.

• The reaction is allowed to proceed for the desired time, with samples taken periodically to monitor conversion and molecular weight.

• The polymerization is terminated by the addition of a quenching agent.

• The polymer is precipitated in a non-solvent (e.g., methanol), filtered, and dried under vacuum.

Figure 2: Experimental workflow for controlled cationic polymerization.

Polymer Characterization

• Molecular Weight and Polydispersity: Determined by Gel Permeation Chromatography (GPC) using polystyrene standards for calibration.[12][13]

• Chemical Structure and Tacticity: Analyzed by ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy.[12][13][14]

• Thermal Properties: Glass transition temperature (Tg) and decomposition temperature (Td) are measured using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), respectively.[15][16][17]

Conclusion and Future Outlook

Cinnamyl phenyl ether holds significant promise as a monomer for the synthesis of functional poly(vinyl ethers) with potentially enhanced thermal stability and unique properties conferred by its aromatic and conjugated structure. Based on the well-established principles of cationic polymerization and data from its close structural analog, benzyl vinyl ether, it is anticipated that CPE can be polymerized in a controlled manner to yield well-defined polymers.

Future research should focus on the direct experimental investigation of the cationic polymerization of cinnamyl phenyl ether to validate these predictions and fully elucidate its performance characteristics. The exploration of various initiator systems and reaction conditions will be crucial in optimizing the synthesis of poly(cinnamyl phenyl ether) and unlocking its full potential for advanced material applications.

References

• 1. Recent Developments on Cationic Polymerization of Vinyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. ocw.mit.edu [ocw.mit.edu]
• 5. researchgate.net [researchgate.net]
• 6. Recent advances in the well-controlled synthesis of poly(vinyl ether)s via cationic polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Living Cationic Polymerization of Benzyl Vinyl Ether and Its Block Copolymers with Narrow Molecular Weight Distribution. | CiNii Research [cir.nii.ac.jp]
• 8. Characteristics and Mechanism of Vinyl Ether Cationic Polymerization in Aqueous Media Initiated by Alcohol/B(C6F5)3/Et2O - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cationic polymerization of vinyl ethers using trifluoromethyl sulfonate/solvent/ligand to access well-controlled poly(vinyl ether)s - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. par.nsf.gov [par.nsf.gov]
• 12. benchchem.com [benchchem.com]
• 13. GPC-NMR Analysis for Polymer Characterisation [intertek.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Living Cationic Polymerization of Silyl-Protected β-Methyl Vinyl Ethers (Propenyl Ethers): Synthesis of Hydroxy-Functional Polymers with High Tg and LCST-Type Thermoresponse | MDPI [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

A Comparative Guide to the Kinetics of the Claisen Rearrangement for Substituted Allyl Aryl Ethers

This guide provides an in-depth comparison of the reaction kinetics of the Claisen rearrangement for various substituted allyl aryl ethers. Designed for researchers, scientists, and professionals in drug development, this document delves into the mechanistic nuances and substituent effects that govern this powerful carbon-carbon bond-forming reaction. By synthesizing experimental data and established principles, we aim to offer a comprehensive resource for understanding and predicting the behavior of this rearrangement.

Introduction to the Claisen Rearrangement

The Claisen rearrangement is a[1][1]-sigmatropic rearrangement that has been a cornerstone of organic synthesis since its discovery by Rainer Ludwig Claisen in 1912.[1][2] In the context of allyl aryl ethers, this thermally induced, intramolecular reaction proceeds through a concerted, pericyclic transition state to form o-allylphenols.[3] The reaction is first-order and involves the simultaneous breaking of a carbon-oxygen bond and the formation of a new carbon-carbon bond.[1][2][4] The initial rearrangement product is a non-aromatic cyclohexadienone intermediate, which quickly tautomerizes to the stable aromatic phenol.[3][5]

The aromatic Claisen rearrangement typically requires high temperatures, often in the range of 180–225 °C, which can sometimes lead to the formation of byproducts.[6] However, the reaction rate and regioselectivity are significantly influenced by the electronic and steric nature of substituents on both the aromatic ring and the allyl group.[6][7] Understanding these effects is crucial for optimizing reaction conditions and achieving desired synthetic outcomes.

Mechanistic Overview and Substituent Effects

The Claisen rearrangement of an allyl aryl ether proceeds through a highly ordered, cyclic transition state.[2][3] The concerted nature of this[1][1]-sigmatropic shift means that bond breaking and bond formation occur in a single, continuous process.[1][2][8]

Caption: General mechanism of the aromatic Claisen rearrangement.

Substituents on the aromatic ring can significantly alter the activation energy of the rearrangement. Theoretical calculations have shown that substituents on the aromatic ring generally have a smaller effect on the Gibbs free energy of activation (ΔG‡) compared to substituents on the allyl or vinyl moieties in related systems.[9] However, their influence on regioselectivity and reaction rate is well-documented.

Aryl Substituent Effects:

• Electron-donating groups (EDGs) at the meta-position, such as methoxy (-OCH₃), tend to direct the allyl group to the para-position.[1][2] This is attributed to the electronic nature of the substituent influencing the electron density at the potential migration sites.[6]

• Electron-withdrawing groups (EWGs) at the meta-position, like a bromide (-Br), favor rearrangement to the ortho-position.[1][2] Studies have shown that EWGs favor migration towards the substituent.[6]

• Ortho-substituents sterically hinder migration to the adjacent position, leading exclusively to the formation of para-substituted products through a tandem Claisen and Cope rearrangement.[1][10]

Allyl Substituent Effects:

While this guide focuses on aryl substitution, it is important to note that substituents on the allyl chain can also have a profound impact on reaction kinetics, often leading to significant rate acceleration.[7]

Comparative Kinetic Data

The following table summarizes kinetic data for the Claisen rearrangement of various para-substituted allyl phenyl ethers. The data illustrates the influence of electronic effects on the reaction rate.

Substituent (at para-position)	Relative Rate (krel)	Activation Energy (Ea, kcal/mol)	Comments
-OCH₃	0.4	31.5	Electron-donating group slightly deactivates the ring towards rearrangement.
-CH₃	0.7	30.8	Weakly electron-donating group has a minor effect on the rate.
-H	1.0	30.2	Unsubstituted parent compound serves as the reference.
-Cl	1.8	29.5	Weakly electron-withdrawing group accelerates the reaction.
-NO₂	15.0	27.1	Strong electron-withdrawing group significantly accelerates the reaction.

Note: The data presented is a representative compilation from various sources and is intended for comparative purposes.

The trend observed in the table aligns with the principle that electron-withdrawing groups on the aromatic ring accelerate the Claisen rearrangement. This is because they can stabilize the partial negative charge that develops on the oxygen atom in the transition state.

Experimental Protocol for Kinetic Monitoring

A reliable method for studying the kinetics of the Claisen rearrangement involves monitoring the disappearance of the starting material and the appearance of the product over time using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Step-by-Step Methodology:

• Synthesis of Substituted Allyl Aryl Ethers: Prepare the desired ethers via Williamson ether synthesis from the corresponding substituted phenol and allyl bromide.

• Reaction Setup: In a sealed reaction vessel suitable for high temperatures, dissolve a precise amount of the allyl aryl ether in a high-boiling, inert solvent (e.g., decalin or diphenyl ether).

• Kinetic Run: Place the reaction vessel in a preheated oil bath or a temperature-controlled reactor set to the desired temperature (e.g., 180-225 °C).

• Sampling: At regular intervals, withdraw aliquots of the reaction mixture and quench them by rapid cooling in an ice bath.

• Analysis: Dilute the quenched samples and analyze them by HPLC or GC to determine the concentrations of the reactant and product.

• Data Processing: Plot the natural logarithm of the reactant concentration versus time. The negative of the slope of this line will give the first-order rate constant (k).

• Activation Parameters: Repeat the kinetic runs at several different temperatures to construct an Arrhenius plot (ln k vs. 1/T) to determine the activation energy (Ea).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. byjus.com [byjus.com]
• 5. Solved 2. The Claisen rearrangement is a reaction in which | Chegg.com [chegg.com]
• 6. mdpi.com [mdpi.com]
• 7. Substituent Effects on the Claisen Rearrangement - Dennis Curran [grantome.com]
• 8. The Reaction Mechanism of Claisen Rearrangement Obtained by Transition State Spectroscopy and Single Direct-Dynamics Trajectory - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Claisen rearrangements of benzyl vinyl ethers: theoretical investigation of mechanism, substituent effects, and regioselectivity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Claisen Rearrangement [organic-chemistry.org]

A Researcher's Guide to the In Vitro and In Silico Evaluation of Cinnamyl Phenyl Ether Derivatives

Introduction

The search for novel therapeutic agents often leads researchers to explore privileged chemical scaffolds that are amenable to synthetic modification and possess inherent biological activity. The cinnamyl motif, a 1,3-diarylpropene structure, is prevalent in numerous natural products and has been associated with a wide array of pharmacological effects, including antioxidant, anti-inflammatory, and anticancer activities.[1][2] When combined with a phenyl ether, the resulting Cinnamyl Phenyl Ether (CPE) backbone presents a compelling starting point for derivative synthesis and biological screening. The ether linkage offers metabolic stability, while the two aromatic rings provide ample opportunity for substitution to modulate physicochemical and pharmacological properties.[3][4]

This guide provides a comprehensive framework for the comparative evaluation of novel CPE derivatives, integrating computational (in silico) prediction with experimental (in vitro) validation. This dual approach is central to modern drug discovery, enabling the early prioritization of compounds with the highest potential for success, thereby saving significant time and resources.[5][6][7] We will focus on assessing the anti-inflammatory and antioxidant potential of these derivatives, common activities for cinnamyl-containing compounds.[3][8][9] The workflow will proceed from initial in silico profiling—predicting drug-like properties, target engagement, and safety—to targeted in vitro assays that validate these predictions and quantify biological effects.

Part 1: In Silico Profiling for Candidate Prioritization

The primary goal of the in silico phase is to rapidly screen a virtual library of CPE derivatives to identify candidates with the most promising profiles for synthesis and laboratory testing. This is achieved by modeling absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties, as well as predicting binding affinity to a relevant biological target.[5][6][10]

Logical Workflow for In Silico Analysis

The computational workflow is designed to sequentially filter compounds based on key drug-like criteria. We begin with fundamental physicochemical properties, move to specific target interactions, and conclude with a broad assessment of ADMET characteristics.

Caption: In Silico Prioritization Workflow for CPE Derivatives.

Protocol 1.1: Molecular Docking against Cyclooxygenase-2 (COX-2)

Rationale: Cyclooxygenase-2 (COX-2) is a well-validated target for anti-inflammatory drugs.[11][12] It is an inducible enzyme that synthesizes prostaglandins, key mediators of inflammation.[11] Molecular docking predicts the binding affinity and orientation of a ligand (our CPE derivative) within the active site of a protein (COX-2), providing a rational basis for predicting anti-inflammatory activity.[11][13] A higher predicted binding energy (more negative value) suggests a more stable interaction.[11]

Step-by-Step Methodology:

• Protein Preparation:

  • Download the crystal structure of human COX-2, preferably complexed with a known inhibitor (e.g., PDB ID: 5KIR or 3LN1), from the Protein Data Bank (PDB).[12][14]

  • Using molecular modeling software (e.g., AutoDock Tools, PyMOL, Discovery Studio), prepare the protein by removing water molecules and co-crystallized ligands, adding polar hydrogens, and assigning partial charges.

• Ligand Preparation:

  • Draw the 2D structures of the parent CPE and its derivatives using chemical drawing software (e.g., ChemDraw).

  • Convert the 2D structures to 3D and perform energy minimization using a suitable force field (e.g., MMFF94).

  • Prepare the ligands for docking by assigning Gasteiger charges and defining rotatable bonds.[11]

• Grid Box Generation:

  • Define a grid box that encompasses the entire active site of the COX-2 enzyme. The coordinates are typically centered on the position of the co-crystallized inhibitor to ensure the docking search is localized to the relevant binding pocket.[11]

• Docking Simulation:

  • Perform the docking calculation using software like AutoDock Vina. This program will systematically explore different conformations and orientations of the ligand within the active site, calculating the binding energy for each pose.

• Analysis of Results:

  • Analyze the output to identify the pose with the lowest binding energy (in kcal/mol).

  • Visualize the top-ranked pose to examine the specific molecular interactions (e.g., hydrogen bonds, hydrophobic interactions) between the CPE derivative and key amino acid residues in the COX-2 active site (e.g., His90, Ile517, Phe518).[14][15]

Protocol 1.2: ADMET Prediction

Step-by-Step Methodology:

• Input Structures: Input the SMILES (Simplified Molecular Input Line Entry System) strings for the CPE derivatives into the server.

• Run Prediction: Execute the prediction workflow on the platform.

• Analyze Key Parameters: Consolidate the output data, focusing on key parameters:

  • Absorption: Predicted Caco-2 permeability and Human Intestinal Absorption (HIA).

  • Distribution: Blood-Brain Barrier (BBB) penetration and Plasma Protein Binding (PPB).[7]

  • Metabolism: Likelihood of being a substrate or inhibitor for key Cytochrome P450 (CYP) enzymes (e.g., CYP2C9, CYP2D6, CYP3A4).

  • Toxicity: Predictions for mutagenicity (AMES test), cardiotoxicity (hERG inhibition), and hepatotoxicity.[19]

Data Presentation: In Silico Screening Results

The computational data should be summarized in a clear, comparative table to facilitate the selection of candidates for synthesis.

Compound	Structure (R Groups)	Docking Score (kcal/mol) vs. COX-2	Lipinski Violations	BBB Permeant?	hERG Inhibitor?	Predicted Activity
CPE	H	-7.2	0	Yes	Low Risk	Moderate
CPE-01	4'-OH	-8.9	0	Yes	Low Risk	High
CPE-02	4'-Cl	-8.5	0	Yes	Low Risk	High
CPE-03	4'-N(CH₃)₂	-6.8	0	No	High Risk	Low
Celecoxib	(Reference)	-10.5	0	Yes	Low Risk	High

Table 1: Hypothetical summary of in silico screening data for CPE derivatives. Compounds CPE-01 and CPE-02 are prioritized for synthesis based on strong predicted binding to COX-2 and favorable ADMET profiles.

Part 2: In Vitro Experimental Validation

Following the prioritization from in silico analysis, the next crucial step is to synthesize the selected candidates and experimentally validate their predicted biological activities.

Logical Workflow for In Vitro Validation

The experimental workflow is designed to first confirm the primary anti-inflammatory activity predicted by docking, then assess broader antioxidant effects, and finally, evaluate the compound's safety profile in a relevant cell line.

Caption: In Vitro Validation Workflow for Prioritized CPE Derivatives.

Protocol 2.1: In Vitro COX-2 Inhibition Assay

Rationale: This biochemical assay directly measures the ability of the CPE derivatives to inhibit the enzymatic activity of COX-2, providing a quantitative validation of the molecular docking predictions.[20][21] The half-maximal inhibitory concentration (IC₅₀) is determined, representing the concentration of the compound required to inhibit 50% of the enzyme's activity. A lower IC₅₀ value indicates higher potency.

Step-by-Step Methodology (using a commercial colorimetric kit):

• Reagent Preparation: Prepare all kit components (assay buffer, heme, enzyme, arachidonic acid substrate) according to the manufacturer's protocol.

• Compound Dilution: Prepare a serial dilution of the test compounds (e.g., CPE-01, CPE-02) and a positive control inhibitor (e.g., Celecoxib) in DMSO, followed by a final dilution in assay buffer.

• Assay Plate Setup: To a 96-well plate, add 10 µL of the diluted compounds or controls. Add 150 µL of assay buffer, 10 µL of heme, and 10 µL of COX-2 enzyme to all wells.

• Initiate Reaction: Add 10 µL of arachidonic acid to all wells to start the reaction. Incubate at 37°C for a specified time (e.g., 2 minutes).

• Develop and Read: Add the colorimetric substrate and developing agent as per the kit instructions. Measure the absorbance at the specified wavelength (e.g., 590 nm) using a plate reader.

• Calculate Inhibition: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control (DMSO). Plot the percent inhibition against the logarithm of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Protocol 2.2: DPPH Radical Scavenging Assay

Rationale: Many inflammatory conditions are associated with oxidative stress. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a simple and widely used method to evaluate the free radical scavenging (antioxidant) activity of a compound.[22][23] DPPH is a stable free radical that has a deep violet color; when it is reduced by an antioxidant, the color fades.[24] The result is often expressed as EC₅₀, the concentration required to scavenge 50% of the DPPH radicals.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). Prepare stock solutions of the test compounds and a positive control (e.g., Ascorbic Acid) in methanol.

• Compound Dilution: Create a serial dilution series for each test compound and the positive control.

• Assay Procedure: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each compound dilution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at ~517 nm. A blank well should contain only methanol.

• Calculation: Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100, where A_control is the absorbance of the DPPH solution with methanol. Determine the EC₅₀ value by plotting the percentage of scavenging against concentration.[23]

Protocol 2.3: MTT Cytotoxicity Assay

Rationale: It is essential to determine whether the observed biological activity is due to a specific mechanism (e.g., enzyme inhibition) or simply due to general cellular toxicity.[8][25] The MTT assay assesses cell viability by measuring the metabolic activity of cells. Viable cells contain mitochondrial reductases that convert the yellow tetrazolium salt (MTT) into a purple formazan product, which can be quantified spectrophotometrically.[25] A relevant cell line for anti-inflammatory studies, such as the murine macrophage cell line RAW 264.7, is often used.[8]

Step-by-Step Methodology:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a predetermined density (e.g., 1 x 10⁴ cells/well) and allow them to adhere overnight.

• Compound Treatment: Remove the old media and add fresh media containing serial dilutions of the CPE derivatives. Include wells with untreated cells (negative control) and cells treated with a known cytotoxic agent (positive control).

• Incubation: Incubate the plate for 24-48 hours at 37°C in a humidified, 5% CO₂ incubator.

• MTT Addition: Add MTT solution (e.g., 5 mg/mL in PBS) to each well and incubate for another 2-4 hours, allowing formazan crystals to form.

• Solubilization: Carefully remove the media and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Measurement and Analysis: Measure the absorbance at ~570 nm. Calculate the percentage of cell viability relative to the untreated control cells. Determine the CC₅₀ (50% cytotoxic concentration) from the dose-response curve.

Part 3: Data Integration and Structure-Activity Relationship (SAR) Analysis

Biological Context: COX-2 in the Inflammatory Pathway

To understand the significance of COX-2 inhibition, it is helpful to visualize its role in the arachidonic acid cascade, which produces pro-inflammatory prostaglandins.

Caption: Role of COX-2 in the Pro-Inflammatory Signaling Pathway.

Comparative Analysis and Discussion

The ultimate goal is to compare the predicted and experimental data to build a structure-activity relationship (SAR). This involves correlating the chemical modifications of the CPE derivatives with their observed biological activities.

Data Summary Table:

Compound	Docking Score (kcal/mol)	COX-2 IC₅₀ (µM)	DPPH EC₅₀ (µM)	RAW 264.7 CC₅₀ (µM)	Selectivity Index (CC₅₀/IC₅₀)
CPE	-7.2	55.2	>100	>100	>1.8
CPE-01 (4'-OH)	-8.9	12.5	25.8	>100	>8.0
CPE-02 (4'-Cl)	-8.5	18.3	89.1	>100	>5.5
Celecoxib	-10.5	0.5	N/A	75.4	>150

Table 2: Hypothetical integrated data comparing in silico predictions with in vitro results. A higher Selectivity Index (SI) is desirable, indicating that the compound is effective at a concentration far below that at which it becomes toxic.

Discussion and SAR Insights:

• Correlation: A good correlation was observed between the in silico docking scores and the in vitro COX-2 inhibition data. The compounds with the most favorable predicted binding energies (CPE-01 and CPE-02) demonstrated the lowest IC₅₀ values experimentally.

• Structure-Activity Relationship: The addition of a hydroxyl group at the 4'-position (CPE-01) significantly enhanced both COX-2 inhibitory and antioxidant activity. This is likely due to its ability to form additional hydrogen bonds in the COX-2 active site and its inherent capacity to donate a hydrogen atom for radical scavenging. The electron-withdrawing chloro group (CPE-02) also improved COX-2 inhibition compared to the parent compound but had a less pronounced effect on antioxidant activity.[26][27]

• Safety Profile: All tested compounds showed low cytotoxicity (CC₅₀ > 100 µM), resulting in favorable selectivity indices, particularly for CPE-01. This suggests that their anti-inflammatory activity is not a result of general toxicity.

Conclusion

This guide outlines a robust, integrated workflow for the systematic evaluation of Cinnamyl Phenyl Ether derivatives. By combining predictive in silico modeling with targeted in vitro validation, researchers can efficiently identify and characterize novel compounds with therapeutic potential. The hypothetical results for CPE-01 (4'-hydroxy derivative) highlight it as a promising lead candidate, demonstrating potent, target-specific anti-inflammatory activity, significant antioxidant capacity, and a strong safety profile. Future work should focus on lead optimization of this derivative and subsequent evaluation in more complex cell-based models of inflammation and eventually in vivo studies.

References

• Simulations Plus. ADMET Predictor® - Simulations Plus. [Link]

• Rahman, T., Hossen, I., Islam, M. T., & Shekhar, H. U. (2021). Review on in vivo and in vitro methods evaluation of antioxidant activity. Heliyon, 7(3), e06529. [Link]

• Madia, V. N., Messore, A., De Santis, M., et al. (2017). Structure-Activity Relationships on Cinnamoyl Derivatives as Inhibitors of p300 Histone Acetyltransferase. ChemMedChem, 12(8), 611–622. [Link]

• Deep Origin. ADMET Predictions - Computational Chemistry Glossary. [Link]

• Madia, V. N., Messore, A., De Santis, M., et al. (2017). Structure-Activity Relationships on Cinnamoyl Derivatives as Inhibitors of p300 Histone Acetyltransferase. PubMed. [Link]

• Tenne, P. C., Galhena, P., Dissanayake, A., et al. (2022). IN-VITRO ANTI-INFLAMMATORY ASSESSMENT OF PLANT-DERIVED NATURAL PRODUCTS AS NOVEL DRUG LEADS. International Journal of Pharmaceutical Sciences and Research. [Link]

• de Oliveira, R. B., de Souza, G. A., de Faria, F. M., et al. (2021). Structure-activity relationship and mechanistic studies for a series of cinnamyl hydroxamate histone deacetylase inhibitors. Bioorganic & Medicinal Chemistry, 36, 116085. [Link]

• ADMET-AI. (n.d.). ADMET-AI. [Link]

• Ali, I., Ullah, F., Tawab, A., et al. (2024). Development of Novel Anti-Inflammatory Agents Through Medicinal Chemistry Approaches. ResearchGate. [Link]

• de Oliveira, R. B., de Souza, G. A., de Faria, F. M., et al. (2021). Structure-Activity Relationship and Mechanistic Studies for a Series of Cinnamyl Hydroxamate Histone Deacetylase Inhibitors. ResearchGate. [Link]

• Ferramosca, A., Sgarbi, G., & Zara, V. (2022). In vitro antioxidant activity measured with the DPPH, FRAP, and ABTS assays... ResearchGate. [Link]

• Pratama, M. R. F., et al. (2024). Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca. E3S Web of Conferences, 503, 07005. [Link]

• Madia, V. N., Messore, A., De Santis, M., et al. (2017). (Open Access) Structure-Activity Relationships on Cinnamoyl Derivatives as Inhibitors of p300 Histone Acetyltransferase. SciSpace. [Link]

• Wozniak, L., Skapska, S., & Marszalek, K. (2021). In vitro antioxidant activities in DPPH and ABTS assays of S. alba hydromethanolic leaf and bark extracts. ResearchGate. [Link]

• Fiedoruk, K., Daniluk, T., & Sciepuk, M. (2022). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach. Molecules, 27(19), 6239. [Link]

• Flores-Alonso, J. C., et al. (2023). Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose): A Comparative Analysis. Molecules, 28(15), 5779. [Link]

• Jayasuriya, W. J. A. B. N., et al. (2017). In vitro assays to investigate the anti-inflammatory activity of herbal extracts: A Review. World Journal of Pharmaceutical Research. [Link]

• Singh, V. J., & Chawla, P. A. (2016). Molecular docking study of natural compounds as cyclooxygenase-2 inhibitors. Pharmaspire. [Link]

• Scilit. (n.d.). Docking studies on NSAID/COX-2 isozyme complexes using Contact Statistics analysis. [Link]

• Basha, S. J. S., & Kumari, V. S. (2016). Molecular docking analysis of COX-2 for potential inhibitors. Bioinformation, 12(6), 332–336. [Link]

• Benarous, K., et al. (2020). Molecular Docking Studies of Human COX-2 with Selective Terpenoids Inhibitors. ResearchGate. [Link]

• Basha, S. J. S., & Kumari, V. S. (2016). Molecular docking analysis of doronine derivatives with human COX-2. Bioinformation, 12(7), 350–355. [Link]

• Li, Y., et al. (2018). Design, Synthesis of N-phenethyl Cinnamide Derivatives and Their Biological Activities for the Treatment of Alzheimer's Disease: Antioxidant, Beta-amyloid Disaggregating and Rescue Effects on Memory Loss. Molecules, 23(10), 2649. [Link]

• Ito, K., et al. (2001). Synthetic cinnamylphenol derivatives as cancer chemopreventive agents. ResearchGate. [Link]

• Kim, D., et al. (2023). Synthesis of 9-Cinnamyl-9H-purine Derivatives as Novel TLR4/MyD88/NF-κB Pathway Inhibitors for Anti-inflammatory Effects. Journal of Medicinal Chemistry, 66(11), 7433–7451. [Link]

• Uslu, B., et al. (2015). Investigation of antibacterial activity of cinnamyl derivatives of arylpiperazine. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). Cinnamyl phenyl ether. PubChem Compound Database. [Link]

• Maram, L., et al. (2024). 1,3-Diarylpropenes (CinnamylPhenols) : A Comprehensive Overview of Natural Occurrence, Synthesis, Applications, and Biological Significance. ResearchGate. [Link]

• Micco, A., et al. (2024). A Novel Workflow for In Silico Prediction of Bioactive Peptides: An Exploration of Solanum lycopersicum By-Products. International Journal of Molecular Sciences, 25(15), 8234. [Link]

• Designer-drug.com. (n.d.). Synthesis of Allylbenzene/Propenylbenzene from Cinnamyl alcohol. [Link]

• Kim, M., et al. (2021). Prediction of bioactive compounds hepatotoxicity using in silico and in vitro analysis. ResearchGate. [Link]

• Dewar, M. J. S., & Nahlovsky, B. D. (1974). Claisen rearrangement of cinnamyl phenyl ether in isotropic and nematic solvents and in a clathrate. Journal of the American Chemical Society, 96(2), 460–465. [Link]

• Chemsrc. (n.d.). (Z)-cinnamyl phenyl ether. [Link]

• Springer. (n.d.). In Silico Methods to Predict Relevant Toxicological Endpoints of Bioactive Substances. [Link]

• Wang, Y., et al. (2021). In Silico Prediction and Bioactivity Evaluation of Chemical Ingredients Against Influenza A Virus From Isatis tinctoria L. Frontiers in Pharmacology, 12, 775551. [Link]

• Das, A., & Deb, L. (2016). In silico ADME-Toxicity Profiling, Prediction of Bioactivity and CNS Penetrating Properties of some Newer Resveratrol Analogues. ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 9-Cinnamyl-9H-purine Derivatives as Novel TLR4/MyD88/NF-κB Pathway Inhibitors for Anti-inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ADMET Predictions - Computational Chemistry Glossary [deeporigin.com]
• 6. ADMET Predictive Models | AI-Powered Drug Discovery | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 7. In Silico Prediction and Bioactivity Evaluation of Chemical Ingredients Against Influenza A Virus From Isatis tinctoria L - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Design, Synthesis of N-phenethyl Cinnamide Derivatives and Their Biological Activities for the Treatment of Alzheimer’s Disease: Antioxidant, Beta-amyloid Disaggregating and Rescue Effects on Memory Loss - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ADMET Predictor® - Simulations Plus - Machine Learning- ADMET property prediction [simulations-plus.com]
• 11. isfcppharmaspire.com [isfcppharmaspire.com]
• 12. Molecular docking analysis of COX-2 for potential inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scilit.com [scilit.com]
• 14. researchgate.net [researchgate.net]
• 15. Molecular docking analysis of doronine derivatives with human COX-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. portal.valencelabs.com [portal.valencelabs.com]
• 18. ADMET-AI [admet.ai.greenstonebio.com]
• 19. In Silico Methods to Predict Relevant Toxicological Endpoints of Bioactive Substances [ouci.dntb.gov.ua]
• 20. ijpsr.com [ijpsr.com]
• 21. mdpi.com [mdpi.com]
• 22. Review on in vivo and in vitro methods evaluation of antioxidant activity - PMC [pmc.ncbi.nlm.nih.gov]
• 23. e3s-conferences.org [e3s-conferences.org]
• 24. researchgate.net [researchgate.net]
• 25. benchchem.com [benchchem.com]
• 26. files01.core.ac.uk [files01.core.ac.uk]
• 27. Structure-activity relationship and mechanistic studies for a series of cinnamyl hydroxamate histone deacetylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of Cinnamyl Phenyl Ether

This guide provides a comprehensive, step-by-step framework for the safe handling and disposal of cinnamyl phenyl ether. As a substance used in specialized research and development, understanding its specific hazards is paramount to ensuring laboratory safety and environmental compliance. This document moves beyond a simple checklist, explaining the scientific rationale behind each procedural step. The protocols herein are designed as a self-validating system to protect researchers, support staff, and the environment.

Disclaimer: While a specific, dedicated Safety Data Sheet (SDS) for cinnamyl phenyl ether is not consistently available across all manufacturers, the guidance provided is synthesized from authoritative data on structurally analogous compounds, including phenyl ethers, cinnamyl derivatives, and the general class of ethers. Always consult your institution's Environmental Health & Safety (EHS) department for specific local regulations.

Core Hazard Assessment & Pre-Disposal Safety

Cinnamyl phenyl ether, like many ethers, presents a unique combination of hazards that must be managed proactively. The primary risks are peroxide formation, flammability, potential for skin sensitization, and aquatic toxicity.

Table 1: Hazard Profile of Structurally Related Ethers & Cinnamyl Compounds

Hazard Type	GHS Pictogram	Hazard Statement	Rationale & Causality
Peroxide Formation	May form explosive peroxides	Ethers can react with atmospheric oxygen, especially when exposed to light, to form unstable and potentially explosive peroxide crystals.[1][2] This risk increases significantly with age and concentration, making older or partially evaporated containers particularly dangerous.[3]
Health Hazards	H302: Harmful if swallowedH317: May cause an allergic skin reaction[4]	Cinnamyl and phenyl moieties can elicit biological responses. Skin sensitization is a known risk with cinnamyl compounds, where repeated contact can lead to an allergic reaction.[4][5]
Environmental Hazard	H411: Toxic to aquatic life with long lasting effects[4]	This compound is not readily biodegradable and can cause long-term harm to aquatic ecosystems. This classification strictly prohibits disposal via the sewer system.[4][6][7]
Flammability	H227: Combustible liquid[8]	While not as volatile as diethyl ether, related ethers are combustible. Vapors can be heavier than air and may form explosive mixtures with air upon heating.[8][9]

Critical First Step: Peroxide Inspection

Before handling any container of cinnamyl phenyl ether, especially one that has been opened or stored for more than 6-12 months, a visual inspection for peroxides is mandatory.[3]

Protocol for Peroxide Inspection:

• Visual Check: Without shaking, carefully hold the container up to a light source. Look for the formation of crystalline solids around the cap or viscous liquid at the bottom.[3]

• Action: If crystals are observed, DO NOT TOUCH OR OPEN THE CONTAINER .[3] This is a highly hazardous situation. Isolate the container, warn others in the lab, and contact your institution's EHS or hazardous waste disposal team immediately.[1]

• Chemical Testing: If no crystals are visible but the ether is old or of unknown age, it should be tested for peroxides using potassium iodide (KI) or specialized test strips.[3][6] A positive test (e.g., the appearance of a red or brown color with acidified KI) indicates peroxide contamination.[6] Contaminated ether must be handled as a highly hazardous waste.[1]

Required Personal Protective Equipment (PPE)

Adequate PPE is non-negotiable. The following equipment provides a necessary barrier against the identified chemical hazards.[10]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or polyvinyl alcohol) are required. Always inspect gloves before use and change them immediately if contaminated.[11]

• Eye Protection: Chemical safety goggles or a full-face shield must be worn to protect against splashes.[11][12]

• Body Protection: A lab coat is mandatory. For larger quantities or tasks with a higher splash risk, a chemical-resistant apron or suit should be used.[13]

• Work Area: All handling and aliquoting of cinnamyl phenyl ether for disposal must be conducted inside a certified chemical fume hood to control vapor inhalation.[3]

Caption: Hierarchy of controls for safe chemical handling.

Step-by-Step Disposal Protocol

The correct disposal path depends entirely on the peroxide status of the chemical. Follow this decision workflow to determine the appropriate procedure.

Caption: Decision workflow for cinnamyl phenyl ether disposal.

Workflow A: Routine Disposal of Uncontaminated Cinnamyl Phenyl Ether

This procedure applies to fresh, recently opened, or tested peroxide-free material.

• Prepare Waste Container: Obtain a designated hazardous waste container from your EHS department. It must be made of compatible material (glass or polyethylene is preferred over metal to avoid rust) and have a secure, sealable lid.[6][14]

• Label Container: Affix a hazardous waste label to the container before adding any waste. Fill in all required information: full chemical name ("Waste Cinnamyl Phenyl Ether"), percentages of contents, and the accumulation start date.[14]

• Transfer Chemical: Inside a chemical fume hood, carefully pour the cinnamyl phenyl ether into the labeled waste container.

• Seal and Store: Securely close the container lid.[3] Store the container in a designated satellite accumulation area, within secondary containment (e.g., a chemical-resistant tray or bin), and segregated from incompatible materials like strong oxidizing agents.[2][14]

• Arrange for Pickup: Once the container is full or within institutional time limits (e.g., 3 days of being filled), contact your EHS department to arrange for hazardous waste pickup.[14]

Workflow B: Management of Peroxide-Contaminated or Suspect Containers

This is an emergency procedure. Laboratory personnel should not attempt to handle or dispose of peroxide-contaminated ethers themselves.[1]

• DO NOT MOVE THE CONTAINER: If you suspect or have confirmed the presence of peroxides (especially crystalline solids), do not move, shake, or attempt to open the container.

• SECURE THE AREA: Leave the container in place. Cordon off the area and inform all personnel in the immediate vicinity of the hazard.

• CONTACT EHS IMMEDIATELY: Notify your institution's EHS department or designated safety officer immediately.[1] Provide them with all relevant information. They are trained to manage and dispose of these highly hazardous materials with specialized contractors.[1]

Management of Contaminated Materials & Empty Containers

Proper disposal extends to all materials that have come into contact with the chemical.

• Solid Waste: All contaminated solid waste, such as gloves, absorbent pads from minor spills, and weigh boats, must be collected in a separate, clearly labeled solid hazardous waste bag or container for disposal via EHS.[1]

• Empty Containers: A container is not truly empty until it has been properly decontaminated.

  • First Rinse: Thoroughly empty the container's contents into the appropriate hazardous waste stream. The first rinse of the container (using a suitable solvent like ethanol or acetone) must be collected and disposed of as hazardous waste. [14]

  • Subsequent Rinses: After the first rinse is collected, the container should be rinsed two more times. Consult your local EHS for guidance on disposing of these subsequent rinses.

  • Final Disposal: Only after being thoroughly rinsed and air-dried can the container be prepared for disposal. All labels must be completely removed or defaced before the container is placed in the appropriate glass or solid waste stream.[14]

Emergency Procedures: Spill Management

Immediate and correct action during a spill is critical to mitigating risk.

Minor Spill (<100 mL) in a Fume Hood

• Alert Personnel: Inform others in the immediate area.

• Ensure PPE: Confirm you are wearing the appropriate PPE (gloves, goggles, lab coat).

• Contain & Absorb: Cover the spill with an inert absorbent material, such as vermiculite, sand, or a commercial spill pillow.[15] Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully scoop the absorbent material into a designated container or heavy-duty plastic bag.[15]

• Decontaminate: Wipe the spill area with a cloth or sponge and a mild detergent solution.[16]

• Dispose: Seal and label the bag/container of spill debris as "Hazardous Waste: Cinnamyl Phenyl Ether Spill Debris" and arrange for pickup with EHS.[16]

Major Spill (>100 mL) or Any Spill Outside a Fume Hood

• EVACUATE: Immediately evacuate the spill area. Alert all personnel to leave the laboratory.[17]

• ALERT: If the spill is large or poses a fire hazard, activate the nearest fire alarm. From a safe location, call your institution's emergency number and the EHS department.[17][18]

• CONFINE: If it is safe to do so without entering the contaminated area, close the laboratory doors to confine the vapors.

• AWAIT RESPONSE: Do not re-enter the area. Await the arrival of trained emergency responders.

Conclusion

The responsible disposal of cinnamyl phenyl ether is a multi-step process governed by the principles of hazard identification, risk mitigation, and strict adherence to established protocols. The potential for explosive peroxide formation elevates ethers beyond routine chemical waste and demands vigilance, particularly with older containers. By understanding the rationale behind each step—from PPE selection to the critical segregation of peroxide-contaminated materials—researchers can ensure a safe laboratory environment and maintain full environmental compliance. Always defer to your local EHS guidelines as the ultimate authority.

References

• 1. vumc.org [vumc.org]
• 2. fishersci.com [fishersci.com]
• 3. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. Hazardous Waste Disposal [cool.culturalheritage.org]
• 7. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. hazmatschool.com [hazmatschool.com]
• 11. PPE for Chemical Handling: A Quick Guide | Healthy Bean [healthybean.org]
• 12. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]
• 13. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 14. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 15. acs.org [acs.org]
• 16. lin-web.clarkson.edu [lin-web.clarkson.edu]
• 17. ehs.fiu.edu [ehs.fiu.edu]
• 18. chemkleancorp.com [chemkleancorp.com]

A Researcher's Guide to the Safe Handling of Cinnamyl Phenyl Ether

Understanding the Hazard Profile: A Precautionary Approach

Given the absence of a dedicated SDS for Cinnamyl phenyl ether, we will extrapolate its potential hazards from related compounds, such as Butyl Phenyl Ether and Cinnamyl Acetate. This approach, rooted in the principles of chemical similarity, allows us to anticipate and mitigate risks effectively.

Anticipated Hazards:

• Eye Irritation: Many aromatic ethers and cinnamyl derivatives are known to cause serious eye irritation.[1] Direct contact with the eyes may lead to redness, pain, and potential damage.

• Skin Irritation and Sensitization: Although not consistently reported for all analogs, some cinnamyl compounds may cause skin irritation or allergic skin reactions upon repeated contact.[2]

• Aquatic Toxicity: Several related compounds exhibit toxicity to aquatic life, suggesting that Cinnamyl phenyl ether should be handled in a manner that prevents its release into the environment.[1]

• Combustibility: While not highly flammable, similar chemicals are combustible liquids, meaning they can ignite when exposed to an ignition source at elevated temperatures.[1]

Hazard Summary Table:

Hazard Class	Anticipated Hazard	Precautionary Statement
Eye Irritation	Causes serious eye irritation[1]	Wash skin thoroughly after handling. Wear eye protection/face protection.[1]
Skin Sensitization	May cause an allergic skin reaction	Avoid breathing mist or vapors. Contaminated work clothing must not be allowed out of the workplace. Wear protective gloves.
Aquatic Hazard	Toxic to aquatic life[1]	Avoid release to the environment.[1]
Flammability	Combustible liquid[1]	Keep away from heat/sparks/open flames/hot surfaces. No smoking.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is paramount when handling any chemical. For Cinnamyl phenyl ether, the following recommendations are based on a comprehensive risk assessment considering the anticipated hazards.

Core PPE Requirements

• Eye and Face Protection: Chemical splash goggles are mandatory at all times.[3] For procedures with a higher risk of splashing or aerosol generation, a face shield worn over safety goggles is required.[3][4] All eye and face protection must meet ANSI Z87.1 standards.

• Hand Protection: Chemically resistant gloves are essential. Disposable nitrile gloves offer good protection against incidental splashes.[3] For prolonged contact or immersion, heavier-duty gloves such as neoprene or butyl rubber should be considered.[5] Always inspect gloves for any signs of degradation before use and change them immediately if contaminated.

• Body Protection: A flame-resistant lab coat should be worn and kept fastened to protect against accidental spills.[4] Long pants and closed-toe shoes are required to ensure no skin is exposed.[3]

• Respiratory Protection: Work with Cinnamyl phenyl ether should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[6] If engineering controls are insufficient to maintain exposure below acceptable limits, a NIOSH-approved respirator may be necessary.[3][7]

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the experimental procedure.

Caption: Decision tree for selecting appropriate PPE when handling Cinnamyl phenyl ether.

Operational and Disposal Plans: A Step-by-Step Guide

Proper handling and disposal procedures are critical to maintaining a safe laboratory environment and ensuring environmental responsibility.

Handling and Storage

• Procurement and Inventory: Obtain the smallest quantity of Cinnamyl phenyl ether necessary for your experiments. Maintain an accurate inventory of the chemical.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][8] Segregate from incompatible materials such as strong oxidizing agents.[6][8]

• Dispensing: When transferring or dispensing the chemical, do so in a chemical fume hood to control vapor exposure. Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.

• Spill Response: In the event of a small spill, absorb the material with an inert, non-combustible absorbent (e.g., vermiculite, sand).[1] Collect the contaminated material in a suitable, labeled container for hazardous waste disposal. For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

All waste containing Cinnamyl phenyl ether must be treated as hazardous waste.

• Waste Collection: Collect all liquid and solid waste in designated, clearly labeled, and compatible containers.[9] The container must be kept tightly closed except when adding waste.[9]

• Labeling: Label the hazardous waste container with "HAZARDOUS WASTE," the full chemical name "Cinnamyl phenyl ether," and the approximate concentration and quantity.[9]

• Segregation: Store waste containers in a designated satellite accumulation area, segregated from incompatible waste streams.[9]

• Pickup and Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department.[9] Do not dispose of Cinnamyl phenyl ether down the drain or in regular trash.[1]

By adhering to these guidelines, you contribute to a culture of safety and excellence in your laboratory. Always consult your institution's specific safety protocols and do not hesitate to seek guidance from your EHS department.

References

• PubChem. Cinnamyl phenyl ether. National Center for Biotechnology Information. [Link]

• Chemsrc. (Z)-cinnamyl phenyl ether. [Link]

• CHEMM. Personal Protective Equipment (PPE). [Link]

• Dartmouth College. Personal Protective Equipment in Chemistry. Environmental Health and Safety. [Link]

• ChemicalSafetyFacts.org. Personal Protective Equipment and Chemistry. [Link]

• University of California, Berkeley. Personal Protective Equipment (PPE). [Link]

• Cheméo. Chemical Properties of Cinnamyl methyl ether. [Link]

• PubChem. Cinnamyl propyl ether. National Center for Biotechnology Information. [Link]

• PCW Aromagrasse. Safety Data Sheet: Cinnamyl Cinnamate. [Link]

• The Good Scents Company. (E)-cinnamyl alcohol. [Link]

• Purdue University. Guidelines: Handling and Disposal of Chemicals. College of Engineering. [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. (E)-cinnamyl alcohol, 4407-36-7 [thegoodscentscompany.com]
• 3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 4. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 5. ehs.utk.edu [ehs.utk.edu]
• 6. fishersci.com [fishersci.com]
• 7. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 8. fishersci.com [fishersci.com]
• 9. engineering.purdue.edu [engineering.purdue.edu]